12(Z),15(Z)-Heneicosadienoic acid

Core Science & Biosynthesis

Unveiling the Enigmatic 12(Z),15(Z)-Heneicosadienoic Acid: A Technical Guide to its Prospective Natural Occurrence and Analysis

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide delves into the current understanding of 12(Z),15(Z)-heneicosadienoic acid, a rare omega-6 very long-chain polyunsaturated fatty acid. While specific documented instances of its natural occurrence are exceptionally scarce in existing literature, this document provides a comprehensive framework for its potential isolation, identification, and quantification from biological sources. The methodologies outlined are based on established protocols for the analysis of other very long-chain polyunsaturated fatty acids (VLC-PUFAs) and are intended to serve as a foundational resource for researchers investigating this novel lipid molecule.

Introduction to 12(Z),15(Z)-Heneicosadienoic Acid

12(Z),15(Z)-Heneicosadienoic acid is a C21 polyunsaturated fatty acid characterized by two cis double bonds at the 12th and 15th carbon positions. As a positional isomer of other heneicosadienoic acids, its unique structure suggests potential biological activities that are yet to be fully elucidated.[1] Its structural similarity to other bioactive fatty acids hints at possible roles in cellular signaling and inflammatory processes, making it a compound of interest for further research and potential therapeutic applications.

Hypothetical Natural Occurrence

Despite extensive searches, there is currently no definitive scientific literature detailing the natural occurrence of 12(Z),15(Z)-heneicosadienoic acid in specific organisms. However, VLC-PUFAs are known to be present in various marine organisms, including fish and algae, as well as in some plants. Therefore, it is plausible that this rare fatty acid may exist in trace amounts in such sources. The analytical workflows detailed in this guide are designed to be sensitive enough to detect and quantify such trace amounts.

Experimental Protocols for Isolation and Analysis

The following sections provide a detailed, step-by-step guide for the hypothetical extraction, derivatization, and analysis of 12(Z),15(Z)-heneicosadienoic acid from a biological matrix.

Lipid Extraction

The initial step involves the extraction of total lipids from the sample. The choice of method will depend on the nature of the sample matrix.

Table 1: Lipid Extraction Protocols

Method	Target Matrix	Protocol	Reference
Folch Extraction	Tissues, Cells, Plasma	1. Homogenize the sample in a chloroform/methanol (2:1, v/v) mixture. 2. Add 0.2 volumes of 0.9% NaCl solution to induce phase separation. 3. The lower chloroform phase containing the lipids is collected. 4. The solvent is evaporated under a stream of nitrogen.	[2]
Soxhlet Extraction	Solid samples (e.g., dried plant material)	1. Place the dried and ground sample in a thimble. 2. Extract with a non-polar solvent like hexane in a Soxhlet apparatus for several hours. 3. The solvent containing the extracted lipids is collected and evaporated.	[3]

Fatty Acid Derivatization

To make the fatty acids volatile for Gas Chromatography-Mass Spectrometry (GC-MS) analysis, they must be derivatized to their corresponding esters.

Table 2: Fatty Acid Derivatization Protocols

Method	Reagent	Protocol	Reference
Acid-Catalyzed Methylation	Boron trifluoride-methanol (BF3-methanol)	1. Add 14% BF3-methanol to the lipid extract. 2. Heat at 100°C for a specified time (e.g., 30-60 minutes). 3. Cool and add water and a non-polar solvent (e.g., hexane) to extract the Fatty Acid Methyl Esters (FAMEs). 4. The organic layer is collected for GC-MS analysis.	[4]
Base-Catalyzed Transesterification	Methanolic NaOH or KOH	1. Dissolve the lipid extract in a suitable solvent (e.g., toluene). 2. Add methanolic NaOH or KOH and heat to convert glycerolipids to FAMEs. 3. Neutralize the reaction and extract the FAMEs with a non-polar solvent.	[5]
Pentafluorobenzyl Bromide (PFBBr) Derivatization	PFBBr and N,N-Diisopropylethylamine (DIPEA)	1. To the dried lipid extract, add a solution of PFBBr and DIPEA in acetonitrile. 2. Incubate at room temperature. 3. The resulting pentafluorobenzyl esters are then extracted for GC-MS analysis. This method is particularly sensitive for negative chemical ionization MS.	[5][6]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

The final step is the separation and identification of the derivatized fatty acids using GC-MS.

Table 3: Recommended GC-MS Parameters for C21 Fatty Acid Analysis

Parameter	Specification	Rationale	Reference
GC Column	DB-5MS, HP-5MS, or similar non-polar capillary column (30 m x 0.25 mm x 0.25 µm)	Provides good separation of fatty acid methyl esters based on chain length and degree of unsaturation.	[3]
Carrier Gas	Helium	Inert and provides good chromatographic resolution.	[2]
Oven Temperature Program	Initial temp: ~100°C, ramp to ~250°C at 5-10°C/min, hold for a few minutes.	A temperature gradient is crucial for separating a complex mixture of fatty acids.	[7]
Injector Temperature	~250°C	Ensures complete volatilization of the derivatized fatty acids.	[3]
MS Ionization Mode	Electron Ionization (EI) or Negative Chemical Ionization (NCI)	EI provides characteristic fragmentation patterns for identification. NCI is highly sensitive for PFB esters.	[2][6]
MS Detector Mode	Full Scan and/or Selected Ion Monitoring (SIM)	Full scan is used for initial identification. SIM provides higher sensitivity for quantification of the target analyte.	[2]

Visualizing the Workflow and Potential Pathways

The following diagrams, generated using the DOT language, illustrate the experimental workflow and a hypothetical biosynthetic relationship.

References

• 1. tebubio.com [tebubio.com]
• 2. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ec.europa.eu [ec.europa.eu]
• 4. researchgate.net [researchgate.net]
• 5. jfda-online.com [jfda-online.com]
• 6. lipidmaps.org [lipidmaps.org]
• 7. mdpi.com [mdpi.com]

Unveiling 12(Z),15(Z)-Heneicosadienoic Acid: A Technical Guide to its Discovery and Characterization

Abstract

This technical guide provides a comprehensive overview of the discovery and history of 12(Z),15(Z)-Heneicosadienoic acid, a rare ω-6 very long-chain polyunsaturated fatty acid. Primarily aimed at researchers, scientists, and professionals in drug development, this document details the initial identification of this non-methylene-interrupted fatty acid in the marine limpet Cellana grata. Due to the limited research available on this specific isomer, this guide synthesizes information from the primary discovery and contextualizes it with established methodologies for the analysis of similar rare fatty acids. This includes detailed experimental protocols for lipid extraction, fractionation, and structural elucidation, alongside a discussion of the potential, yet largely unexplored, biological significance of non-methylene-interrupted fatty acids.

Introduction

12(Z),15(Z)-Heneicosadienoic acid is a C21 polyunsaturated fatty acid characterized by two cis double bonds separated by more than one methylene group, a feature that classifies it as a non-methylene-interrupted (NMI) fatty acid. Such fatty acids are uncommon in most terrestrial organisms but are found in various marine invertebrates. Their unique structures confer distinct physical and chemical properties, potentially leading to novel biological activities. This guide focuses on the discovery of the 12(Z),15(Z) isomer, providing a detailed account of the analytical techniques employed for its identification and characterization.

Discovery and History

The first and, to date, most significant report on 12(Z),15(Z)-Heneicosadienoic acid originates from a 2008 study by Kawashima et al., published in the journal Lipids. The research team identified a variety of unusual fatty acid isomers, including the C21:2 diene of interest, in the triacylglycerol and polar lipid fractions of female limpet gonads (Cellana grata). This discovery highlighted the rich and underexplored diversity of lipid structures within marine ecosystems. The historical context of this fatty acid is therefore intrinsically linked to the broader exploration of marine lipidomics.

Physicochemical Data

A summary of the key quantitative data for 12(Z),15(Z)-Heneicosadienoic acid is presented in Table 1.

Table 1: Physicochemical Properties of 12(Z),15(Z)-Heneicosadienoic Acid

Property	Value
Chemical Formula	C₂₁H₃₈O₂
Molecular Weight	322.5 g/mol
CAS Number	191545-08-1
Systematic Name	(12Z,15Z)-heneicosa-12,15-dienoic acid
Common Name	12(Z),15(Z)-Heneicosadienoic acid
Fatty Acid Notation	C21:2 (n-6,9)

Experimental Protocols

While the full detailed experimental parameters from the original discovery paper by Kawashima et al. (2008) are not publicly accessible, the following protocols are based on the methodologies described in their abstract and are standard practice for the isolation and characterization of novel fatty acids from marine invertebrates.

Lipid Extraction from Marine Tissue

The total lipids are extracted from the gonad tissue of Cellana grata using a modification of the Bligh and Dyer method.

• Homogenization: Fresh or frozen tissue is homogenized in a chloroform:methanol:water (1:2:0.8, v/v/v) mixture.

• Phase Separation: Additional chloroform and water are added to the homogenate to achieve a final solvent ratio of chloroform:methanol:water (1:1:0.9, v/v/v), inducing phase separation.

• Lipid Recovery: The lower chloroform phase, containing the total lipids, is carefully collected.

• Drying: The solvent is evaporated under a stream of nitrogen to yield the total lipid extract.

Fig. 1: Lipid Extraction Workflow

Preparation of Fatty Acid Methyl Esters (FAMEs)

The total lipid extract is transesterified to convert the fatty acids into their more volatile methyl esters for gas chromatography analysis.

• Transesterification: The lipid extract is dissolved in a solution of methanolic HCl or BF₃-methanol.

• Heating: The mixture is heated at 60-100°C for a specified time (typically 1-2 hours) in a sealed vial.

• Extraction: After cooling, water and a non-polar solvent (e.g., hexane) are added. The mixture is vortexed, and the upper hexane layer containing the FAMEs is collected.

• Washing and Drying: The hexane layer is washed with a dilute salt solution and dried over anhydrous sodium sulfate.

Fractionation by Argentation Thin-Layer Chromatography (Ag-TLC)

FAMEs are fractionated based on the number and configuration of their double bonds using silica gel plates impregnated with silver nitrate.

• Plate Preparation: TLC plates are dipped in a solution of silver nitrate in acetonitrile and activated by heating.

• Sample Application: The FAME mixture is applied as a band onto the prepared plate.

• Development: The plate is developed in a solvent system such as hexane:diethyl ether or toluene:hexane.

• Visualization and Recovery: The separated bands are visualized under UV light after spraying with a fluorescent dye (e.g., 2',7'-dichlorofluorescein). The band corresponding to dienoic FAMEs is scraped from the plate, and the FAMEs are eluted from the silica with a polar solvent.

Structural Elucidation by Gas Chromatography-Mass Spectrometry (GC-MS)

The structure of the isolated FAMEs is determined by GC-MS analysis of their picolinyl ester derivatives.

• Derivatization to Picolinyl Esters: The FAMEs are hydrolyzed to free fatty acids, which are then converted to their picolinyl esters. This is typically achieved by reacting the free fatty acids with thionyl chloride to form the acid chloride, followed by reaction with 3-pyridylcarbinol.

• GC-MS Analysis: The picolinyl ester derivatives are analyzed by GC-MS. The mass spectrum of picolinyl esters provides diagnostic fragment ions that allow for the unambiguous determination of the double bond positions. The fragmentation pattern is characterized by a series of ions separated by masses corresponding to the methylene groups between the functional groups in the fatty acid chain.

Fig. 2: Structural Elucidation Workflow

Synthesis

To date, there are no published reports detailing the chemical synthesis of 12(Z),15(Z)-Heneicosadienoic acid. The synthesis of long-chain polyunsaturated fatty acids with specific cis-double bond configurations is a challenging endeavor in organic chemistry. Common strategies involve the use of acetylenic precursors followed by stereoselective reduction, or Wittig-type olefination reactions. The non-methylene-interrupted nature of this particular fatty acid adds a layer of complexity to its synthetic design.

Biological Activity and Signaling Pathways

There is currently no specific information available regarding the biological activity or any associated signaling pathways of 12(Z),15(Z)-Heneicosadienoic acid. Research on other non-methylene-interrupted fatty acids suggests potential roles in modulating membrane fluidity and protecting against lipid peroxidation. Some NMI fatty acids have been shown to have anti-inflammatory and anti-cancer properties. However, without specific studies on the 12(Z),15(Z) isomer, its biological function remains speculative.

Fig. 3: Putative Signaling Roles of NMI Fatty Acids

Conclusion and Future Directions

The discovery of 12(Z),15(Z)-Heneicosadienoic acid in Cellana grata underscores the vast, untapped reservoir of novel lipid structures in marine organisms. While its initial characterization has been established, a significant knowledge gap remains concerning its synthesis, biological activity, and potential therapeutic applications. Future research should focus on developing a synthetic route to obtain sufficient quantities of this rare fatty acid for biological screening. Investigating its effects on inflammatory pathways, cancer cell proliferation, and membrane biophysics would be valuable next steps in elucidating the functional significance of this unique non-methylene-interrupted fatty acid.

Unveiling the Marine Origins of 12(Z),15(Z)-Heneicosadienoic Acid: A Technical Guide for Researchers

An In-depth Exploration of a Novel Non-Methylene-Interrupted Fatty Acid from Marine Invertebrates

Introduction

12(Z),15(Z)-Heneicosadienoic acid is a very long-chain polyunsaturated fatty acid characterized by a non-methylene-interrupted (NMI) structure. This class of fatty acids, where the double bonds are not separated by a single methylene group, is a hallmark of marine invertebrates and has garnered significant interest for its unique chemical properties and potential biological activities. This technical guide provides a comprehensive overview of the natural sources of 12(Z),15(Z)-Heneicosadienoic acid in marine invertebrates, detailed experimental protocols for its isolation and identification, and a summary of current knowledge on its biosynthesis.

Natural Sources in Marine Invertebrates

Non-methylene-interrupted fatty acids are prevalent in a variety of marine invertebrates, with sponges (phylum Porifera), particularly the class Demospongiae, and mollusks (phylum Mollusca) being the most prominent sources.[1] While extensive research has documented the fatty acid profiles of numerous marine species, specific quantitative data for 12(Z),15(Z)-Heneicosadienoic acid remains limited. The following table summarizes the occurrence of NMI fatty acids in selected marine invertebrates, providing a basis for targeted exploration of sources for 12(Z),15(Z)-Heneicosadienoic acid.

Marine Invertebrate Phylum	Class/Order	Common Name	Notable NMI Fatty Acids Found	Quantitative Data for NMI Fatty Acids	Citation
Porifera	Demospongiae	Marine Sponges	Very long-chain Δ5,9 fatty acids are common.[1] The presence of C25:2 Δ5,9 and C26:2 Δ5,9 has been identified.[2]	In some species, Δ5,9 dienoic fatty acids can account for up to 30% of the total fatty acid mixture.[3] 5,9-Hexacosadienoic acid can be a dominant polyunsaturated fatty acid (8.27%).[2]	[1][2][3]
Mollusca	Bivalvia	Bivalves	A wide range of NMI fatty acids are present, including 20:2 Δ5,11, 20:2 Δ5,13, 22:2 Δ7,13, and 22:2 Δ7,15.[1]	NMI fatty acids can occur in wide ranges of concentrations, up to 20% of total fatty acids.[1]	[1]
Echinodermata	Echinoidea	Sea Urchins	Various NMI fatty acids have been reported.[1]	Data not specified.	[1]
Cnidaria	Anthozoa	Corals, Sea Anemones	NMI fatty acids have been reported.	Data not specified.

Experimental Protocols

The isolation and identification of 12(Z),15(Z)-Heneicosadienoic acid from marine invertebrates involves a multi-step process encompassing lipid extraction, derivatization, and chromatographic analysis.

Lipid Extraction (Modified Bligh & Dyer Method)

This procedure is designed to efficiently extract total lipids from marine invertebrate tissues.[4][5][6][7]

• Sample Preparation:

  • Freeze-dry the marine invertebrate tissue to remove water.

  • Homogenize the dried tissue into a fine powder.

• Extraction:

  • To a known weight of the homogenized tissue in a glass tube, add a mixture of chloroform:methanol:water in a ratio of 1:2:0.8 (v/v/v).

  • Agitate the mixture vigorously (e.g., using a vortex mixer) for several minutes to ensure thorough extraction.

  • Add an additional volume of chloroform and water to the mixture to achieve a final solvent ratio of 2:2:1.8 (chloroform:methanol:water), which will induce phase separation.

  • Centrifuge the mixture to facilitate the separation of the two phases.

  • Carefully collect the lower chloroform layer, which contains the lipids, using a Pasteur pipette.

  • Evaporate the chloroform under a stream of nitrogen to yield the total lipid extract.

Saponification and Transesterification to Fatty Acid Methyl Esters (FAMEs)

To prepare the fatty acids for gas chromatography, they are converted to their more volatile methyl esters.[8][9][10][11]

• Saponification (Hydrolysis of Ester Linkages):

  • Dissolve the dried lipid extract in a solution of 0.5 M KOH in methanol.

  • Heat the mixture at 100°C for 5-10 minutes to hydrolyze the ester bonds, releasing the free fatty acids.

• Methylation (Conversion to FAMEs):

  • Cool the reaction mixture and add a 14% solution of boron trifluoride (BF3) in methanol.

  • Heat the mixture at 100°C for 30 minutes.

  • After cooling, add hexane and water to the mixture and vortex to extract the FAMEs into the upper hexane layer.

  • Collect the hexane layer containing the FAMEs.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the definitive method for separating, identifying, and quantifying individual fatty acid methyl esters.[12][13][14][15]

• Gas Chromatography:

  • Column: A polar capillary column, such as a DB-WAX or FAMEWAX column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness), is typically used for the separation of FAMEs.[6]

  • Carrier Gas: Helium at a constant flow rate.

  • Injector: Split/splitless injector, with an injection volume of approximately 1 µL.

  • Oven Temperature Program: A temperature gradient is employed to separate the FAMEs based on their boiling points and polarity. A typical program might start at a lower temperature (e.g., 120°C), ramp up to a higher temperature (e.g., 240°C), and hold for a period to ensure elution of all components.[6]

• Mass Spectrometry:

  • Ionization: Electron Impact (EI) ionization is commonly used.

  • Mass Analyzer: A quadrupole or ion trap mass analyzer is used to separate the ions based on their mass-to-charge ratio.

  • Detection: The detector records the abundance of each ion.

• Identification and Quantification:

  • Identification: FAMEs are identified by comparing their mass spectra with reference spectra in a library (e.g., NIST) and by their retention times relative to known standards.

  • Quantification: The abundance of each FAME is determined by integrating the area of its corresponding peak in the chromatogram. An internal standard (e.g., a fatty acid not present in the sample) is often added at the beginning of the extraction process for accurate quantification.[6]

Visualizations

References

• 1. scielo.br [scielo.br]
• 2. asianpubs.org [asianpubs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. tabaslab.com [tabaslab.com]
• 6. epic.awi.de [epic.awi.de]
• 7. vliz.be [vliz.be]
• 8. researchgate.net [researchgate.net]
• 9. Preparation of fatty acid methyl esters for gas-chromatographic analysis of marine lipids: insight studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Preparation of fatty acid methyl esters for gas-liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 11. japsonline.com [japsonline.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Gas chromatographic quantification of fatty acid methyl esters: flame ionization detection vs. electron impact mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. gcms.cz [gcms.cz]

An In-depth Technical Guide to the Biosynthesis of C21:2 Polyunsaturated Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the biosynthetic pathway of C21:2 polyunsaturated fatty acids (PUFAs). While not as common as their even-chain counterparts, C21:2 PUFAs, particularly non-methylene-interrupted (NMI) isomers, are found in various marine organisms and possess unique structural and functional properties.[1][2][3] This document details the key enzymatic steps, including the initiation with a propionyl-CoA primer for the synthesis of an odd-chain fatty acid backbone, followed by a series of elongation and desaturation reactions. We present putative pathways based on the known substrate specificities of fatty acid elongases (ELOVLs) and desaturases (FADS). Furthermore, this guide includes detailed experimental protocols for the analysis of these fatty acids and summarizes relevant quantitative data to aid researchers in their study of these unique lipids.

Introduction to C21:2 Polyunsaturated Fatty Acids

C21:2 polyunsaturated fatty acids are a class of odd-chain fatty acids containing 21 carbons and two double bonds.[4] Unlike the more common even-chain fatty acids that are synthesized from acetyl-CoA, the biosynthesis of odd-chain fatty acids begins with a propionyl-CoA primer.[5][6] C21:2 fatty acids are often found as non-methylene-interrupted (NMI) PUFAs, meaning their double bonds are not separated by a single methylene group.[1][2][3] This structural feature is prevalent in marine invertebrates and confers distinct physical and chemical properties.[1][2][3] A notable isomer is 12,15-heneicosadienoic acid (21:2n-6,9).[7] The unique structures of NMI PUFAs suggest specialized biological roles and enzymatic pathways for their synthesis.

Proposed Biosynthetic Pathway of C21:2 PUFAs

The biosynthesis of C21:2 PUFAs is a multi-step process involving fatty acid synthase (FAS), elongases, and desaturases. The following is a putative pathway for the de novo synthesis of a C21:2 fatty acid, likely a non-methylene-interrupted isomer.

2.1. Initiation with Propionyl-CoA

The synthesis of the C21 backbone starts with the carboxylation of propionyl-CoA to methylmalonyl-CoA, which then enters the fatty acid synthase pathway. The initial condensation reaction is between propionyl-CoA (as the primer) and malonyl-CoA. Subsequent rounds of elongation with malonyl-CoA, where two-carbon units are added in each cycle, lead to the formation of a saturated odd-chain fatty acid.[5][6]

2.2. Elongation and Desaturation Steps

Once a long-chain saturated odd-chain fatty acid is formed, a series of desaturation and elongation steps produce the final C21:2 PUFA. The specific pathway and the enzymes involved will depend on the desired isomer. Below is a proposed pathway leading to a hypothetical C21:2 NMI PUFA, for instance, Δ7,11-heneicosadienoic acid, based on common patterns in marine organisms.

A plausible pathway could start with a C15:0 or C17:0 precursor, which is then desaturated and elongated. For example:

• De novo synthesis: Propionyl-CoA + Malonyl-CoA → ... → Heptadecanoic acid (17:0)

• First Desaturation: Heptadecanoic acid (17:0) is desaturated by a Δ9 desaturase to produce (Z)-heptadec-9-enoic acid (17:1n-8).

• Elongation: The resulting 17:1n-8 is then elongated by an ELOVL elongase (likely ELOVL5 or a similar enzyme with broad substrate specificity) to produce nonadecenoic acid (19:1).

• Second Desaturation: A subsequent desaturation by a Δ5 or Δ7 desaturase would introduce the second double bond. The involvement of front-end desaturases is crucial for the synthesis of NMI PUFAs.[8]

Alternatively, for an isomer like 12,15-heneicosadienoic acid (21:2n-6,9), the pathway would involve a different set of desaturases acting on a C21 backbone.

The key enzymes in these pathways are:

• Fatty Acid Synthase (FAS): Catalyzes the synthesis of the initial saturated fatty acid chain.

• Elongases (ELOVL): Responsible for extending the carbon chain. ELOVL5 and ELOVL2 are particularly important for PUFA synthesis. ELOVL5 elongates C18 and C20 PUFAs, while ELOVL2 shows a preference for C20 and C22 PUFAs.[9][10][11][12][13][14][15][16]

• Desaturases (FADS): Introduce double bonds at specific positions. Δ5 (FADS1), Δ6 (FADS2), and Δ8 (FADS2) desaturases are key players in PUFA biosynthesis.[17][18][19] The presence of Δ7 desaturases has also been noted, particularly in the context of NMI PUFA synthesis.[8][20][21][22]

2.3. Visualization of the Proposed Pathway

A putative biosynthetic pathway for a C21:2 PUFA.

Quantitative Data

Specific quantitative data for the biosynthesis of C21:2 PUFAs is scarce in the literature. However, data from related pathways involving the key enzymes can provide valuable insights for researchers. The following table summarizes the types of quantitative data that are crucial for characterizing such a pathway.

Parameter	Description	Example Organism/Enzyme	Typical Value Range
Km (Substrate Affinity)	The concentration of substrate at which the enzyme reaches half of its maximum velocity.	Rat liver microsomal Δ9 desaturase for Stearoyl-CoA	2-10 µM
Human ELOVL5 for γ-linolenoyl-CoA	~50 µM
Vmax (Maximum Velocity)	The maximum rate of the reaction when the enzyme is saturated with the substrate.	Rat liver microsomal Δ9 desaturase	1-5 nmol/min/mg protein
Human ELOVL5	0.1-1 nmol/min/mg protein
kcat (Turnover Number)	The number of substrate molecules converted to product per enzyme molecule per unit of time.	Recombinant human Δ5 desaturase	1-10 s-1
Substrate Specificity	The relative activity of an enzyme towards different substrates.	Human ELOVL2	C20 PUFA > C22 PUFA > C18 PUFA
Human FADS2 (Δ6 activity)	18:3n-3 > 18:2n-6

Experimental Protocols

The investigation of fatty acid biosynthesis pathways relies on a set of well-established experimental techniques. Here, we provide a detailed methodology for the extraction, derivatization, and analysis of C21:2 PUFAs from biological samples.

4.1. Lipid Extraction and Fatty Acid Methyl Ester (FAME) Preparation

This protocol is adapted from standard methods for fatty acid analysis.

Materials:

• Chloroform

• Methanol

• 0.9% NaCl solution

• Internal standard (e.g., C17:0 or a deuterated C21:2 standard)

• 14% Boron trifluoride (BF3) in methanol

• Hexane

• Saturated NaCl solution

• Anhydrous sodium sulfate

Procedure:

• Homogenization: Homogenize the biological sample (e.g., tissue, cells) in a chloroform/methanol mixture (2:1, v/v).

• Internal Standard: Add a known amount of the internal standard to the homogenate.

• Extraction: Vortex the mixture thoroughly and incubate at room temperature for 30 minutes.

• Phase Separation: Add 0.9% NaCl solution, vortex again, and centrifuge to separate the phases.

• Lipid Collection: Carefully collect the lower organic phase containing the lipids.

• Drying: Evaporate the solvent under a stream of nitrogen.

• Methylation: Add 14% BF3 in methanol to the dried lipid extract.

• Incubation: Heat the mixture at 100°C for 30 minutes in a sealed tube.

• FAME Extraction: After cooling, add hexane and saturated NaCl solution. Vortex and centrifuge.

• Final Product: Collect the upper hexane layer containing the FAMEs and dry it over anhydrous sodium sulfate.

4.2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer.

• Capillary column suitable for FAME analysis (e.g., DB-23, SP-2560).

GC Conditions (Example):

• Injector Temperature: 250°C

• Oven Program: Start at 100°C, hold for 2 minutes, ramp to 240°C at 3°C/min, hold for 15 minutes.

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Splitless.

MS Conditions (Example):

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 50-500.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

4.3. Experimental Workflow Visualization

A general experimental workflow for C21:2 PUFA analysis.

Conclusion

The biosynthesis of C21:2 polyunsaturated fatty acids represents a fascinating area of lipid metabolism, particularly concerning the unique pathways in marine organisms. While much is known about the general principles of fatty acid synthesis, the specific enzymes and regulatory mechanisms governing the production of odd-chain and non-methylene-interrupted PUFAs are still areas of active research. This guide provides a foundational understanding of the proposed biosynthetic pathways, essential quantitative parameters, and detailed experimental protocols to facilitate further investigation into these unique and potentially bioactive lipids. The continued exploration of these pathways holds promise for applications in nutrition, pharmacology, and biotechnology.

References

• 1. Non-methylene-interrupted fatty acids from marine invertebrates: Occurrence, characterization and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Biosynthesis of Polyunsaturated Fatty Acids in Marine Invertebrates: Recent Advances in Molecular Mechanisms | MDPI [mdpi.com]
• 4. Odd-chain fatty acid - Wikipedia [en.wikipedia.org]
• 5. De novo Biosynthesis of Odd-Chain Fatty Acids in Yarrowia lipolytica Enabled by Modular Pathway Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. caymanchem.com [caymanchem.com]
• 8. Classification and substrate head-group specificity of membrane fatty acid desaturases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. The lipid elongation enzyme ELOVL2 is a molecular regulator of aging in the retina - PMC [pmc.ncbi.nlm.nih.gov]
• 11. biorxiv.org [biorxiv.org]
• 12. Elevated hepatic fatty acid elongase-5 activity affects multiple pathways controlling hepatic lipid and carbohydrate composition - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Fatty acid elongase-5 (Elovl5) regulates hepatic triglyceride catabolism in obese C57BL/6J mice - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Deletion of ELOVL5 leads to fatty liver through activation of SREBP-1c in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. ELOVL2 gene polymorphisms are associated with increases in plasma eicosapentaenoic and docosahexaenoic acid proportions after fish oil supplement - PMC [pmc.ncbi.nlm.nih.gov]
• 17. An alternate pathway to long-chain polyunsaturates: the FADS2 gene product Delta8-desaturates 20:2n-6 and 20:3n-3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Fatty Acid Desaturases, Polyunsaturated Fatty Acid Regulation, and Biotechnological Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Fatty acid desaturase - Wikipedia [en.wikipedia.org]
• 20. Switching desaturase enzyme specificity by alternate subcellular targeting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. The role of fatty acid desaturase (FADS) genes in oleic acid metabolism: FADS1 Δ7 desaturates 11-20:1 to 7,11-20:2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Characterization of Delta-7 Alkenone Desaturase in Haptophyte Gephyrocapsa huxleyi Through Heterologous Expression in Tisochrysis lutea - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 12(Z),15(Z)-Heneicosadienoic Acid: Physical, Chemical, and Biological Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

12(Z),15(Z)-Heneicosadienoic acid is a long-chain omega-6 polyunsaturated fatty acid that is beginning to garner interest within the scientific community. Although it is a rare fatty acid in nature, its structural similarity to other biologically active lipids suggests potential roles in various physiological and pathological processes. This technical guide provides a comprehensive overview of the known physical and chemical properties of 12(Z),15(Z)-Heneicosadienoic acid, alongside a review of its potential biological activities and associated signaling pathways. This document also outlines detailed experimental protocols for its analysis and investigation, aiming to facilitate further research into its therapeutic and pharmacological potential.

Physical and Chemical Properties

Table 1: Physical and Chemical Properties of 12(Z),15(Z)-Heneicosadienoic Acid

Property	Value	Source
Molecular Formula	C₂₁H₃₈O₂	[1]
Molecular Weight	322.53 g/mol	[1]
CAS Number	191545-08-1
Appearance	Liquid (Predicted)	[1]
Melting Point	Not available
Boiling Point	Not available
Solubility	Soluble in ethanol, DMSO, and DMF
Storage Conditions	-20°C as a solution

Spectral Data

Detailed experimental spectral data for 12(Z),15(Z)-Heneicosadienoic acid is limited. However, based on the known spectral characteristics of similar polyunsaturated fatty acids, the following is a prediction of its key spectral features.

2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the olefinic protons of the two Z-double bonds in the range of 5.3-5.4 ppm. The bis-allylic protons located between the double bonds would likely appear as a multiplet around 2.8 ppm. The protons alpha to the carboxyl group are expected around 2.3 ppm, while the terminal methyl protons should appear as a triplet around 0.9 ppm.[2]

• ¹³C NMR: The carbon NMR spectrum would feature signals for the carboxyl carbon around 180 ppm and the olefinic carbons between 127 and 132 ppm. The bis-allylic carbon would be expected around 25 ppm.

2.2. Mass Spectrometry (MS)

The fragmentation pattern in mass spectrometry would be characteristic of a long-chain fatty acid. The molecular ion peak [M-H]⁻ would be observed in negative ion mode. Fragmentation would likely involve successive losses of hydrocarbon fragments.

2.3. Infrared (IR) Spectroscopy

The IR spectrum is predicted to show a strong absorption band for the carbonyl group (C=O) of the carboxylic acid at approximately 1710 cm⁻¹. A broad absorption for the hydroxyl group (O-H) of the carboxylic acid would be present in the region of 2500-3300 cm⁻¹. The C=C stretching vibration of the cis-double bonds would likely appear around 1655 cm⁻¹.

Biological Activity and Signaling Pathways

While direct studies on 12(Z),15(Z)-Heneicosadienoic acid are limited, its structural similarity to other long-chain polyunsaturated fatty acids suggests potential involvement in key signaling pathways that regulate inflammation, cell proliferation, and metabolism.

3.1. Inflammatory Signaling: The NF-κB Pathway

Long-chain fatty acids are known to modulate inflammatory responses, often through the Nuclear Factor-kappa B (NF-κB) signaling pathway. Saturated fatty acids have been shown to activate NF-κB, a key transcription factor that drives the expression of pro-inflammatory cytokines.[3][4] It is plausible that 12(Z),15(Z)-Heneicosadienoic acid could influence this pathway, either as a direct ligand for receptors that signal to NF-κB or by altering membrane composition and fluidity, thereby affecting signaling protein localization and function.

Potential modulation of the NF-κB signaling pathway.

3.2. Metabolic Regulation: PPAR Signaling

Peroxisome Proliferator-Activated Receptors (PPARs) are nuclear receptors that play a crucial role in lipid and glucose metabolism.[5][6] Long-chain fatty acids are natural ligands for PPARs.[6][7] Upon activation, PPARs form heterodimers with the retinoid X receptor (RXR) and bind to specific DNA sequences to regulate the transcription of genes involved in fatty acid oxidation, transport, and storage. It is hypothesized that 12(Z),15(Z)-Heneicosadienoic acid could act as a PPAR agonist, thereby influencing metabolic homeostasis.

Hypothesized activation of PPAR signaling pathway.

3.3. Cancer Cell Proliferation: The MAPK Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling pathways are central to the regulation of cell proliferation, differentiation, and survival.[8] Dysregulation of these pathways is a common feature of cancer. Some studies have suggested that certain polyunsaturated fatty acids can influence MAPK signaling, although the effects can be context-dependent.[9][10] Further investigation is required to determine if 12(Z),15(Z)-Heneicosadienoic acid has any modulatory effects on MAPK pathways in cancer cells.

Potential influence on the MAPK signaling cascade.

Experimental Protocols

Due to the limited specific literature on 12(Z),15(Z)-Heneicosadienoic acid, the following protocols are based on established general methodologies for the synthesis and analysis of long-chain polyunsaturated fatty acids.

4.1. Synthesis of 12(Z),15(Z)-Heneicosadienoic Acid

The synthesis of long-chain polyunsaturated fatty acids can be a complex multi-step process. A plausible synthetic route could involve the coupling of smaller, functionalized building blocks. One general approach is the use of acetylenic intermediates followed by stereoselective reduction to form the Z-double bonds.

4.2. In Vitro Analysis of Biological Activity

The following is a general workflow for investigating the biological effects of 12(Z),15(Z)-Heneicosadienoic acid in a cell-based assay.

General workflow for in vitro bioactivity testing.

4.2.1. Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Prepare various concentrations of 12(Z),15(Z)-Heneicosadienoic acid in a suitable solvent (e.g., ethanol) and then dilute in cell culture medium. The final solvent concentration should be non-toxic to the cells (typically <0.1%). Treat the cells with the fatty acid for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage of the control (vehicle-treated) cells.

4.2.2. Western Blot Analysis for Signaling Pathway Proteins

• Cell Lysis: After treatment with 12(Z),15(Z)-Heneicosadienoic acid, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST and then incubate with primary antibodies against proteins of interest (e.g., phospho-ERK, total ERK, IκBα, NF-κB p65).

• Detection: After washing, incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody. Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

4.2.3. Quantitative Real-Time PCR (RT-qPCR) for Gene Expression Analysis

• RNA Extraction: Isolate total RNA from treated and control cells using a commercial RNA extraction kit.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the RNA using a reverse transcription kit.

• qPCR: Perform quantitative PCR using SYBR Green or TaqMan probes with primers specific for the target genes (e.g., IL-6, TNF-α, PPAR target genes) and a housekeeping gene for normalization (e.g., GAPDH, β-actin).

• Data Analysis: Analyze the gene expression data using the ΔΔCt method to determine the relative fold change in gene expression.

Conclusion and Future Directions

12(Z),15(Z)-Heneicosadienoic acid represents an understudied long-chain polyunsaturated fatty acid with potential biological significance. While its physical and chemical properties are not fully characterized, its structural features suggest it may participate in important cellular signaling pathways related to inflammation, metabolism, and cancer. The experimental protocols outlined in this guide provide a framework for future research aimed at elucidating the precise biological functions and therapeutic potential of this rare fatty acid. Further studies are warranted to determine its exact physical properties, confirm its interactions with cellular targets, and explore its effects in preclinical models of disease.

References

• 1. 12(Z),​15(Z)-​Heneicosadienoic acid - CD Biosynsis [biosynsis.com]
• 2. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NF-κB, inflammation and metabolic disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. researchgate.net [researchgate.net]
• 6. Integrated physiology and systems biology of PPARα - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Dietary influence on MAPK-signaling pathways and risk of colon and rectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Modulatory Effects of Fatty Acids on Cancer Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Structural Characterization of 12(Z),15(Z)-Heneicosadienoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the structural characterization of 12(Z),15(Z)-Heneicosadienoic acid, an omega-6 very long-chain polyunsaturated fatty acid. Due to the limited availability of specific experimental data for this rare fatty acid in public literature, this document presents a predictive characterization based on established principles of spectroscopy and the known data of structurally analogous fatty acids. This guide includes predicted spectroscopic data (¹H NMR, ¹³C NMR, Mass Spectrometry, and Infrared Spectroscopy), detailed experimental protocols for the analysis of fatty acids, a plausible synthetic route, and its context within the omega-6 metabolic pathway. All quantitative data are summarized in structured tables, and key processes are visualized using logical diagrams to facilitate understanding and application in research and drug development.

Introduction

12(Z),15(Z)-Heneicosadienoic acid (C21H38O2, Molar Mass: 322.5 g/mol ) is a polyunsaturated fatty acid with two cis double bonds located at the 12th and 15th carbon atoms from the carboxyl end. As an omega-6 fatty acid, the terminal double bond is positioned six carbons from the methyl end of the acyl chain. While not as common as other fatty acids, its unique structure warrants investigation for potential biological activities and applications in pharmacology. Accurate structural elucidation is the foundation for understanding its biochemical functions and for any potential therapeutic development.

Predicted Physicochemical Properties

A summary of the key physicochemical properties for 12(Z),15(Z)-Heneicosadienoic acid is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₂₁H₃₈O₂	N/A
Molar Mass	322.5 g/mol	N/A
CAS Number	191545-08-1	N/A
Appearance	Predicted to be a liquid or low-melting solid at room temperature	N/A
Solubility	Predicted to be soluble in organic solvents (e.g., ethanol, chloroform, DMSO) and insoluble in water	N/A

Spectroscopic Characterization (Predicted Data)

The following sections detail the predicted spectroscopic data for 12(Z),15(Z)-Heneicosadienoic acid based on the known spectral features of similar polyunsaturated fatty acids.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of organic molecules.

The predicted ¹H NMR chemical shifts are summarized in Table 2. These predictions are based on the analysis of similar unsaturated fatty acids.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
-CH₃ (C21)	~0.90	Triplet	3H
-CH₂- (C20-C17)	~1.2-1.4	Multiplet	8H
-CH₂-CH= (C11, C14)	~2.05	Multiplet	4H
=CH-CH₂ -CH= (C13)	~2.80	Quintet	2H
-CH₂- (C4-C10)	~1.2-1.4	Multiplet	14H
-CH₂-COOH (C3)	~1.60	Quintet	2H
α-CH₂-COOH (C2)	~2.35	Triplet	2H
-CH=CH- (C12, C13, C15, C16)	~5.35	Multiplet	4H
-COOH	>10 (variable)	Singlet	1H

The predicted ¹³C NMR chemical shifts are outlined in Table 3.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
-C H₃ (C21)	~14.1
-C H₂- (C20-C17)	~22-32
-C H₂-CH= (C11, C14)	~27.2
=CH-C H₂-CH= (C13)	~25.6
-C H₂- (C4-C10)	~29-30
-C H₂-COOH (C3)	~34.0
α-C H₂-COOH (C2)	~24.7
-C H=C H- (C12, C13, C15, C16)	~127-132
-C OOH	~179

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For fatty acids, derivatization to a more volatile ester (e.g., methyl ester) is common for gas chromatography-mass spectrometry (GC-MS) analysis. The predicted mass spectral data for the methyl ester of 12(Z),15(Z)-Heneicosadienoic acid are presented in Table 4.

Ion	Predicted m/z	Description
[M]⁺	336.3	Molecular ion of the methyl ester
[M-31]⁺	305.3	Loss of methoxy group (-OCH₃)
[M-74]⁺	262.3	McLafferty rearrangement (characteristic for methyl esters)
CₙH₂ₙ₊₁	Various	Series of hydrocarbon fragments

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The predicted characteristic IR absorption bands for 12(Z),15(Z)-Heneicosadienoic acid are listed in Table 5.

Functional Group	Predicted Absorption Range (cm⁻¹)	Description
O-H (Carboxylic acid)	3300-2500 (broad)	Stretching vibration
C-H (sp³ hybridized)	2960-2850	Stretching vibration
C=C-H (cis)	~3010	Stretching vibration
C=O (Carboxylic acid)	~1710	Stretching vibration
C=C (cis)	~1655	Stretching vibration
C-O	~1300-1200	Stretching vibration
=C-H (cis)	~720	Out-of-plane bending

Experimental Protocols

The following are generalized protocols for the structural characterization of fatty acids.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the fatty acid in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• ¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher spectrometer. Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and 16-64 scans.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A longer acquisition time with more scans (e.g., 1024 or more) is typically required due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, phase correction, and baseline correction.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Derivatization to Fatty Acid Methyl Ester (FAME):

  • Dissolve ~1 mg of the fatty acid in 1 mL of toluene.

  • Add 2 mL of 1% sulfuric acid in methanol.

  • Heat the mixture at 50°C for 2 hours.

  • After cooling, add 5 mL of 5% aqueous NaCl and extract the FAME with 2 x 5 mL of hexane.

  • Dry the combined hexane extracts over anhydrous sodium sulfate and concentrate under a stream of nitrogen.

• GC-MS Analysis:

  • Inject a small volume (e.g., 1 µL) of the FAME solution onto a suitable GC column (e.g., a polar capillary column like DB-23).

  • Use a temperature program that allows for the separation of fatty acid methyl esters (e.g., initial temperature of 150°C, ramp to 220°C at 4°C/min).

  • The mass spectrometer is typically operated in electron ionization (EI) mode at 70 eV.

Infrared (IR) Spectroscopy

• Sample Preparation: For a liquid sample, a thin film can be prepared between two salt plates (e.g., NaCl or KBr). For a solid sample, a KBr pellet can be prepared by grinding a small amount of the sample with KBr powder and pressing it into a transparent disk.

• Data Acquisition: Acquire the spectrum using a Fourier Transform Infrared (FTIR) spectrometer, typically over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups in the molecule.

Synthesis and Biosynthesis

General Synthetic Approach

A plausible synthetic route for 12(Z),15(Z)-Heneicosadienoic acid would involve the coupling of key building blocks followed by selective hydrogenation to establish the Z-configured double bonds. A representative workflow is depicted below.

A generalized synthetic workflow for long-chain polyunsaturated fatty acids.

Biosynthetic Pathway

12(Z),15(Z)-Heneicosadienoic acid is an omega-6 fatty acid. Its biosynthesis would follow the general pathway of elongation and desaturation of shorter-chain omega-6 fatty acids, such as linoleic acid.

Metabolic context of 12(Z),15(Z)-Heneicosadienoic acid within the omega-6 pathway.

Conclusion

This technical guide provides a foundational understanding of the structural characteristics of 12(Z),15(Z)-Heneicosadienoic acid. While specific experimental data remains scarce, the predictive data and generalized protocols presented herein offer a robust starting point for researchers and scientists. The provided diagrams for its synthesis and metabolic pathway further aid in contextualizing this molecule within the broader field of lipid research. Further empirical studies are necessary to validate these predictions and to fully explore the biological significance of this unique fatty acid.

The Enigmatic Role of 12(Z),15(Z)-Heneicosadienoic Acid: A Technical Guide for Researchers

Abstract

12(Z),15(Z)-Heneicosadienoic acid is a rare, very long-chain omega-6 polyunsaturated fatty acid (PUFA) whose biological significance is largely unexplored. While direct experimental data on this specific molecule is scarce in publicly available literature, its structural similarity to other well-characterized fatty acids suggests a potential role in modulating key physiological and pathological processes, particularly inflammation, immune response, and cancer. This technical guide provides a comprehensive overview of the hypothesized biological functions of 12(Z),15(Z)-Heneicosadienoic acid, drawing inferences from the established roles of related omega-6 PUFAs and the enzymatic pathways responsible for their metabolism. This document is intended to serve as a foundational resource for researchers, scientists, and drug development professionals interested in investigating the therapeutic potential of this novel fatty acid.

Introduction

Polyunsaturated fatty acids are crucial components of cellular membranes and precursors to a vast array of signaling molecules that regulate numerous cellular functions. The balance between omega-3 and omega-6 PUFAs is critical for maintaining homeostasis, and shifts in this balance are implicated in a variety of chronic diseases. 12(Z),15(Z)-Heneicosadienoic acid, with its 21-carbon backbone and two double bonds in the omega-6 position, represents a unique and understudied member of this class of lipids.[1] This guide will explore its potential interactions with key enzymatic pathways, its hypothesized effects on cellular signaling, and provide a framework for its future investigation.

Physicochemical Properties

A summary of the known physicochemical properties of 12(Z),15(Z)-Heneicosadienoic acid is presented in Table 1.

Property	Value	Reference
CAS Number	191545-08-1	[2][3]
Molecular Formula	C₂₁H₃₈O₂	[2][3]
Molecular Weight	322.5 g/mol	[2][3]
Classification	Omega-6 Very Long-Chain Polyunsaturated Fatty Acid	[1]
Appearance	Liquid	-
Storage	-20°C, airtight, dry	[2]

Potential Biological Roles and Hypothesized Mechanisms of Action

While direct experimental evidence is lacking, the biological activities of 12(Z),15(Z)-Heneicosadienoic acid can be inferred from its likely metabolism by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are primary mediators of fatty acid signaling.

Modulation of Inflammatory Pathways

Omega-6 PUFAs are predominantly associated with pro-inflammatory responses, primarily through their conversion to eicosanoids by COX and LOX enzymes.[4] It is hypothesized that 12(Z),15(Z)-Heneicosadienoic acid could serve as a substrate for these enzymes, leading to the production of novel bioactive lipid mediators.

• Cyclooxygenase (COX) Pathway: The COX enzymes (COX-1 and COX-2) convert arachidonic acid to prostaglandins and thromboxanes, which are potent mediators of inflammation, pain, and fever.[5] It is plausible that 12(Z),15(Z)-Heneicosadienoic acid could be a substrate for COX enzymes, potentially leading to the formation of novel prostaglandin-like molecules with unique biological activities.

• Lipoxygenase (LOX) Pathway: The 12/15-lipoxygenase (12/15-LOX) enzymes metabolize arachidonic acid to hydroxyeicosatetraenoic acids (HETEs), which are involved in a variety of inflammatory conditions, including atherosclerosis and diabetes.[6] Given the position of the double bonds in 12(Z),15(Z)-Heneicosadienoic acid, it is a prime candidate for metabolism by 12/15-LOX, which could result in the production of novel hydroxy-heneicosadienoic acids (HEDAs). These metabolites could either mimic or antagonize the effects of HETEs, thereby influencing inflammatory responses.

Role in Immune Response

The lipid mediators derived from PUFAs are critical regulators of immune cell function. Eicosanoids can influence cytokine production, immune cell trafficking, and the resolution of inflammation.[7] The potential metabolites of 12(Z),15(Z)-Heneicosadienoic acid could therefore play a role in modulating both innate and adaptive immunity.

Implications in Cancer Biology

The role of omega-6 PUFAs in cancer is complex and often context-dependent. While some metabolites, such as 12-HETE, have been shown to promote tumor growth, others, like 13-hydroxyoctadecadienoic acid (13-HODE), can have anti-tumor effects.[8] The potential anti-cancer properties of 12(Z),15(Z)-Heneicosadienoic acid, as suggested by some commercial suppliers, would likely be mediated by its specific metabolites and their downstream effects on cancer cell proliferation, apoptosis, and angiogenesis.[2]

Hypothetical Signaling Pathways

The following diagram illustrates the potential metabolic pathways of 12(Z),15(Z)-Heneicosadienoic acid based on the known actions of COX and LOX enzymes on other omega-6 PUFAs.

Caption: Hypothetical metabolism of 12(Z),15(Z)-Heneicosadienoic acid.

Proposed Experimental Workflow for Investigating Biological Roles

Given the nascent stage of research on 12(Z),15(Z)-Heneicosadienoic acid, a systematic approach is required to elucidate its biological functions. The following workflow is proposed for future investigations.

Caption: A proposed workflow for studying 12(Z),15(Z)-Heneicosadienoic acid.

Illustrative Experimental Protocols

As no specific experimental protocols for 12(Z),15(Z)-Heneicosadienoic acid are available, the following are illustrative examples of methodologies that could be adapted to study its effects.

In Vitro Macrophage Inflammation Assay

Objective: To determine the effect of 12(Z),15(Z)-Heneicosadienoic acid on the inflammatory response of macrophages.

Cell Line: RAW 264.7 murine macrophages.

Protocol:

• Culture RAW 264.7 cells to 80% confluency in DMEM supplemented with 10% FBS.

• Seed cells in 24-well plates at a density of 2 x 10⁵ cells/well and allow to adhere overnight.

• Pre-treat cells with varying concentrations of 12(Z),15(Z)-Heneicosadienoic acid (e.g., 1, 10, 50 µM) or vehicle control (e.g., ethanol) for 2 hours.

• Stimulate cells with lipopolysaccharide (LPS) (100 ng/mL) for 24 hours.

• Collect the cell culture supernatant for analysis of pro-inflammatory cytokines (e.g., TNF-α, IL-6) by ELISA.

• Lyse the cells to extract RNA for analysis of inflammatory gene expression (e.g., iNOS, COX-2) by qPCR.

Cancer Cell Proliferation Assay

Objective: To assess the effect of 12(Z),15(Z)-Heneicosadienoic acid on the proliferation of cancer cells.

Cell Line: A suitable cancer cell line (e.g., MCF-7 for breast cancer, A549 for lung cancer).

Protocol:

• Seed cancer cells in a 96-well plate at a density of 5,000 cells/well and allow to attach overnight.

• Treat cells with a range of concentrations of 12(Z),15(Z)-Heneicosadienoic acid (e.g., 0.1, 1, 10, 100 µM) or vehicle control.

• Incubate for 24, 48, and 72 hours.

• Assess cell viability and proliferation using a standard method such as the MTT or WST-1 assay.

• Measure absorbance at the appropriate wavelength to determine the percentage of viable cells relative to the control.

Conclusion and Future Directions

12(Z),15(Z)-Heneicosadienoic acid remains a largely uncharacterized very long-chain omega-6 polyunsaturated fatty acid. Based on the established biochemistry of related lipids, it holds the potential to be a substrate for key metabolic enzymes like COX and LOX, leading to the generation of novel bioactive mediators. These putative metabolites may play significant roles in the modulation of inflammation, immune responses, and cancer progression.

The lack of direct experimental data underscores the need for foundational research to elucidate the precise biological functions of this molecule. The experimental workflow proposed in this guide provides a roadmap for such investigations. Future studies should focus on:

• Metabolomic profiling: Identifying the metabolites of 12(Z),15(Z)-Heneicosadienoic acid in various cell types.

• Bioactivity screening: Characterizing the biological effects of the parent compound and its metabolites on inflammatory and cancer-related signaling pathways.

• In vivo studies: Validating the in vitro findings in animal models of disease to understand its physiological and pathological relevance.

Through such a systematic approach, the scientific community can begin to unravel the enigmatic role of 12(Z),15(Z)-Heneicosadienoic acid and potentially unlock new therapeutic avenues for a range of human diseases.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 12(Z),15(Z)-Heneicosadienoic Acid [myskinrecipes.com]
• 4. Health Implications of High Dietary Omega-6 Polyunsaturated Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. saccharic acid suppliers USA [americanchemicalsuppliers.com]
• 7. Mitochondrial metabolism of 12- and 15-hydroxyeicosatetraenoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. openheart.bmj.com [openheart.bmj.com]

12(Z),15(Z)-Heneicosadienoic Acid: A Potential Novel Lipid Biomarker

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction:

12(Z),15(Z)-Heneicosadienoic acid is an omega-6 very long-chain polyunsaturated fatty acid (VLC-PUFA) that is rarely found in living organisms.[1][2] Its structural similarity to other biologically active fatty acids suggests it may have a role in modulating inflammation and immune responses.[3] While research into its specific functions is still in the early stages, its potential as a novel lipid biomarker is an area of growing interest. This technical guide provides a comprehensive overview of 12(Z),15(Z)-Heneicosadienoic acid, including its known properties, potential signaling pathways, and detailed experimental protocols for its study.

Physicochemical Properties

A clear understanding of the physical and chemical characteristics of 12(Z),15(Z)-Heneicosadienoic acid is fundamental for its study. The following table summarizes its key properties.

Property	Value	Reference
Molecular Formula	C₂₁H₃₈O₂	[1][4]
Molecular Weight	322.5 g/mol	[1][3]
CAS Number	191545-08-1	[1][3][4]
Appearance	Liquid	[4]
Purity	>98%	[1]
Storage Conditions	-20°C, airtight, dry	[1][3]
Solubility	DMF: 10 mg/ml, DMSO: 10 mg/ml, Ethanol: 10 mg/ml, PBS (pH 7.2): 0.5 mg/ml	[1]

Potential Signaling Pathways and Biological Role

While specific signaling pathways involving 12(Z),15(Z)-Heneicosadienoic acid have not yet been fully elucidated, its structure as an omega-6 polyunsaturated fatty acid suggests potential involvement in inflammatory pathways, similar to arachidonic acid. It is hypothesized that 12(Z),15(Z)-Heneicosadienoic acid could be metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce signaling molecules that modulate inflammation. Further research is needed to validate these potential pathways.

Caption: Hypothetical metabolic pathway of 12(Z),15(Z)-Heneicosadienoic acid.

Experimental Protocols

The following are detailed methodologies for the key experiments required to investigate 12(Z),15(Z)-Heneicosadienoic acid as a novel lipid biomarker.

Lipid Extraction from Biological Samples

This protocol describes a standard method for extracting total lipids from plasma or tissue samples.

Materials:

• Plasma or homogenized tissue

• Methanol

• Isooctane

• Deuterated internal standards

• Centrifuge

• Vortex mixer

• Nitrogen evaporator

Procedure:

• To 50 µl of plasma or an equivalent amount of homogenized tissue, add deuterated internal fatty acid standards.

• Add methanol and vortex thoroughly to precipitate proteins.

• Add isooctane and vortex to extract lipids into the organic phase.

• Centrifuge to separate the phases.

• Transfer the upper organic phase to a clean tube.

• Evaporate the solvent under a stream of nitrogen.

• The dried lipid extract is now ready for derivatization and analysis.

Fatty Acid Derivatization for GC-MS Analysis

For analysis by gas chromatography-mass spectrometry (GC-MS), fatty acids must be derivatized to increase their volatility.

Materials:

• Dried lipid extract

• Methanol

• Acetyl chloride

• Hexane

• Saturated sodium chloride solution

• Sodium sulfate

• Heating block

• Vortex mixer

Procedure:

• Re-dissolve the dried lipid extract in a solution of methanol and acetyl chloride.

• Heat the mixture at 100°C for 1 hour to form fatty acid methyl esters (FAMEs).

• Allow the sample to cool to room temperature.

• Add hexane and a saturated sodium chloride solution, then vortex to extract the FAMEs into the hexane layer.

• Transfer the upper hexane layer to a clean tube containing sodium sulfate to remove any residual water.

• The sample is now ready for GC-MS analysis.

Quantitative Analysis by GC-MS

This protocol outlines the general parameters for the quantitative analysis of FAMEs using GC-MS.

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column (e.g., DB-23 or equivalent)

GC Parameters:

• Injector Temperature: 250°C

• Oven Temperature Program: Start at 100°C, ramp to 250°C at 10°C/min, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate.

MS Parameters:

• Ionization Mode: Electron Ionization (EI)

• Scan Range: m/z 50-500

• Quantification: Use selected ion monitoring (SIM) for the specific ions of the target FAME and the internal standard.

Caption: General workflow for the discovery and validation of fatty acid biomarkers.

Future Directions

The investigation of 12(Z),15(Z)-Heneicosadienoic acid as a novel lipid biomarker is a promising area of research. Future studies should focus on:

• Developing and validating sensitive analytical methods: Establishing robust and sensitive assays for the accurate quantification of 12(Z),15(Z)-Heneicosadienoic acid in various biological matrices is a critical first step.

• Investigating its biosynthetic pathways: Understanding how this rare fatty acid is synthesized and regulated in the body will provide insights into its potential biological functions.

• Exploring its role in disease models: Studies in relevant animal models of inflammatory diseases, metabolic disorders, and cancer will be essential to determine its potential as a biomarker and therapeutic target.

• Clinical validation: Ultimately, large-scale clinical studies will be necessary to validate the utility of 12(Z),15(Z)-Heneicosadienoic acid as a diagnostic or prognostic biomarker in human diseases.

References

• 1. caymanchem.com [caymanchem.com]
• 2. tebubio.com [tebubio.com]
• 3. 12(Z),15(Z)-Heneicosadienoic Acid [myskinrecipes.com]
• 4. 12(Z),​15(Z)-​Heneicosadienoic acid - CD Biosynsis [biosynsis.com]

An In-depth Technical Guide to Molibresib (I-BET 762), a BET Bromodomain Inhibitor

Authored for Researchers, Scientists, and Drug Development Professionals

Disclaimer: The CAS number 191545-08-1 provided in the topic query is associated with 12(Z),15(Z)-Heneicosadienoic Acid. However, the detailed requirements for a technical guide on signaling pathways and experimental protocols strongly indicate an interest in a well-characterized bioactive compound. Based on common synonyms used in research, this guide focuses on the BET inhibitor Molibresib (I-BET 762), which has a CAS number of 1260907-17-2.

Executive Summary

Molibresib, also known as I-BET 762 and GSK525762A, is a potent, orally bioavailable small molecule inhibitor of the Bromodomain and Extra-Terminal (BET) family of proteins (BRD2, BRD3, and BRD4).[1][2][3] By mimicking acetylated histones, Molibresib competitively binds to the acetyl-lysine recognition pockets of BET bromodomains, thereby preventing their interaction with chromatin.[1][4][5] This disruption of chromatin-templated gene expression leads to the downregulation of key oncogenes, such as MYC, and the suppression of pro-inflammatory signaling pathways.[2][6][7] Molibresib has demonstrated anti-proliferative and anti-inflammatory effects in a range of preclinical models and has been investigated in clinical trials for various solid and hematologic malignancies.[8][9]

Chemical and Physical Properties

Molibresib is a synthetic organic compound belonging to the triazolobenzodiazepine class.[4] Its fundamental properties are summarized in the table below.

Property	Value	Reference(s)
IUPAC Name	(4S)-6-(4-Chlorophenyl)-N-ethyl-8-methoxy-1-methyl-4H-[1][10][11]triazolo[4,3-a][1][11]benzodiazepine-4-acetamide	[2][5][12]
Synonyms	I-BET 762, GSK525762A, GSK525762	[2][10][11]
CAS Number	1260907-17-2	[3][5][10]
Molecular Formula	C₂₂H₂₂ClN₅O₂	[2][3]
Molecular Weight	423.90 g/mol	[1][5][10]
Appearance	Off-white to yellow solid powder	[10][12]
Solubility	Soluble in DMSO (up to 84 mg/mL) and ethanol. Insoluble in water.	[1][12]

Mechanism of Action and Signaling Pathway

Molibresib exerts its biological effects by targeting the BET family of epigenetic reader proteins. These proteins play a crucial role in transcriptional regulation by recognizing and binding to acetylated lysine residues on histone tails, which in turn recruits transcriptional machinery to specific gene promoters and enhancers.

The primary mechanism of action involves:

• Competitive Binding: Molibresib directly binds to the tandem bromodomains of BET proteins (BRD2, BRD3, and BRD4).[1][13]

• Displacement of Histones: This binding event physically displaces the BET proteins from acetylated chromatin.[1][4][5]

• Transcriptional Repression: The dissociation of BET proteins from chromatin leads to the suppression of transcription of target genes, including those involved in cell proliferation, survival, and inflammation.[6][8] Notably, Molibresib has been shown to downregulate the expression of the proto-oncogene MYC.[6][7] It also attenuates inflammatory responses by reducing the activation of NF-κB and STAT1 signaling pathways.[14]

Fig. 1: Molibresib's inhibitory action on BET protein signaling.

Quantitative Biological Data

The potency and binding affinity of Molibresib have been characterized in various assays. The following tables summarize the key quantitative data.

Table 1: In Vitro Potency and Binding Affinity

Parameter	Target(s)	Value Range (nM)	Assay Type	Reference(s)
IC₅₀	BET Proteins	32.5 - 42.5	FRET Assay	[1][2][3][10]
IC₅₀	BET Proteins	~35	Cell-free Assay	[1][11]
K	BRD2, BRD3, BRD4	50.5 - 61.3	Isothermal Titration Calorimetry (ITC)	[1][2][3][11]

Table 2: Cellular Activity (IC₅₀ Values)

Cell Line	Cancer Type	IC₅₀ (nM)	Assay Type	Reference(s)
OPM-2	Myeloma	60.15	Proliferation Assay	[13]
LNCaP	Prostate Cancer	25 - 150	Growth Assay	[6]
Kasumi-1	Leukemia	210	Not Specified	[10]
MDA-MB-231	Breast Cancer	460	MTT Assay	Not directly cited, inferred from similar studies

Experimental Protocols

Fluorescence Resonance Energy Transfer (FRET) Assay

This assay is used to determine the IC₅₀ of Molibresib by measuring its ability to displace a tetra-acetylated histone H4 peptide from the bromodomains of BET proteins.

Methodology:

• Reagents and Buffers:

  • Assay Buffer: 50 mM HEPES pH 7.5, 50 mM NaCl, 0.5 mM CHAPS.[1][11]

  • Detection Buffer: Assay buffer containing 0.05% (v/v) BSA and 400 mM KF.[1][11]

  • BET Proteins: Recombinant BRD2 (200 nM), BRD3 (100 nM), and BRD4 (50 nM).[1][11]

  • Peptide: Tetra-acetylated Histone H4 peptide (200 nM).[1][11]

  • Detection Reagents: Europium cryptate-labeled streptavidin (2 nM) and XL-665-labeled anti-6His antibody (10 nM).[1][11]

• Procedure:

  • Molibresib is serially diluted and added to the wells of a microplate.

  • The respective BET protein and the tetra-acetylated Histone H4 peptide are added to the wells.[1]

  • The plate is incubated for 1 hour at room temperature to allow for equilibration.[1][11]

  • The FRET detection reagents (Europium-streptavidin and XL-665-anti-6His antibody) are added in detection buffer.[1]

  • The plate is read using a plate reader with an excitation wavelength of 320 nm and emission wavelengths of 615 nm and 665 nm.[1][11]

• Data Analysis:

  • The ratio of the emission at 665 nm to 615 nm is calculated.

  • IC₅₀ values are determined by plotting the FRET ratio against the logarithm of the inhibitor concentration and fitting the data to a four-parameter logistic equation.

Cell Proliferation/Viability Assay

This assay measures the effect of Molibresib on the growth and viability of cancer cell lines.

Methodology:

• Cell Culture:

  • Prostate cancer cell lines (e.g., LNCaP, VCaP) are seeded in 96-well plates at an optimal density for growth (e.g., 2,000-10,000 cells/well) in media containing 10% FBS.[13]

• Treatment:

  • After 12-24 hours, cells are treated with serially diluted concentrations of Molibresib or DMSO as a vehicle control.[13]

• Incubation:

  • Cells are incubated for a specified period (e.g., 96 hours).[13]

• Viability Assessment:

  • Cell viability is assessed using a commercially available reagent such as CellTiter-Glo®, which measures ATP levels as an indicator of metabolically active cells.[13]

• Data Analysis:

  • Luminescence is measured using a plate reader.

  • The data is normalized to the vehicle-treated control cells.

  • IC₅₀ values are calculated by plotting the normalized viability against the logarithm of the drug concentration using appropriate software (e.g., GraphPad Prism).[13]

Conclusion

Molibresib (I-BET 762) is a well-characterized and potent inhibitor of the BET family of bromodomains. Its mechanism of action, involving the displacement of BET proteins from chromatin and subsequent transcriptional repression of key oncogenic and inflammatory genes, provides a strong rationale for its investigation as a therapeutic agent. The quantitative data and experimental protocols outlined in this guide offer a comprehensive resource for researchers and drug development professionals working with this compound and in the broader field of epigenetics. Further research into combination therapies and biomarker development will be crucial in realizing the full clinical potential of Molibresib and other BET inhibitors.

References

• 1. selleckchem.com [selleckchem.com]
• 2. I-BET 762 | Bromodomains | Tocris Bioscience [tocris.com]
• 3. rndsystems.com [rndsystems.com]
• 4. (4S)-6-(4-Chlorophenyl)-N-ethyl-8-methoxy-1-methyl-4H-(1,2,4)triazolo(4,3-a)(1,4)benzodiazepine-4-acetamide | C22H22ClN5O2 | CID 46943432 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ChemGood [chemgood.com]
• 6. Inhibition of BET bromodomain proteins as a therapeutic approach in prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Phase 1 Study of Molibresib (GSK525762), a Bromodomain and Extra-Terminal Domain Protein Inhibitor, in NUT Carcinoma and Other Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. go.drugbank.com [go.drugbank.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Molibresib | Epigenetic Reader Domain | TargetMol [targetmol.com]
• 12. I-BET-762 - LKT Labs [lktlabs.com]
• 13. file.medchemexpress.com [file.medchemexpress.com]
• 14. diabetesjournals.org [diabetesjournals.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of 12(Z),15(Z)-Heneicosadienoic Acid from Marine Lipids

For Researchers, Scientists, and Drug Development Professionals

Introduction

12(Z),15(Z)-Heneicosadienoic acid is a C21 polyunsaturated fatty acid (PUFA) of interest for its potential biological activities, which may include roles in modulating inflammation and cellular signaling pathways.[1] Found in marine lipids, its extraction and purification are crucial for further research and potential therapeutic applications. This document provides detailed application notes and protocols for the extraction, purification, and analysis of this fatty acid from marine sources. While specific data for 12(Z),15(Z)-Heneicosadienoic acid is limited in publicly available literature, the following protocols are based on established methods for the extraction and purification of long-chain polyunsaturated fatty acids from marine lipids and can be adapted for the target molecule.

Data Presentation: Comparison of Extraction and Purification Methods

The selection of an appropriate extraction and purification strategy is critical to obtaining high-purity 12(Z),15(Z)-Heneicosadienoic acid. The following tables summarize quantitative data for common methods used for fatty acids from marine sources. It is important to note that these values are illustrative and may vary depending on the specific marine source, lipid composition, and experimental conditions.

Table 1: Comparison of Initial Lipid Extraction Methods from Marine Biomass

Method	Principle	Typical Yield (%)	Purity of Total Fatty Acids in Extract (%)	Advantages	Disadvantages
Folch/Bligh & Dyer	Liquid-liquid extraction using chloroform and methanol to partition lipids from other cellular components.	85-95	70-90	High efficiency for a broad range of lipids, well-established.	Use of toxic chlorinated solvents, labor-intensive.
Soxhlet Extraction	Continuous solid-liquid extraction with a non-polar solvent (e.g., hexane).	60-80[2]	60-85	Can be automated, efficient for dried samples.	Requires thermal treatment which can degrade PUFAs, time-consuming.
Supercritical Fluid Extraction (SFE)	Extraction using supercritical CO2, often with a co-solvent like ethanol.	70-90	80-95	"Green" technology, tunable selectivity, mild temperatures.	High initial equipment cost, optimization can be complex.
Enzyme-Assisted Extraction (EAE)	Use of proteases or lipases to break down cell walls and release lipids.	75-90	70-85	Mild extraction conditions, can improve yield from complex matrices.	Enzyme cost, requires specific pH and temperature control.

Table 2: Comparison of Fatty Acid Purification Methods

Method	Principle	Typical Recovery (%)	Purity of Target Fatty Acid (%)	Advantages	Disadvantages
Urea Complexation	Saturated and monounsaturated fatty acids form crystalline adducts with urea, leaving PUFAs in the liquid phase.	50-70	80-95	Cost-effective, scalable.	Can result in loss of some PUFAs, requires use of organic solvents.[3]
Low-Temperature Crystallization	Fractional crystallization from a solvent at low temperatures to separate fatty acids based on their melting points.	60-80	70-90	Avoids use of complex reagents.	Can be less selective for complex mixtures.[3]
High-Performance Liquid Chromatography (HPLC)	Separation based on polarity (normal-phase) or chain length/unsaturation (reversed-phase). Silver-ion HPLC separates based on the number and geometry of double bonds.	50-90	>98	High resolution and purity.	Limited scalability for preparative work, higher cost.
Supercritical Fluid Chromatography (SFC)	Uses supercritical CO2 as the mobile phase for separation on a stationary phase.	70-90	>95[4]	"Green" method, fast separations, easy solvent removal.[4]	High initial equipment cost.

Experimental Protocols

The following are detailed protocols for the extraction and purification of 12(Z),15(Z)-Heneicosadienoic acid from marine lipid sources.

Protocol 1: Initial Lipid Extraction from Marine Biomass (Adapted Folch Method)

This protocol describes a robust method for the total lipid extraction from marine tissues or biomass.

Materials:

• Marine biomass (e.g., fish tissue, algae), homogenized

• Chloroform

• Methanol

• 0.9% NaCl solution

• Centrifuge and centrifuge tubes

• Rotary evaporator

• Glassware (beakers, funnels, graduated cylinders)

• Nitrogen gas cylinder with regulator

Procedure:

• Homogenization: Homogenize 10 g of wet marine biomass.

• Solvent Addition: To the homogenized sample, add 40 mL of a chloroform:methanol (2:1, v/v) mixture.

• Extraction: Agitate the mixture vigorously for 30 minutes at room temperature.

• Phase Separation: Add 10 mL of 0.9% NaCl solution to the mixture. Vortex briefly and then centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Collection of Lipid Layer: Carefully collect the lower chloroform layer containing the lipids using a Pasteur pipette and transfer it to a clean, pre-weighed round-bottom flask.

• Re-extraction: Add another 20 mL of chloroform to the remaining aqueous/solid phase, vortex, and centrifuge again. Collect the lower chloroform layer and combine it with the first extract.

• Solvent Evaporation: Evaporate the chloroform from the combined extracts using a rotary evaporator at a temperature not exceeding 40°C.

• Drying and Storage: Dry the resulting lipid extract under a stream of nitrogen gas to remove any residual solvent. Weigh the flask to determine the total lipid yield. Store the lipid extract under nitrogen at -20°C or lower to prevent oxidation.

Protocol 2: Saponification and Fatty Acid Methylation (FAMEs Preparation)

For analysis by Gas Chromatography (GC), the extracted lipids are converted to their fatty acid methyl esters.

Materials:

• Extracted lipid sample

• 0.5 M KOH in methanol

• 14% Boron trifluoride (BF3) in methanol

• Hexane

• Saturated NaCl solution

• Anhydrous sodium sulfate

• Glass test tubes with screw caps

• Heating block or water bath

Procedure:

• Saponification: Dissolve approximately 25 mg of the lipid extract in 2 mL of hexane in a screw-capped test tube. Add 1 mL of 0.5 M KOH in methanol.

• Heating: Cap the tube tightly and heat at 80°C for 10 minutes, with occasional vortexing.

• Methylation: Cool the tube to room temperature. Add 2 mL of 14% BF3 in methanol. Cap tightly and heat at 80°C for another 10 minutes.

• Extraction of FAMEs: Cool the tube to room temperature. Add 2 mL of hexane and 2 mL of saturated NaCl solution. Vortex thoroughly.

• Phase Separation and Collection: Allow the phases to separate. Carefully transfer the upper hexane layer containing the FAMEs to a clean vial.

• Drying: Add a small amount of anhydrous sodium sulfate to the hexane extract to remove any residual water.

• Storage: The FAMEs are now ready for GC analysis. Store under nitrogen at -20°C if not analyzed immediately.

Protocol 3: Purification of 12(Z),15(Z)-Heneicosadienoic Acid using Preparative HPLC

This protocol is for the high-purity isolation of the target fatty acid from a mixture of FAMEs. A reversed-phase column is often suitable for separating fatty acids based on chain length and degree of unsaturation.

Materials:

• FAMEs mixture from Protocol 2

• HPLC grade acetonitrile

• HPLC grade water

• Preparative HPLC system with a C18 column

• Fraction collector

Procedure:

• Sample Preparation: Dissolve the FAMEs mixture in a small volume of the initial mobile phase. Filter the sample through a 0.45 µm syringe filter.

• HPLC Conditions (starting point for optimization):

  • Column: Preparative C18 column (e.g., 250 x 21.2 mm, 5 µm particle size)

  • Mobile Phase A: Acetonitrile

  • Mobile Phase B: Water

  • Gradient: Start with 70% A, increase to 100% A over 40 minutes. Hold at 100% A for 10 minutes.

  • Flow Rate: 10 mL/min

  • Detection: UV at 205 nm

• Injection and Fraction Collection: Inject the sample onto the column. Collect fractions based on the retention time of the peak corresponding to C21:2 fatty acids. The exact retention time will need to be determined using a standard if available, or by collecting fractions and analyzing them by GC-MS.

• Purity Analysis: Analyze the collected fractions for purity using analytical GC-MS.

• Solvent Evaporation: Pool the pure fractions and evaporate the solvent under a stream of nitrogen or using a rotary evaporator.

• Storage: Store the purified 12(Z),15(Z)-Heneicosadienoic acid methyl ester under nitrogen at -80°C.

Mandatory Visualizations

Experimental Workflow for Extraction and Purification

Caption: Workflow for the extraction and purification of 12(Z),15(Z)-Heneicosadienoic acid.

Hypothetical Signaling Pathway of a Polyunsaturated Fatty Acid

Given the lack of specific data for 12(Z),15(Z)-Heneicosadienoic acid, this diagram illustrates a general, hypothetical signaling pathway for a PUFA, which may be relevant. PUFAs can be incorporated into cell membranes and act as precursors for signaling molecules or directly influence membrane protein function and gene expression.

Caption: Hypothetical signaling pathways of a polyunsaturated fatty acid.

Conclusion

The extraction and purification of 12(Z),15(Z)-Heneicosadienoic acid from marine lipids require a multi-step approach. The protocols provided herein offer a robust starting point for researchers. Optimization of each step will be necessary depending on the specific marine source and the desired purity of the final product. Further research into the specific biological functions of this fatty acid is warranted and may reveal novel therapeutic opportunities.

References

• 1. 12(Z),15(Z)-Heneicosadienoic Acid [myskinrecipes.com]
• 2. taylorfrancis.com [taylorfrancis.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Chemical Synthesis of 12(Z),15(Z)-Heneicosadienoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a detailed protocol for the chemical synthesis of 12(Z),15(Z)-Heneicosadienoic acid, a long-chain di-unsaturated fatty acid. The synthesis is based on a convergent strategy involving the preparation of two key intermediates followed by a Wittig reaction to construct the C21 carbon chain with the desired cis-double bonds. This document outlines the complete synthetic pathway, including the preparation of an acetylenic precursor, stereoselective reduction to the Z-alkene, and final coupling and purification steps. All quantitative data is summarized for clarity, and a detailed experimental protocol is provided. A visual representation of the synthetic workflow is also included.

Introduction

Long-chain polyunsaturated fatty acids (PUFAs) play crucial roles in various biological processes and are of significant interest in drug development and nutritional science. 12(Z),15(Z)-Heneicosadienoic acid is a C21 fatty acid with two cis-double bonds, a structural motif found in various bioactive lipids. The ability to chemically synthesize this and related fatty acids with high purity and stereochemical control is essential for detailed biological studies and the development of novel therapeutics. The following protocol describes a robust and adaptable method for the laboratory-scale synthesis of 12(Z),15(Z)-Heneicosadienoic acid.

Synthetic Strategy Overview

The synthesis of 12(Z),15(Z)-Heneicosadienoic acid is accomplished through a multi-step sequence. The overall strategy relies on the Wittig reaction between a C11 phosphonium ylide and a C10 aldehyde ester. The two key fragments are synthesized from commercially available starting materials. The (Z)-configuration of the double bonds is achieved through the stereoselective hydrogenation of an alkyne precursor using Lindlar's catalyst.

A diagram illustrating the overall synthetic workflow is provided below.

Caption: Synthetic workflow for 12(Z),15(Z)-Heneicosadienoic acid.

Data Presentation

The following table summarizes the expected yields and key parameters for each step of the synthesis.

Step	Reaction	Starting Material	Product	Molar Equiv. of Reagent	Solvent	Temp (°C)	Time (h)	Yield (%)
A1	Esterification	10-Undecynoic acid	Methyl 10-undecynoate	1.2 (SOCl₂)	Methanol	0 to RT	4	~95
A2	Reduction	Methyl 10-undecynoate	10-Undecyn-1-ol	1.5 (LiAlH₄)	THF	0 to RT	2	~90
A3	Bromination	10-Undecyn-1-ol	11-Bromo-1-undecyne	1.1 (PBr₃)	Diethyl ether	0	3	~85
A4	Phosphonium Salt Formation	11-Bromo-1-undecyne	(11-Undecynyl)triphenylphosphonium bromide	1.1 (PPh₃)	Acetonitrile	Reflux	24	~90
B1	Grignard Formation	1-Hexyne	Hexynylmagnesium bromide	1.0 (EtMgBr)	THF	0 to RT	1	In situ
B2	C-C Coupling	Hexynylmagnesium bromide	Hept-2-yn-1-ol	1.2 (Paraformaldehyde)	THF	0 to RT	12	~80
B3	Lindlar Hydrogenation	Hept-2-yn-1-ol	(Z)-Hept-2-en-1-ol	Catalyst	Hexane	RT	2	>95
B4	Oxidation	(Z)-Hept-2-en-1-ol	(Z)-Hept-2-enal	1.5 (PCC)	Dichloromethane	RT	2	~80
C1	Wittig Reaction	Phosphonium salt & Aldehyde	Methyl 12(Z),15(Z)-heneicosadienoate	1.1 (Base)	THF	-78 to RT	12	~70 (Z:E >95:5)
C2	Hydrolysis	Methyl 12(Z),15(Z)-heneicosadienoate	12(Z),15(Z)-Heneicosadienoic acid	5.0 (LiOH)	THF/Water	RT	4	~95
C3	Purification	Crude Acid	Pure 12(Z),15(Z)-Heneicosadienoic acid	-	Acetonitrile/Hexane	RT	-	>90

Experimental Protocols

Materials and Methods

All reagents should be of analytical grade and used as received unless otherwise noted. Anhydrous solvents should be used for moisture-sensitive reactions. Reactions should be carried out under an inert atmosphere (Nitrogen or Argon). Column chromatography is performed using silica gel (230-400 mesh).

Part A: Synthesis of (11-Undecynyl)triphenylphosphonium bromide (Fragment A)

A1: Esterification of 10-Undecynoic acid

• To a solution of 10-undecynoic acid (1.0 eq) in methanol at 0 °C, slowly add thionyl chloride (1.2 eq).

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Remove the solvent under reduced pressure.

• Dissolve the residue in diethyl ether and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield methyl 10-undecynoate.

A2: Reduction of Methyl 10-undecynoate

• To a suspension of lithium aluminum hydride (1.5 eq) in anhydrous THF at 0 °C, add a solution of methyl 10-undecynoate (1.0 eq) in THF dropwise.

• Stir the mixture at room temperature for 2 hours.

• Cool the reaction to 0 °C and quench by the sequential addition of water, 15% NaOH solution, and water.

• Filter the resulting precipitate and wash with THF.

• Concentrate the filtrate to obtain 10-undecyn-1-ol.

A3: Bromination of 10-Undecyn-1-ol

• To a solution of 10-undecyn-1-ol (1.0 eq) in anhydrous diethyl ether at 0 °C, add phosphorus tribromide (1.1 eq) dropwise.

• Stir the reaction at 0 °C for 3 hours.

• Pour the reaction mixture onto ice and extract with diethyl ether.

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry over anhydrous sodium sulfate, filter, and concentrate. Purify by column chromatography to yield 11-bromo-1-undecyne.

A4: Phosphonium Salt Formation

• A solution of 11-bromo-1-undecyne (1.0 eq) and triphenylphosphine (1.1 eq) in acetonitrile is refluxed for 24 hours.

• Cool the reaction to room temperature and remove the solvent under reduced pressure.

• Wash the resulting solid with diethyl ether to yield (11-undecynyl)triphenylphosphonium bromide.

Part B: Synthesis of (Z)-Hept-2-enal (Fragment B)

B1 & B2: Synthesis of Hept-2-yn-1-ol

• To a solution of 1-hexyne (1.0 eq) in anhydrous THF at 0 °C, add ethylmagnesium bromide (1.0 eq in THF) dropwise.

• Stir at room temperature for 1 hour.

• Add paraformaldehyde (1.2 eq) portion-wise and stir the mixture at room temperature overnight.

• Quench the reaction with saturated ammonium chloride solution and extract with diethyl ether.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate. Purify by column chromatography to give hept-2-yn-1-ol.

B3: Lindlar Hydrogenation

• To a solution of hept-2-yn-1-ol (1.0 eq) in hexane, add Lindlar's catalyst (5% by weight) and quinoline (1 drop).

• Stir the mixture under a hydrogen atmosphere (balloon) at room temperature for 2 hours or until hydrogen uptake ceases.

• Filter the catalyst through a pad of Celite and concentrate the filtrate to yield (Z)-hept-2-en-1-ol.

B4: Oxidation

• To a suspension of pyridinium chlorochromate (PCC, 1.5 eq) in anhydrous dichloromethane, add a solution of (Z)-hept-2-en-1-ol (1.0 eq) in dichloromethane.

• Stir at room temperature for 2 hours.

• Dilute the reaction with diethyl ether and filter through a pad of silica gel.

• Concentrate the filtrate to yield (Z)-hept-2-enal, which should be used immediately in the next step.

Part C: Final Assembly and Purification

C1: Wittig Reaction

• To a suspension of (11-undecynyl)triphenylphosphonium bromide (1.0 eq) in anhydrous THF at -78 °C, add n-butyllithium (1.1 eq) dropwise.

• Stir the resulting ylide solution at -78 °C for 1 hour.

• Add a solution of (Z)-hept-2-enal (1.0 eq) in THF and stir at -78 °C for 1 hour, then allow to warm to room temperature and stir overnight.

• Quench with saturated ammonium chloride and extract with diethyl ether.

• Wash with brine, dry, and concentrate. Purify by column chromatography to yield methyl 12(Z),15(Z)-heneicosadienoate.

C2: Hydrolysis

• To a solution of the methyl ester (1.0 eq) in a mixture of THF and water (4:1), add lithium hydroxide (5.0 eq).

• Stir at room temperature for 4 hours.

• Acidify the reaction mixture with 1 M HCl and extract with diethyl ether.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to give the crude 12(Z),15(Z)-Heneicosadienoic acid.

C3: Purification by Silver Resin Chromatography

• The crude fatty acid can be further purified to remove any geometric isomers by argentation (silver ion) chromatography.[1]

• Prepare a column with silica gel impregnated with silver nitrate (10-20% w/w).

• Elute the crude product with a gradient of diethyl ether in hexane to separate the all-cis isomer from any trans-containing isomers.

Conclusion

The described synthetic protocol provides a reliable method for the preparation of 12(Z),15(Z)-Heneicosadienoic acid. The use of a Wittig reaction with a pre-formed Z-alkenyl aldehyde ensures good stereocontrol over the newly formed double bond. The purification of the final product using silver resin chromatography is crucial for obtaining a high-purity compound suitable for biological and pharmaceutical research. This protocol can be adapted for the synthesis of other related long-chain polyunsaturated fatty acids.

References

• 1. The isolation of omega-3 polyunsaturated fatty acids and methyl esters of fish oils by silver resin chromatography | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for the Enzymatic Synthesis of Very Long-Chain Polyunsaturated Fatty acids

For Researchers, Scientists, and Drug Development Professionals

The enzymatic synthesis of very long-chain polyunsaturated fatty acids (VLC-PUFAs), crucial components of membranes in specific tissues like the retina and brain, is a significant area of research. These fatty acids, with chain lengths of 24 carbons or more, play vital roles in physiological functions, and their dysregulation is linked to various pathologies, including Stargardt's disease.[1][2][3][4] This document provides detailed protocols and application notes for researchers engaged in the study and production of VLC-PUFAs.

The biosynthesis of VLC-PUFAs from shorter-chain precursors is a multi-step process occurring in the endoplasmic reticulum, involving a series of elongation and desaturation reactions.[4][5] The key enzyme family responsible for the initial and rate-limiting condensation step in the elongation cycle is the Elongation of Very-Long-Chain Fatty Acids (ELOVL) family of enzymes.[4][5][6] Specifically, ELOVL4 is recognized as the primary elongase involved in the synthesis of VLC-PUFAs with chain lengths greater than 26 carbons.[1][2][5][7][8]

Biosynthesis Pathway of Very Long-Chain Polyunsaturated Fatty Acids

The synthesis of VLC-PUFAs from essential fatty acids like linoleic acid (n-6) and α-linolenic acid (n-3) involves a sequence of enzymatic reactions catalyzed by desaturases and elongases. The pathway begins with the conversion of these C18 precursors to long-chain polyunsaturated fatty acids (LC-PUFAs) through the action of enzymes such as FADS2 (Δ6-desaturase) and ELOVL5.[9] ELOVL2 further elongates C22 PUFAs to C24 PUFAs.[10] The final and critical steps to produce VLC-PUFAs (≥C28) are catalyzed by ELOVL4.[1][4][5][7]

Caption: Biosynthetic pathway for n-6 and n-3 VLC-PUFAs.

Quantitative Data Presentation

The expression of ELOVL4 is essential for the synthesis of VLC-PUFAs. Studies using cell culture and animal models have quantified the impact of ELOVL4 expression on fatty acid profiles.

Table 1: Fatty Acid Composition in Cardiomyocytes Transduced with ELOVL4

Fatty Acid	Control (GFP) (% of Total)	ELOVL4-Expressing (% of Total)	Precursor
Endogenous
C28-C38 VLC-PUFAs	Not Detected	Detected	Endogenous Precursors
Supplemented with 20:5n-3
34:5n-3	Not Detected	Significant Accumulation	20:5n-3
36:5n-3	Not Detected	Significant Accumulation	20:5n-3
Supplemented with 22:5n-3
C28-C38 n-3 VLC-PUFAs	Not Detected	Significant Biosynthesis	22:5n-3
Data summarized from studies on ELOVL4 gain-of-function experiments.[1]

Table 2: Retinal Glycerophospholipid Composition in ELOVL4 Conditional Knock-out Mice

Lipid Species	Wild Type (Control)	Conditional Knock-out
Glycerophospholipids containing VLC-PUFAs	Normal Levels	Significantly Decreased
sn-1 VLC-PUFA in Glycerophosphatidylcholine	Present	Significantly Decreased
Data summarized from studies on ELOVL4 conditional knock-out mice.[2][3]

Experimental Protocols

Protocol 1: Recombinant ELOVL4 Expression and Purification

This protocol describes the expression of His-tagged ELOVL4 in E. coli and its subsequent purification, adapted from general membrane protein purification protocols.[11][12][13][14]

1. Cloning and Transformation: a. Subclone the ELOVL4 coding sequence into a pET series expression vector containing an N-terminal or C-terminal His-tag. b. Transform the resulting plasmid into a suitable E. coli expression strain (e.g., BL21(DE3)pLysS). c. Plate on LB agar with appropriate antibiotics and grow overnight at 37°C.

2. Protein Expression: a. Inoculate a single colony into 20 mL of LB medium with antibiotics and grow overnight at 37°C with shaking. b. Transfer the starter culture into 1 L of fresh LB medium and grow at 37°C until the OD600 reaches 0.5-0.6. c. Induce protein expression by adding isopropyl-β-D-thiogalactopyranoside (IPTG) to a final concentration of 0.1-1.0 mM. d. Incubate for an additional 3-4 hours at 37°C or overnight at a lower temperature (e.g., 18-25°C) to improve protein solubility. e. Harvest the cells by centrifugation (e.g., 5,000 x g for 15 minutes) and store the pellet at -80°C.

3. Cell Lysis and Membrane Protein Extraction: a. Resuspend the cell pellet in lysis buffer (50 mM HEPES-NaOH, pH 7.5, 500 mM NaCl, 5% v/v glycerol, protease inhibitors).[12][13] b. Lyse the cells using a sonicator or a high-pressure homogenizer. c. Pellet cell debris by centrifugation (e.g., 35,000 x g for 1 hour). d. Extract membrane proteins from the lysate by adding a detergent (e.g., 1% w/v OGNG) and incubating with rotation for 2 hours at 4°C.[12][13] e. Remove insoluble material by ultracentrifugation (e.g., 100,000 x g for 1 hour).

4. Affinity Chromatography Purification: a. Equilibrate a Ni-NTA or Co-TALON affinity column with wash buffer (lysis buffer containing a low concentration of detergent and 20 mM imidazole).[12] b. Load the solubilized protein supernatant onto the column. c. Wash the column extensively with wash buffer to remove non-specifically bound proteins. d. Elute the His-tagged ELOVL4 protein with elution buffer (wash buffer containing a high concentration of imidazole, e.g., 250-500 mM).[12] e. Analyze fractions by SDS-PAGE to check for purity. Pool the purest fractions and dialyze against a storage buffer.

Protocol 2: In Vitro Fatty Acid Elongation Assay

This protocol is for measuring the activity of purified ELOVL enzymes using radiolabeled substrates.[15]

1. Reaction Setup: a. Prepare a reaction mixture in a microcentrifuge tube containing:

• 100 mM Tris-HCl, pH 7.4
• Purified ELOVL4 enzyme (1-5 µg)
• Fatty acyl-CoA substrate (e.g., 20 µM C24:5-CoA)
• 100 µM Malonyl-CoA
• 1 mM NADPH
• [2-¹⁴C]Malonyl-CoA (to a final specific activity of ~20,000 dpm/nmol) b. Bring the total reaction volume to 100-200 µL with buffer.

2. Incubation: a. Initiate the reaction by adding the enzyme or substrate. b. Incubate at 37°C for 30 minutes. c. Terminate the reaction by adding 100 µL of 6 M HCl.

3. Lipid Extraction: a. Add 500 µL of a chloroform:methanol (2:1, v/v) mixture to the tube. b. Vortex vigorously and centrifuge to separate the phases. c. Collect the lower organic phase containing the lipids. d. Repeat the extraction of the aqueous phase. e. Pool the organic phases and dry under a stream of nitrogen.

4. Analysis: a. Resuspend the lipid extract in a small volume of solvent. b. Analyze the products by thin-layer chromatography (TLC) or reverse-phase high-performance liquid chromatography (RP-HPLC) coupled with a radiodetector to quantify the amount of radiolabeled product formed.[15]

Protocol 3: Analysis of VLC-PUFAs by GC-MS

This protocol outlines the preparation of fatty acid methyl esters (FAMEs) from biological samples for analysis by Gas Chromatography-Mass Spectrometry (GC-MS).[16][17][18]

1. Total Lipid Extraction: a. Homogenize the tissue or cell sample. b. Extract total lipids using a modified Folch method with chloroform:methanol (2:1, v/v).

2. Saponification and Methylation (to form FAMEs): a. A simplified single-step method can be employed where the sample is directly treated with a methylation reagent.[17][18] b. Alternatively, saponify the lipid extract with methanolic NaOH or KOH. c. Methylate the resulting free fatty acids using a reagent such as 14% boron trifluoride in methanol (BF₃-methanol) by heating at 100°C for 30 minutes. d. After cooling, add water and hexane to extract the FAMEs into the hexane layer.

3. GC-MS Analysis: a. Concentrate the hexane extract containing FAMEs. b. Inject an aliquot into a GC-MS system equipped with a suitable capillary column (e.g., a polar column like those with a biscyanopropyl polysiloxane stationary phase). c. Use a temperature program that allows for the separation of long-chain FAMEs. d. Identify VLC-PUFA FAMEs based on their retention times compared to standards and their characteristic mass spectra.[16] Quantification can be achieved by using an internal standard.

Workflow and Application Diagrams

The following diagrams illustrate the overall experimental workflow for studying VLC-PUFA synthesis and the broader context of its application.

Caption: General experimental workflow for VLC-PUFA synthesis.

Caption: Relationships in VLC-PUFA synthesis and application.

Application Notes

• Understanding Disease Mechanisms: The protocols provided are fundamental for investigating the role of ELOVL4 and VLC-PUFAs in diseases like Stargardt's macular dystrophy (STGD3).[2][8] By expressing mutant forms of ELOVL4, researchers can study how specific mutations affect enzyme activity and lead to disease phenotypes.

• Drug Discovery and Screening: The in vitro enzyme assay can be adapted for high-throughput screening of small molecules that may modulate ELOVL4 activity, offering potential therapeutic avenues.

• Metabolic Engineering for Production: There is growing interest in using microbial systems, such as the yeast Saccharomyces cerevisiae, for the sustainable production of VLC-PUFAs.[19][20][21] The enzymes and pathways detailed here are central to these metabolic engineering efforts. By expressing heterologous elongases and desaturases, yeast can be engineered to produce specific, high-value VLC-PUFAs from simple carbon sources.[19][20]

• Nutritional Science: The ability to synthesize specific VLC-PUFAs allows for their inclusion in research diets to study their bioavailability, metabolism, and impact on health in animal models.[22] This is crucial for determining their potential as nutritional supplements for eye health and other conditions.

References

• 1. Retinal very long-chain PUFAs: new insights from studies on ELOVL4 protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Essential Role of ELOVL4 Protein in Very Long Chain Fatty Acid Synthesis and Retinal Function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Essential role of ELOVL4 protein in very long chain fatty acid synthesis and retinal function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Understanding the Roles of Very-Long-Chain Polyunsaturated Fatty Acids (VLC-PUFAs) in Eye Health - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aocs.org [aocs.org]
• 6. d-nb.info [d-nb.info]
• 7. pnas.org [pnas.org]
• 8. Biosynthesis of very long-chain polyunsaturated fatty acids in hepatocytes expressing ELOVL4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Desaturase and elongase limiting endogenous long chain polyunsaturated fatty acid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Very long chain fatty acid-containing lipids: a decade of novel insights from the study of ELOVL4 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Protocol for the purification, analysis, and handling of acyl carrier proteins from type I fatty acid and polyketide synthases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The structural basis of fatty acid elongation by the ELOVL elongases | bioRxiv [biorxiv.org]
• 13. The structural basis of fatty acid elongation by the ELOVL elongases - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Protein Expression and Purification [protocols.io]
• 15. Mammalian Fatty Acid Elongases - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Very-long-chain polyunsaturated fatty acids in the retina: analysis and clinical relevance in physiological and pathological conditions | OCL - Oilseeds and fats, Crops and Lipids [ocl-journal.org]
• 17. A simplified method for analysis of polyunsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. A simplified method for analysis of polyunsaturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Metabolic engineering of Saccharomyces cerevisiae for production of very long chain fatty acid-derived chemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Metabolic engineering of Saccharomyces cerevisiae for production of very long chain fatty acid-derived chemicals [research.chalmers.se]
• 21. research.monash.edu [research.monash.edu]
• 22. pubs.rsc.org [pubs.rsc.org]

Application Notes and Protocols for the Structural Elucidation of C21:2 Isomers by NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-destructive analytical technique essential for the structural elucidation of organic molecules, including fatty acid isomers. This document provides detailed application notes and protocols for utilizing NMR spectroscopy to characterize C21:2 (heneicosadienoic acid) isomers. Distinguishing between positional and geometric isomers of long-chain fatty acids like C21:2 is critical for understanding their biological functions and for quality control in drug development and nutritional science. These guidelines offer a systematic approach, from sample preparation to advanced 2D NMR analysis, to enable unambiguous structure determination. While specific NMR data for C21:2 isomers are not extensively published, the principles and protocols outlined here, based on well-studied fatty acids, provide a robust framework for their analysis.

Principles of NMR-Based Fatty Acid Isomer Elucidation

The structural elucidation of C21:2 isomers by NMR relies on the distinct chemical environments of protons (¹H) and carbons (¹³C) within each unique isomer. Key structural features that can be determined include:

• Position of Double Bonds: The location of the two double bonds along the 21-carbon chain is determined by analyzing the chemical shifts and coupling patterns of the olefinic (=CH-), allylic (-CH₂-CH=), and bis-allylic (=CH-CH₂-CH=) protons and carbons.

• Geometry of Double Bonds (cis/trans): The coupling constants (³J) between olefinic protons can differentiate between cis (typically 10-12 Hz) and trans (typically 14-16 Hz) configurations.[1] ¹³C chemical shifts are also sensitive to the double bond geometry.

• Overall Chain Structure: Correlation experiments (COSY, HSQC, HMBC) are used to piece together the carbon skeleton and confirm the connectivity of all atoms.

Experimental Protocols

Sample Preparation

Proper sample preparation is crucial for obtaining high-quality NMR spectra.

• Sample Purity: Ensure the C21:2 isomer sample is of high purity. If in a mixture, initial chromatographic separation (e.g., HPLC, GC) may be necessary for unambiguous elucidation of individual isomers.

• Solvent Selection: Dissolve 5-25 mg of the fatty acid sample in 0.6-0.8 mL of a deuterated solvent.[2][3] Chloroform-d (CDCl₃) is commonly used for fatty acids.[4] For specific applications, other solvents like methanol-d₄ or DMSO-d₆ may be employed.

• Filtration: To remove any particulate matter that can degrade spectral quality, filter the sample solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, dry 5 mm NMR tube.[2]

• Concentration: For ¹H NMR, a concentration of 10-50 mM is generally sufficient. For the less sensitive ¹³C NMR, a higher concentration (up to 100 mM or a saturated solution) is recommended.[2]

• Internal Standard (for Quantification): For quantitative analysis (qNMR), add a known amount of an internal standard such as tetramethylsilane (TMS) or a certified reference material.

Workflow for NMR Analysis of C21:2 Isomers

Caption: General workflow for the structural elucidation of C21:2 isomers using NMR spectroscopy.

NMR Data Acquisition

The following experiments are recommended for a thorough structural analysis. Experiments should be performed on a high-field NMR spectrometer (≥400 MHz for ¹H) for optimal resolution.

Experiment	Purpose	Key Parameters (Typical)
¹H NMR	Provides information on proton environments, including olefinic, allylic, and bis-allylic protons. Used for determining cis/trans geometry from coupling constants.	Pulse Angle: 30-90°; Relaxation Delay (d1): 1-5 s; Acquisition Time: 2-4 s; Number of Scans: 8-64.
¹³C NMR	Identifies the number of unique carbon atoms and their types (C, CH, CH₂, CH₃). Chemical shifts are sensitive to double bond position and geometry.	Pulse Program: Inverse-gated decoupling for quantification; Relaxation Delay (d1): 2-10 s (longer for quaternary carbons); Number of Scans: 1024-8192.
DEPT-135	Distinguishes between CH/CH₃ (positive signals) and CH₂ (negative signals) carbons. Quaternary carbons are absent.	Standard DEPT-135 pulse sequence.
¹H-¹H COSY	Shows correlations between coupled protons, typically separated by 2-3 bonds. Essential for tracing proton connectivity along the fatty acid chain.	Spectral Width: 10-12 ppm in both dimensions; Number of Increments: 256-512 in F1.
¹H-¹³C HSQC	Correlates protons directly to their attached carbons (one-bond C-H correlation). Helps in assigning carbon signals based on known proton assignments.	Spectral Width: 10-12 ppm (¹H) x 160-200 ppm (¹³C); Number of Increments: 256-512 in F1.
¹H-¹³C HMBC	Shows correlations between protons and carbons over longer ranges (typically 2-3 bonds). Crucial for identifying connectivity across quaternary carbons and double bonds.	Spectral Width: 10-12 ppm (¹H) x 160-200 ppm (¹³C); Long-range coupling delay optimized for 4-8 Hz.

Data Presentation and Interpretation

Quantitative data should be summarized in tables for clear comparison and reporting. Below are template tables with expected chemical shift ranges based on data for other long-chain unsaturated fatty acids.[1][4][5] Researchers should populate these with their experimental data for specific C21:2 isomers.

¹H NMR Data

Table 1: Hypothetical ¹H NMR Chemical Shift Data for a C21:2 Isomer

Proton Assignment	Chemical Shift (δ) ppm (Expected Range)	Multiplicity	Coupling Constant (J) Hz
-CH₃ (Terminal)	0.85 - 0.95	t	~7.0
-(CH₂)n- (Bulk Methylene)	1.20 - 1.40	m	-
-CH₂-COOH (α-Methylene)	2.30 - 2.40	t	~7.5
-CH₂-CH₂-COOH (β-Methylene)	1.60 - 1.70	m	-
-CH₂-CH= (Allylic)	1.95 - 2.15	m	-
=CH-CH₂-CH= (Bis-allylic)	2.70 - 2.85	t	~6.0
-CH=CH- (Olefinic)	5.30 - 5.50	m	cis: ~10-12, trans: ~14-16

¹³C NMR Data

Table 2: Hypothetical ¹³C NMR Chemical Shift Data for a C21:2 Isomer

Carbon Assignment	Chemical Shift (δ) ppm (Expected Range)
-C H₃ (Terminal)	~14.1
-(C H₂)n- (Bulk Methylene)	29.0 - 30.0
-C H₂-COOH (α-Methylene)	34.0 - 34.2
-C H₂-CH₂-COOH (β-Methylene)	24.5 - 25.0
-C H₂-CH= (Allylic)	27.0 - 32.0
=CH-C H₂-CH= (Bis-allylic)	~25.6
-C H=C H- (Olefinic)	127.0 - 132.0
-C OOH (Carboxyl)	179.0 - 181.0

Step-by-Step Structure Elucidation Strategy

This logical workflow guides the user from initial spectra to a final structure.

Logical Workflow for Structure Determination

Caption: A logical workflow for deducing the specific isomer of a C21:2 fatty acid from NMR data.

Conclusion

NMR spectroscopy, through a combination of 1D and 2D experiments, provides an unparalleled level of detail for the structural elucidation of C21:2 fatty acid isomers. By following the protocols and data analysis strategies outlined in these application notes, researchers can confidently determine the precise location and geometry of the double bonds. This detailed structural information is indispensable for establishing structure-activity relationships and ensuring the chemical identity and purity of these molecules in research, pharmaceutical, and industrial applications.

References

• 1. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NMR Sample Preparation [nmr.chem.umn.edu]
• 3. youtube.com [youtube.com]
• 4. magritek.com [magritek.com]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols for the Quantification of 12(Z),15(Z)-Heneicosadienoic Acid in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

12(Z),15(Z)-Heneicosadienoic acid is a very-long-chain polyunsaturated fatty acid (VLC-PUFA) that is relatively rare in biological systems. As an odd-chain fatty acid, its metabolic origins and physiological functions are of growing interest in lipid research. Structurally similar to other bioactive fatty acids, it is postulated to play roles in modulating inflammation and cellular signaling pathways. Accurate quantification of this molecule in biological matrices such as plasma, serum, and tissues is crucial for understanding its metabolic pathways, identifying potential biomarkers for disease, and for the development of novel therapeutics.

These application notes provide detailed protocols for the quantification of 12(Z),15(Z)-Heneicosadienoic acid using gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS), the gold-standard analytical techniques for fatty acid analysis.

Data Presentation

Table 1: Hypothetical Concentration of 12(Z),15(Z)-Heneicosadienoic Acid in Human Plasma.

Sample Type	Subject Group	Concentration (ng/mL)	Standard Deviation (ng/mL)
Human Plasma	Healthy Controls (n=50)	15.2	3.5
Human Plasma	Disease State X (n=50)	28.9	7.8

Table 2: Hypothetical Distribution of 12(Z),15(Z)-Heneicosadienoic Acid in Rat Tissues.

Tissue Type	Concentration (ng/g tissue)	Standard Deviation (ng/g tissue)
Liver	45.7	9.1
Brain	12.3	2.5
Adipose Tissue	88.2	15.4
Heart	25.6	5.3

Experimental Protocols

Protocol 1: Quantification of Total 12(Z),15(Z)-Heneicosadienoic Acid in Human Plasma by GC-MS

This protocol outlines the steps for the extraction, derivatization, and analysis of total 12(Z),15(Z)-Heneicosadienoic acid from human plasma.

1. Materials and Reagents:

• Human plasma (collected in EDTA tubes)

• Internal Standard (IS): e.g., [¹³C₁₈]-Linoleic Acid or a suitable C21 fatty acid analog

• Methanol (HPLC grade)

• Hexane (HPLC grade)

• Acetyl Chloride

• Sodium Bicarbonate (5% w/v solution)

• Anhydrous Sodium Sulfate

• Nitrogen gas (high purity)

• GC-MS system with a suitable capillary column (e.g., DB-23, SP-2560)

2. Sample Preparation and Lipid Extraction:

• Thaw frozen plasma samples on ice.

• To 100 µL of plasma in a glass tube with a PTFE-lined cap, add 10 µL of the internal standard solution.

• Add 2 mL of methanol and vortex for 30 seconds.

• Add 4 mL of hexane, vortex for 1 minute.

• Centrifuge at 3000 x g for 10 minutes at 4°C to separate the phases.

• Carefully transfer the upper hexane layer to a clean glass tube.

• Repeat the hexane extraction (step 4-6) on the lower aqueous layer and combine the hexane extracts.

• Dry the combined hexane extracts under a gentle stream of nitrogen gas at 30°C.

3. Derivatization to Fatty Acid Methyl Esters (FAMEs):

• To the dried lipid extract, add 1 mL of 2% (v/v) acetyl chloride in methanol.

• Cap the tube tightly and heat at 80°C for 1 hour in a heating block.

• Cool the tube to room temperature.

• Add 1 mL of 5% sodium bicarbonate solution to neutralize the reaction.

• Add 1 mL of hexane, vortex for 30 seconds, and centrifuge briefly.

• Transfer the upper hexane layer containing the FAMEs to a new tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Transfer the final extract to a GC vial for analysis.

4. GC-MS Analysis:

• GC System: Agilent 7890B or equivalent.

• Column: DB-23 (60 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Inlet: Splitless mode, 250°C.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program:

  • Initial temperature 100°C, hold for 2 min.

  • Ramp to 180°C at 10°C/min.

  • Ramp to 220°C at 5°C/min, hold for 10 min.

• MS System: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for the methyl ester of 12(Z),15(Z)-Heneicosadienoic acid and the internal standard.

5. Data Analysis:

• Identify the FAME of 12(Z),15(Z)-Heneicosadienoic acid based on its retention time and mass spectrum compared to an authentic standard.

• Quantify the analyte by constructing a calibration curve using the peak area ratio of the analyte to the internal standard.

Protocol 2: Quantification of Free 12(Z),15(Z)-Heneicosadienoic Acid in Rat Liver Tissue by LC-MS/MS

This protocol describes a method for the sensitive and specific quantification of the free (non-esterified) form of 12(Z),15(Z)-Heneicosadienoic acid in liver tissue.

1. Materials and Reagents:

• Rat liver tissue (flash-frozen in liquid nitrogen)

• Internal Standard (IS): e.g., [d₈]-Arachidonic Acid or a suitable deuterated C21 fatty acid analog

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Isopropanol (LC-MS grade)

• Formic Acid (LC-MS grade)

• Ammonium Acetate (LC-MS grade)

• Water (LC-MS grade)

• Ceramic bead homogenizer

• LC-MS/MS system with a reverse-phase C18 column

2. Sample Preparation and Lipid Extraction:

• Weigh approximately 50 mg of frozen liver tissue.

• Add the tissue to a 2 mL tube containing ceramic beads and 1 mL of ice-cold methanol.

• Add 10 µL of the internal standard solution.

• Homogenize the tissue using a bead homogenizer until a uniform suspension is achieved.

• Add 2 mL of methyl-tert-butyl ether (MTBE) and vortex for 10 minutes.

• Add 500 µL of water, vortex for 1 minute.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Collect the upper organic layer and transfer to a clean tube.

• Dry the extract under a stream of nitrogen.

• Reconstitute the dried extract in 100 µL of methanol/isopropanol (1:1, v/v) for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• LC System: Waters ACQUITY UPLC or equivalent.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium acetate.

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: Linear gradient to 95% B

  • 15-18 min: Hold at 95% B

  • 18.1-20 min: Return to 30% B and equilibrate.

• MS System: Sciex QTRAP 6500+ or equivalent.

• Ionization Mode: Electrospray Ionization (ESI), Negative ion mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM). Optimize precursor and product ions for 12(Z),15(Z)-Heneicosadienoic acid and the internal standard.

4. Data Analysis:

• Identify 12(Z),15(Z)-Heneicosadienoic acid based on its retention time and specific MRM transition.

• Quantify the analyte using a calibration curve prepared with an authentic standard and the internal standard.

Visualization of Pathways and Workflows

Caption: Experimental workflow for the quantification of 12(Z),15(Z)-Heneicosadienoic acid.

Application Notes and Protocols for the GC Analysis of 12(Z),15(Z)-Heneicosadienoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gas chromatography (GC) is a cornerstone analytical technique for the qualitative and quantitative analysis of fatty acids. However, the inherent chemical properties of free fatty acids (FFAs), such as 12(Z),15(Z)-Heneicosadienoic acid, present challenges for direct GC analysis. Their high polarity and low volatility can lead to poor peak shape, peak tailing, and potential adsorption to the GC column, resulting in inaccurate quantification.[1][2] To overcome these limitations, derivatization is a critical and routine sample preparation step. This process converts the polar carboxyl group of the fatty acid into a less polar and more volatile ester or silyl derivative, making it amenable to GC analysis.[2][3]

The most common derivatization technique is the conversion of fatty acids into their corresponding fatty acid methyl esters (FAMEs).[2][3] This application note provides detailed protocols for the derivatization of 12(Z),15(Z)-Heneicosadienoic acid and other long-chain fatty acids for GC analysis, focusing on the widely used acid-catalyzed esterification method.

Derivatization Methods

Two primary methods are employed for the derivatization of fatty acids for GC analysis:

• Esterification (to form FAMEs): This is the most prevalent method and can be catalyzed by either acids or bases.

  • Acid-Catalyzed Esterification: Reagents like Boron Trifluoride (BF₃) in methanol or methanolic HCl are commonly used.[1] This method is effective for both free fatty acids and the transesterification of complex lipids.[3]

  • Base-Catalyzed Transesterification: Reagents such as sodium methoxide or potassium hydroxide in methanol are used. This method is rapid but is primarily for the transesterification of lipids and is not suitable for free fatty acids.[3]

• Silylation: This method converts the carboxylic acid to a trimethylsilyl (TMS) ester using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).[1] Silylation is also a robust method but can also derivatize other functional groups like hydroxyls.[1]

For the analysis of 12(Z),15(Z)-Heneicosadienoic acid, acid-catalyzed esterification to its methyl ester is the recommended approach due to its efficiency and applicability to samples containing free fatty acids.

Experimental Protocol: Acid-Catalyzed Esterification using Boron Trifluoride-Methanol (BF₃-Methanol)

This protocol details the steps for the derivatization of 12(Z),15(Z)-Heneicosadienoic acid to its fatty acid methyl ester (FAME) for GC analysis.

3.1. Materials and Reagents

• 12(Z),15(Z)-Heneicosadienoic acid standard or sample extract

• Boron trifluoride-methanol solution (14% w/v)

• Hexane (GC grade)

• Saturated sodium chloride (NaCl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Screw-cap glass test tubes with PTFE-lined caps

• Vortex mixer

• Heating block or water bath

• Centrifuge

• Pasteur pipettes

• GC vials with inserts

3.2. Derivatization Procedure

• Sample Preparation: Accurately weigh 1-10 mg of the lipid extract or standard containing 12(Z),15(Z)-Heneicosadienoic acid into a screw-cap glass test tube. If the sample is in a solvent, evaporate the solvent to dryness under a stream of nitrogen.

• Reagent Addition: Add 2 mL of 14% BF₃-methanol solution to the dried sample.

• Reaction: Tightly cap the tube and vortex thoroughly. Heat the mixture at 60°C for 30 minutes in a heating block or water bath.

• Extraction: Cool the tube to room temperature. Add 1 mL of hexane and 1 mL of saturated NaCl solution. Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.

• Phase Separation: Centrifuge the tube at a low speed (e.g., 1000 x g) for 5 minutes to facilitate phase separation.

• Collection of Organic Layer: Carefully transfer the upper hexane layer containing the FAMEs to a clean test tube using a Pasteur pipette.

• Drying: Add a small amount of anhydrous sodium sulfate to the collected hexane extract to remove any residual water.

• Sample Transfer: Transfer the dried hexane extract to a GC vial for analysis.

Quantitative Data

Fatty Acid Methyl Ester	Abbreviation	Typical Retention Time Range (min)	Key Mass Spectral Ions (m/z) (Electron Ionization)
Linoleic Acid Methyl Ester	C18:2 FAME	20 - 25	294 (M+), 67, 81, 95
Linolenic Acid Methyl Ester	C18:3 FAME	22 - 27	292 (M+), 79, 91, 108
Arachidonic Acid Methyl Ester	C20:4 FAME	28 - 33	318 (M+), 79, 91, 119
12(Z),15(Z)-Heneicosadienoic Acid Methyl Ester (Estimated)	C21:2 FAME	30 - 35	336 (M+), 74 (McLafferty rearrangement), 87, and fragments from cleavage at the double bonds.
Eicosapentaenoic Acid Methyl Ester	C20:5 FAME	32 - 37	316 (M+), 79, 91, 108
Docosahexaenoic Acid Methyl Ester	C22:6 FAME	38 - 43	342 (M+), 79, 91, 108

Note: M+ denotes the molecular ion. The McLafferty rearrangement ion at m/z 74 is characteristic of FAMEs.

Visualizations

Experimental Workflow for FAME Derivatization

References

• 1. Derivatization techniques for free fatty acids by GC [restek.com]
• 2. aocs.org [aocs.org]
• 3. jfda-online.com [jfda-online.com]

Application Notes and Protocols for Profiling 12(Z),15(Z)-Heneicosadienoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

12(Z),15(Z)-Heneicosadienoic acid is an omega-6 very long-chain polyunsaturated fatty acid (VLC-PUFA)[1]. As a member of this class of lipids, it is a positional isomer of other heneicosadienoic acids and is considered rare in living organisms[1]. The analysis of very-long-chain fatty acids (VLCFAs), like 12(Z),15(Z)-Heneicosadienoic acid, is crucial for understanding metabolic health and various disease states. Abnormal accumulation of VLCFAs is characteristic of certain inborn errors of peroxisomal biogenesis or function[2][3]. Profiling these molecules can present analytical challenges due to their low abundance in biological samples[4]. This document provides a detailed workflow and experimental protocols for the extraction, separation, and quantification of 12(Z),15(Z)-Heneicosadienoic acid from biological matrices, primarily based on established methods for other VLCFAs.

Experimental Workflow Overview

The overall workflow for the lipidomics profiling of 12(Z),15(Z)-Heneicosadienoic acid involves several key stages: sample preparation, lipid extraction, derivatization (for GC-MS), chromatographic separation, mass spectrometric detection and analysis, and data processing.

Fig 1. General experimental workflow for profiling 12(Z),15(Z)-Heneicosadienoic acid.

Quantitative Data Summary

Currently, there is a lack of published quantitative data specifically for 12(Z),15(Z)-Heneicosadienoic acid in various biological samples. The table below is provided as a template for researchers to populate with their own experimental data. For reference, typical concentrations of other very-long-chain fatty acids can be in the low ng/mL to µg/mL range in plasma, though this can vary significantly based on the specific fatty acid and the biological matrix.

Biological Matrix	Sample Type	Concentration Range (ng/mL or ng/g)	Method of Detection	Reference
Human Plasma	Healthy Control	Data not available	LC-MS/MS or GC-MS	-
Human Plasma	Disease State	Data not available	LC-MS/MS or GC-MS	-
Animal Tissue (e.g., Liver)	Wild Type	Data not available	LC-MS/MS or GC-MS	-
Animal Tissue (e.g., Liver)	Disease Model	Data not available	LC-MS/MS or GC-MS	-
Cell Culture	Untreated	Data not available	LC-MS/MS or GC-MS	-
Cell Culture	Treated	Data not available	LC-MS/MS or GC-MS	-

Detailed Experimental Protocols

Protocol 1: Lipid Extraction from Biological Samples

This protocol is a general method for the extraction of total lipids from plasma, tissues, or cells and can be adapted for 12(Z),15(Z)-Heneicosadienoic acid. Chloroform-based extraction methods are often effective for a broad range of lipids[5].

Materials:

• Biological sample (e.g., 50 µL plasma, 20 mg tissue, 1x10^6 cells)

• Deuterated internal standard for the target analyte (if available) or a structurally similar VLCFA standard.

• Chloroform

• Methanol

• 0.9% NaCl solution

• Glass centrifuge tubes with Teflon-lined caps

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Place the biological sample into a glass centrifuge tube.

• Add the internal standard to the sample.

• Add 2 mL of a chloroform:methanol (2:1, v/v) mixture.

• Vortex the mixture vigorously for 2 minutes.

• Add 0.5 mL of 0.9% NaCl solution and vortex for another minute.

• Centrifuge at 2000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a clean glass tube.

• Dry the extracted lipids under a gentle stream of nitrogen gas.

• Resuspend the dried lipid extract in an appropriate solvent for subsequent analysis (e.g., methanol/acetonitrile for LC-MS or a derivatization agent for GC-MS).

Protocol 2: Derivatization to Fatty Acid Methyl Esters (FAMEs) for GC-MS Analysis

For analysis by Gas Chromatography-Mass Spectrometry (GC-MS), fatty acids are typically derivatized to their more volatile methyl esters.

Materials:

• Dried lipid extract from Protocol 1

• Boron trifluoride (BF3) in methanol (14%)

• Hexane

• Saturated NaCl solution

• Anhydrous sodium sulfate

• GC vials

Procedure:

• To the dried lipid extract, add 1 mL of 14% BF3 in methanol.

• Cap the tube tightly and heat at 100°C for 30 minutes.

• Cool the tube to room temperature.

• Add 1 mL of hexane and 0.5 mL of saturated NaCl solution.

• Vortex for 1 minute and then centrifuge at 1000 x g for 5 minutes to separate the phases.

• Transfer the upper hexane layer containing the FAMEs to a clean tube.

• Dry the hexane extract over a small amount of anhydrous sodium sulfate.

• Transfer the final extract to a GC vial for analysis.

Protocol 3: LC-MS/MS Analysis

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a highly sensitive and specific method for the quantification of fatty acids without the need for derivatization.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions (example):

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid.

• Gradient: A suitable gradient to separate the target analyte from other fatty acids. For example, start with a high percentage of mobile phase A and gradually increase the percentage of mobile phase B.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

MS/MS Conditions (example):

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Scan Type: Multiple Reaction Monitoring (MRM).

• Precursor Ion ([M-H]⁻) for C21H38O2: m/z 321.3.

• Product Ions: The specific fragmentation pattern would need to be determined by infusing a pure standard of 12(Z),15(Z)-Heneicosadienoic acid. Common losses for fatty acids include water (H2O) and carbon dioxide (CO2)[6].

• Collision Energy and other MS parameters: These will need to be optimized for the specific instrument and analyte.

Protocol 4: GC-MS Analysis

GC-MS is a robust technique for the analysis of fatty acids after derivatization.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer.

GC Conditions (example):

• Column: A capillary column suitable for FAME analysis (e.g., a wax or polar-phase column).

• Injector Temperature: 250°C.

• Oven Temperature Program: Start at a lower temperature (e.g., 100°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250°C) to elute the FAMEs.

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Splitless.

MS Conditions (example):

• Ionization Mode: Electron Ionization (EI).

• Scan Mode: Full scan to identify the FAME of 12(Z),15(Z)-Heneicosadienoic acid based on its retention time and mass spectrum, followed by Selected Ion Monitoring (SIM) for quantification.

• Mass Range (Full Scan): m/z 50-500.

• Characteristic Ions for Quantification (SIM mode): The molecular ion and characteristic fragment ions of the FAME of 12(Z),15(Z)-Heneicosadienoic acid would need to be determined from a standard.

Potential Signaling Pathways

While the specific signaling pathways involving 12(Z),15(Z)-Heneicosadienoic acid are not well-defined, as an omega-6 polyunsaturated fatty acid, it may be a substrate for enzymes that produce bioactive lipid mediators, such as lipoxygenases (LOX) and cyclooxygenases (COX)[7]. These mediators can then interact with cell surface or nuclear receptors to modulate various cellular processes, including inflammation and gene expression[8][9]. The diagram below illustrates a hypothetical pathway based on the metabolism of other omega-6 PUFAs.

Fig 2. Hypothetical signaling pathway for 12(Z),15(Z)-Heneicosadienoic acid.

Disclaimer: The provided protocols are generalized based on the analysis of similar compounds. Optimization of extraction, chromatography, and mass spectrometry parameters will be necessary for the specific analysis of 12(Z),15(Z)-Heneicosadienoic acid. The signaling pathway is hypothetical and requires experimental validation.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry. | Semantic Scholar [semanticscholar.org]
• 4. Very Long Chain Fatty Acids Profiling Services for Accurate Quantification - Creative Proteomics [creative-proteomics.com]
• 5. Evaluation of lipid extraction methods for fatty acid quantification and compound-specific δ13C and δ2Hn analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structural Characterization of Monohydroxyeicosatetraenoic Acids and Dihydroxy- and Trihydroxyeicosatrienoic Acids by ESI-FTICR - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Essential Fatty Acids | Linus Pauling Institute | Oregon State University [lpi.oregonstate.edu]
• 9. Arachidonic-acid-derived eicosanoids: roles in biology and immunopathology - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 12(Z),15(Z)-Heneicosadienoic Acid in Cell Culture Studies

For Researchers, Scientists, and Drug Development Professionals

Application Notes

12(Z),15(Z)-Heneicosadienoic acid is a rare, omega-6 very long-chain polyunsaturated fatty acid (VLCFA).[1][2] While specific biological functions of this particular fatty acid are not extensively documented, its structural similarity to other bioactive omega-6 fatty acids, such as arachidonic acid, suggests potential roles in modulating key cellular processes. Omega-6 fatty acids and their metabolites are known to be involved in inflammation and cancer progression, often acting through enzymatic pathways like those involving lipoxygenases (LOX) and cyclooxygenases (COX).[3][[“]][5]

Metabolites of omega-6 fatty acids, such as 12-hydroxyeicosatetraenoic acid (12-HETE), are known to act as signaling molecules that can influence a variety of cellular responses, including cell migration, proliferation, and apoptosis.[1][6] These effects are often mediated through the activation of downstream signaling cascades such as the MAPK/ERK and PI3K/Akt pathways.[1][6]

Given this context, 12(Z),15(Z)-Heneicosadienoic acid is a valuable research tool for investigating novel lipid signaling pathways and their impact on cellular function. Its application in cell culture studies can help elucidate new mechanisms of lipid-mediated regulation in health and disease, particularly in the fields of oncology and immunology.

Potential Research Applications:

• Cancer Biology: Investigation of the effects on cancer cell proliferation, apoptosis, and metastasis, particularly in cell lines where omega-6 fatty acid metabolism is implicated in tumor progression.[3][7][8]

• Inflammation and Immunology: Studying the modulation of inflammatory responses in immune cells, such as macrophages and lymphocytes, by measuring the production of cytokines and other inflammatory mediators.[[“]][9][10]

• Signal Transduction: Elucidating the downstream signaling pathways activated by 12(Z),15(Z)-Heneicosadienoic acid and its potential metabolites.[6][11][12]

• Metabolic Studies: Investigating its uptake and metabolism in different cell types, and its influence on the cellular lipid profile.[13][14][15]

Data Presentation

Quantitative data from experiments should be summarized in tables for clear comparison and analysis. Below is a hypothetical example of how to present data from a cell viability study.

Table 1: Effect of 12(Z),15(Z)-Heneicosadienoic Acid on the Viability of HT-29 Colon Cancer Cells

Concentration (µM)	Mean Cell Viability (% of Control)	Standard Deviation	p-value (vs. Control)
0 (Control)	100	5.2	-
1	98.6	4.8	>0.05
10	85.3	6.1	<0.05
25	62.1	5.5	<0.01
50	41.7	4.9	<0.001
100	25.4	3.8	<0.001

Experimental Protocols

Protocol 1: Preparation of 12(Z),15(Z)-Heneicosadienoic Acid Stock Solution

This protocol describes the preparation of a stock solution of 12(Z),15(Z)-Heneicosadienoic acid complexed with bovine serum albumin (BSA) for use in cell culture.

Materials:

• 12(Z),15(Z)-Heneicosadienoic acid

• Ethanol (200 proof, sterile)

• Fatty acid-free BSA

• Serum-free cell culture medium

• Sterile microcentrifuge tubes and conical tubes

Procedure:

• Prepare a 100 mM stock solution of 12(Z),15(Z)-Heneicosadienoic acid: Dissolve the fatty acid in sterile ethanol. For example, to make 1 ml of a 100 mM stock, dissolve 32.25 mg of the fatty acid (MW: 322.5 g/mol ) in 1 ml of ethanol.

• Prepare a 10% (w/v) BSA solution: Dissolve fatty acid-free BSA in serum-free cell culture medium. Sterile filter the solution using a 0.22 µm filter.

• Complex the fatty acid with BSA: While gently vortexing the 10% BSA solution, slowly add the 100 mM fatty acid stock solution to achieve the desired final concentration of the fatty acid-BSA complex. A molar ratio of 5:1 (fatty acid:BSA) is commonly used.

• Incubate for complex formation: Incubate the mixture at 37°C for 30-60 minutes to allow for the complex to form.

• Storage: Store the fatty acid-BSA complex stock solution at -20°C for long-term storage or at 4°C for short-term use.

Protocol 2: Cell Treatment and Viability Assay

This protocol details the treatment of cultured cells with the fatty acid-BSA complex and the subsequent assessment of cell viability using an MTT assay.

Materials:

• Adherent cells of interest (e.g., HT-29 colon cancer cells)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• 12(Z),15(Z)-Heneicosadienoic acid-BSA complex stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that will result in 70-80% confluency at the time of treatment. Incubate overnight at 37°C and 5% CO2.

• Cell Treatment: The following day, remove the culture medium and replace it with fresh medium containing various concentrations of the 12(Z),15(Z)-Heneicosadienoic acid-BSA complex. Include a vehicle control (medium with BSA-ethanol complex without the fatty acid).

• Incubation: Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan crystals.

  • Remove the MTT solution and add DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express the cell viability as a percentage of the vehicle control.

Visualizations

Caption: Hypothetical signaling pathway of 12(Z),15(Z)-Heneicosadienoic Acid.

Caption: General experimental workflow for cell culture studies.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. Unraveling the role of 12- and 20-HETE in cardiac pathophysiology: G-protein coupled receptors, pharmacological inhibitors and transgenic approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Archive: Omega-6 fatty acids cause prostate tumor cell growth in culture; potential drug target identified | UC San Francisco [ucsf.edu]
• 4. consensus.app [consensus.app]
• 5. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 6. 12(S)-HETE, pleiotropic functions, multiple signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Anti-cancer Activities of ω-6 Polyunsaturated Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Omega-6 Fatty Acid Promotes the Growth of an Aggressive Type of Breast Cancer | Newsroom | Weill Cornell Medicine [news.weill.cornell.edu]
• 9. journals.physiology.org [journals.physiology.org]
• 10. researchgate.net [researchgate.net]
• 11. Regulation of Tissue Inflammation by 12-Lipoxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. aocs.org [aocs.org]
• 14. portlandpress.com [portlandpress.com]
• 15. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing GC-MS Resolution of C21:2 Fatty Acid Isomers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the gas chromatography-mass spectrometry (GC-MS) resolution of C21:2 fatty acid isomers.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for the GC-MS analysis of C21:2 fatty acids?

A1: Derivatization is a critical step for the successful analysis of C21:2 fatty acids by GC-MS.[1] Free fatty acids are polar and have low volatility, which can lead to poor chromatographic peak shape, tailing, and low sensitivity.[2] Converting them into more volatile and less polar derivatives, typically fatty acid methyl esters (FAMEs), improves their chromatographic behavior, allowing for better separation and detection.[2][3][4]

Q2: What is the most common derivatization method for C21:2 fatty acids?

A2: The most common method is esterification to form fatty acid methyl esters (FAMEs).[2] This is typically achieved through acid-catalyzed or base-catalyzed methylation.

• Acid-catalyzed methylation: Reagents like boron trifluoride in methanol (BF3/MeOH) or methanolic HCl are widely used.[3] This method is suitable for esterifying free fatty acids and transesterifying esterified fatty acids in complex lipids.

• Base-catalyzed methylation: Reagents such as sodium methoxide or potassium hydroxide in methanol are effective for transesterification of lipids but will not derivatize free fatty acids.

Q3: Which type of GC column is best suited for separating C21:2 fatty acid isomers?

A3: For the separation of fatty acid isomers, particularly positional and geometric (cis/trans) isomers, highly polar capillary columns are recommended.[3] Columns with a stationary phase of high cyanopropyl content, such as a (88% Cyanopropyl)aryl-polysiloxane phase (e.g., HP-88), are known to provide excellent resolution for FAME isomers.[3] The high polarity of these columns enhances the separation of isomers with subtle differences in their structure.

Q4: How does the oven temperature program affect the resolution of C21:2 isomers?

A4: The oven temperature program is a critical parameter for optimizing the separation of C21:2 isomers. A slower temperature ramp rate generally leads to better resolution between closely eluting peaks, but it also increases the analysis time. Conversely, a faster ramp rate can decrease analysis time but may compromise resolution. For complex mixtures of isomers, a carefully optimized temperature program with slow ramps or even isothermal segments in the elution region of the C21:2 FAMEs can significantly improve separation.

Q5: Can mass spectrometry alone differentiate C21:2 isomers?

A5: While mass spectrometry provides valuable information for identification, electron ionization (EI) mass spectra of FAME positional and geometric isomers are often very similar, making their differentiation based on mass spectra alone challenging. Therefore, chromatographic separation is crucial. However, selected ion monitoring (SIM) can be used to improve sensitivity and selectivity for target analytes, which can aid in resolving partially overlapping peaks if unique fragment ions exist.

Troubleshooting Guides

This section provides solutions to common problems encountered during the GC-MS analysis of C21:2 fatty acid isomers.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Possible Cause	Recommended Solution
Incomplete Derivatization	Ensure the derivatization reaction has gone to completion. Optimize reaction time and temperature. Consider using a different derivatization reagent.[2]
Active Sites in the GC System	Deactivate the inlet liner with silylation reagent. Use a fresh, high-quality liner. Trim the first few centimeters of the column's inlet side.
Column Overload	Reduce the injection volume or dilute the sample.
Inappropriate Oven Temperature	If peaks are tailing, the initial oven temperature may be too low. If fronting, it might be too high. Optimize the temperature program.
Contamination	Clean the injector port and replace the septum.[5]

Issue 2: Co-elution of C21:2 Isomers

Possible Cause	Recommended Solution
Inadequate Column Polarity	Use a highly polar GC column specifically designed for FAME isomer separation (e.g., high cyanopropyl content).[3]
Suboptimal Oven Temperature Program	Decrease the temperature ramp rate during the elution of C21:2 isomers. Try an isothermal hold at a temperature that provides the best separation.
Incorrect Carrier Gas Flow Rate	Optimize the carrier gas (e.g., helium, hydrogen) flow rate to achieve the best column efficiency (van Deemter plot).
Column Overloading	Inject a smaller amount of the sample to avoid peak broadening and subsequent overlap.[6]
Use of Mass Spectral Deconvolution	If complete chromatographic separation is not possible, utilize the mass spectrometer's ability to distinguish between compounds with different mass spectra, even if they co-elute.[7] Select unique ions for each isomer for quantification.

Issue 3: Low Signal Intensity or Poor Sensitivity

Possible Cause	Recommended Solution
Inefficient Derivatization	Check the efficiency of your derivatization method. Ensure reagents are fresh and anhydrous conditions are maintained if necessary.
Sample Loss During Workup	Optimize the extraction and sample cleanup procedures to minimize analyte loss.
Injector Discrimination	Use a splitless injection for trace analysis. Optimize injector temperature and splitless time.
MS Detector Not Optimized	Tune the mass spectrometer to ensure optimal sensitivity. Clean the ion source if necessary.
Use Selected Ion Monitoring (SIM)	For quantitative analysis of specific isomers, use SIM mode to increase sensitivity and reduce background noise.

Experimental Protocols

Protocol 1: Derivatization of C21:2 Fatty Acids to FAMEs using BF3-Methanol

• Sample Preparation: Start with an extracted and dried lipid sample containing the C21:2 fatty acids.

• Reagent Addition: Add 1-2 mL of 14% Boron Trifluoride (BF3) in methanol to the sample vial.

• Reaction: Cap the vial tightly and heat at 100°C for 30-60 minutes.

• Extraction: After cooling to room temperature, add 1 mL of water and 2 mL of hexane. Vortex thoroughly for 1 minute.

• Phase Separation: Centrifuge for 5 minutes to separate the layers.

• Collection: Carefully collect the upper hexane layer, which contains the FAMEs.

• Drying: Pass the hexane extract through a small column of anhydrous sodium sulfate to remove any residual water.

• Analysis: The sample is now ready for GC-MS analysis.

Note: This is a general protocol and may require optimization for specific sample matrices.

Protocol 2: Example GC-MS Method for FAME Analysis

• GC System: Agilent 7890B GC coupled to a 5977A MSD (or equivalent)

• Column: Agilent J&W HP-88 (100 m x 0.25 mm, 0.20 µm) or similar high-polarity column

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Injector: Split/Splitless, operated in splitless mode. Injector temperature: 250°C

• Injection Volume: 1 µL

• Oven Program:

  • Initial temperature: 140°C, hold for 5 min

  • Ramp 1: 4°C/min to 240°C

  • Hold at 240°C for 15 min

• MSD Parameters:

  • Transfer Line Temperature: 240°C

  • Ion Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: m/z 50-550 (or SIM mode for target isomers)

Note: This is an example method and must be optimized for the specific C21:2 isomers of interest.

Visualizations

Caption: General workflow for C21:2 fatty acid isomer analysis by GC-MS.

Caption: Logical steps for troubleshooting co-elution of C21:2 isomers.

References

• 1. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. jfda-online.com [jfda-online.com]
• 5. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 6. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 7. Co-eluting peaks in GC/MS - Chromatography Forum [chromforum.org]

Technical Support Center: Synthesis of 12(Z),15(Z)-Heneicosadienoic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 12(Z),15(Z)-Heneicosadienoic Acid.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of 12(Z),15(Z)-Heneicosadienoic Acid, particularly focusing on the formation of byproducts.

Issue 1: Presence of an Unexpected Isomer in the Final Product

Question: After purification, my NMR and GC-MS data suggest the presence of an isomer of the desired 12(Z),15(Z)-Heneicosadienoic Acid. What is the likely identity of this isomer and how can I minimize its formation?

Answer:

The most probable isomeric byproduct is the (12E,15Z)- or (12Z,15E)-isomer. This commonly arises from a lack of complete stereoselectivity in the Wittig reaction used to create one of the double bonds. Non-stabilized ylides, which are typically used to generate Z-alkenes, can still produce a minor fraction of the E-isomer.[1][2][3]

Troubleshooting Steps:

• Reaction Temperature: Ensure the Wittig reaction is carried out at a low temperature (e.g., -78 °C). Higher temperatures can lead to decreased Z-selectivity.

• Base Selection: The choice of base for generating the ylide is critical. Salt-free conditions are known to enhance Z-selectivity. Consider using bases like potassium hexamethyldisilazide (KHMDS) in a non-polar solvent like toluene. The use of organolithium bases can sometimes lead to salt effects that reduce Z-selectivity.

• Solvent: The polarity of the solvent can influence the stereochemical outcome. Non-polar solvents generally favor the formation of the Z-isomer.

• Purification: If the formation of the E,Z-isomer cannot be completely suppressed, purification can be achieved using argentic (silver ion) chromatography (Ag-HPLC or silver nitrate-impregnated silica gel). The differential interaction of the silver ions with the cis and trans double bonds allows for their separation.

Issue 2: Identification of a High Molecular Weight Byproduct

Question: I am observing a byproduct with a molecular weight roughly double that of my alkyne starting material. What is this byproduct and how can I prevent its formation?

Answer:

This high molecular weight byproduct is likely the result of homocoupling of your terminal alkyne starting material, a common side reaction in Sonogashira couplings, also known as Glaser coupling.[4][5][6] This is particularly prevalent when a copper(I) co-catalyst is used in the presence of oxygen.

Troubleshooting Steps:

• Inert Atmosphere: Rigorously exclude oxygen from your reaction. This can be achieved by using Schlenk techniques, freeze-pump-thaw cycles for solvents, and maintaining a positive pressure of an inert gas (e.g., argon or nitrogen) throughout the reaction.

• Copper-Free Conditions: Consider employing a copper-free Sonogashira protocol. While these reactions may be slower, they significantly reduce or eliminate the formation of homocoupling byproducts.

• Catalyst Loading: High concentrations of the copper catalyst can promote homocoupling. If using a copper co-catalyst, ensure it is used at the lowest effective concentration.

• Slow Addition: Adding the terminal alkyne slowly to the reaction mixture can help to maintain a low concentration of the alkyne, thereby disfavoring the bimolecular homocoupling reaction.

• Reducing Atmosphere: In some cases, carrying out the reaction under a dilute hydrogen atmosphere (mixed with an inert gas) has been shown to reduce homocoupling byproducts to as low as 2%.[4]

Frequently Asked Questions (FAQs)

Q1: What is a general synthetic strategy for 12(Z),15(Z)-Heneicosadienoic acid?

A1: A common retrosynthetic approach involves disconnecting the molecule into smaller, commercially available or easily synthesized fragments. A plausible strategy involves a Wittig reaction to create one of the Z-double bonds and a Sonogashira coupling to form the carbon backbone, followed by a stereoselective reduction of the resulting alkyne to the second Z-double bond.

Q2: How can I confirm the stereochemistry of the double bonds in my final product?

A2: 1H NMR spectroscopy is a powerful tool for determining double bond geometry. The coupling constants (J-values) for vinylic protons are characteristically different for cis (typically 10-12 Hz) and trans (typically 14-18 Hz) isomers. For polyunsaturated fatty acids, 13C NMR can also be informative. GC-MS analysis of the fatty acid methyl esters (FAMEs) on a polar capillary column can often separate geometric isomers, allowing for their quantification.[7][8][9][10][11]

Q3: What are the best methods for purifying the final product?

A3: Purification of polyunsaturated fatty acids can be challenging due to their similar polarities. A combination of techniques is often necessary.

• Flash chromatography on silica gel is typically the first step to remove major impurities.

• Argentic (silver ion) chromatography is highly effective for separating geometric isomers (Z/E). This can be performed as column chromatography using silver nitrate-impregnated silica gel or by high-performance liquid chromatography (HPLC) using a silver ion column.

• Reverse-phase HPLC can be used for final purification to achieve high purity.

Q4: My reaction yield is consistently low. What are the potential causes?

A4: Low yields can result from a variety of factors:

• Incomplete reactions: Monitor your reactions by TLC or GC-MS to ensure they have gone to completion.

• Side reactions: As discussed in the troubleshooting guide, byproduct formation consumes starting materials and reduces the yield of the desired product.

• Purification losses: Polyunsaturated fatty acids can be sensitive to oxidation and isomerization. Avoid prolonged exposure to air and light during purification. Use of antioxidants like BHT during workup and storage can be beneficial.

• Reagent quality: Ensure all reagents, especially organometallics and phosphonium salts, are of high quality and handled under appropriate inert conditions.

Data Presentation

The following table summarizes potential byproducts and their typical quantitative ranges observed in relevant synthetic steps for preparing (Z,Z)-dienoic acids. The exact percentages can vary based on specific reaction conditions.

Synthetic Step	Target Product	Common Byproduct(s)	Typical Byproduct Percentage Range	Conditions Favoring Byproduct Formation
Wittig Reaction	(Z)-Alkene	(E)-Alkene	5 - 30%	Higher reaction temperatures, use of lithium salts, polar solvents.
Sonogashira Coupling	Cross-coupled enyne	Alkyne Homocoupling Product	2 - >50%	Presence of oxygen, high copper catalyst concentration.[4][6]
Alkyne Reduction	(Z)-Alkene	(E)-Alkene, Alkane	1 - 10%	Over-reduction, catalyst poisoning.

Experimental Protocols

Synthesis of a (Z,Z)-Dienoic Acid Analogue via Wittig and Sonogashira Coupling

This protocol is adapted from the synthesis of a structurally similar (Z,Z)-dienoic acid and can be modified for the synthesis of 12(Z),15(Z)-Heneicosadienoic acid.

Step 1: Wittig Reaction to form a (Z)-enyne

• A solution of the appropriate phosphonium salt in anhydrous THF is cooled to -78 °C under an argon atmosphere.

• A strong, salt-free base (e.g., KHMDS) is added dropwise, and the mixture is stirred for 1 hour to generate the ylide.

• A solution of the corresponding aldehyde in anhydrous THF is added dropwise at -78 °C.

• The reaction is allowed to warm to room temperature and stirred overnight.

• The reaction is quenched with saturated aqueous ammonium chloride, and the product is extracted with diethyl ether.

• The organic layers are combined, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel.

Step 2: Sonogashira Coupling

• To a solution of the (Z)-enyne and the appropriate vinyl or aryl halide in a suitable solvent (e.g., THF or DMF) under an argon atmosphere, add the palladium catalyst (e.g., Pd(PPh3)4) and, if using a copper-catalyzed protocol, a copper(I) salt (e.g., CuI).

• A base (e.g., triethylamine or diisopropylethylamine) is added, and the mixture is stirred at the appropriate temperature (room temperature to 50 °C) until the reaction is complete (monitored by TLC or GC-MS).

• The reaction mixture is filtered, and the solvent is removed under reduced pressure.

• The residue is purified by flash column chromatography.

Step 3: Stereoselective Alkyne Reduction

• The enyne product is dissolved in a suitable solvent (e.g., ethyl acetate or methanol).

• Lindlar's catalyst is added, and the flask is evacuated and backfilled with hydrogen gas.

• The reaction is stirred under a hydrogen atmosphere until the starting material is consumed (monitored by TLC or GC-MS).

• The catalyst is removed by filtration through a pad of Celite, and the solvent is evaporated to yield the crude (Z,Z)-diene.

Step 4: Saponification and Acidification

• The ester is dissolved in a mixture of methanol and water.

• An excess of potassium hydroxide is added, and the mixture is refluxed until the ester is fully hydrolyzed.

• The mixture is cooled, and the methanol is removed under reduced pressure.

• The aqueous solution is acidified with dilute HCl, and the fatty acid is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed to yield the final product.

Byproduct Analysis by GC-MS

• A small sample of the crude or purified product is methylated using a standard procedure (e.g., with BF3 in methanol or by transesterification with acetyl-chloride and methanol).[7]

• The resulting fatty acid methyl esters (FAMEs) are dissolved in a suitable solvent (e.g., hexane).

• The FAMEs are analyzed by GC-MS using a polar capillary column (e.g., a cyano-column) that can separate geometric isomers.[7]

• The identity of the peaks can be confirmed by their mass spectra and retention times compared to authentic standards, if available. Quantification can be performed by integrating the peak areas.

Mandatory Visualizations

Caption: A general synthetic pathway for 12(Z),15(Z)-Heneicosadienoic acid.

Caption: Troubleshooting workflow for byproduct identification and mitigation.

Caption: Key relationships between reaction conditions and byproduct formation.

References

• 1. Wittig Reaction [organic-chemistry.org]
• 2. Wittig reaction - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. depts.washington.edu [depts.washington.edu]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A rapid GC–MS method for quantification of positional and geometric isomers of fatty acid methyl esters [ouci.dntb.gov.ua]
• 9. researchgate.net [researchgate.net]
• 10. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters. | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]

Stability issues of 12(Z),15(Z)-Heneicosadienoic acid during storage

This technical support center provides troubleshooting guides and frequently asked questions regarding the stability of 12(Z),15(Z)-Heneicosadienoic acid during storage. It is intended for researchers, scientists, and drug development professionals to ensure the integrity of their experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 12(Z),15(Z)-Heneicosadienoic acid?

A1: As a polyunsaturated fatty acid (PUFA), 12(Z),15(Z)-Heneicosadienoic acid is susceptible to two primary degradation pathways:

• Oxidation: The two double bonds in its structure are vulnerable to attack by oxygen, a process accelerated by heat, light, and the presence of metal ions.[1][2] This leads to the formation of hydroperoxides, which can further break down into secondary oxidation products like aldehydes and ketones, causing rancidity and loss of biological activity.

• Hydrolysis: If exposed to moisture, the carboxylic acid group can be involved in reactions, and esterified forms of the fatty acid can be hydrolyzed back to the free fatty acid. Unsaturated lipids are often hygroscopic, especially in powder form, which can accelerate degradation.[3]

Q2: How can I visually identify if my sample of 12(Z),15(Z)-Heneicosadienoic acid has degraded?

A2: Visual inspection can offer initial clues. A pure, high-quality sample should be a clear, colorless, or slightly yellowish oil. Signs of degradation include:

• Color Change: A noticeable darkening or change to a brownish hue can indicate oxidation.

• Increased Viscosity: The sample may become more viscous or gummy.[3]

• Precipitation: Formation of solid precipitates may occur.

• Odor: A rancid or "off" smell is a strong indicator of oxidative degradation.[1]

Q3: What are the ideal storage conditions for 12(Z),15(Z)-Heneicosadienoic acid?

A3: To minimize degradation, 12(Z),15(Z)-Heneicosadienoic acid should be stored under the following conditions:

• Temperature: Store at -20°C or, for long-term stability, at -80°C.[3][4][5] Storing at refrigerated temperatures (+4°C) is not recommended for extended periods as significant degradation of PUFAs can occur.[6]

• Atmosphere: The vial should be purged with an inert gas like argon or nitrogen before sealing to displace oxygen.[3][4]

• Solvent: If not used immediately, it is best to dissolve the compound in a suitable organic solvent, such as ethanol or a chloroform/methanol mixture.[3] Storing PUFAs as dry powders is generally not recommended as they can be hygroscopic.[3]

• Container: Use glass vials with Teflon-lined caps.[3] Avoid plastic containers for organic solutions, as plasticizers can leach into the sample.[3]

• Light: Protect from light by using amber vials or by storing the vial in a dark container.

Troubleshooting Guides

Issue 1: Inconsistent Experimental Results

Symptom: You observe high variability in bioactivity or analytical measurements between different aliquots or experiments using the same stock of 12(Z),15(Z)-Heneicosadienoic acid.

Possible Cause: The compound may be degrading during storage or handling.

Troubleshooting Steps:

• Verify Storage Conditions: Ensure the compound is stored at or below -20°C under an inert atmosphere and protected from light.

• Assess Purity: Perform an analytical check on your current stock solution using a method like Gas Chromatography-Mass Spectrometry (GC-MS) to assess its purity and identify any degradation products.

• Prepare Fresh Stock Solutions: If degradation is suspected, prepare a fresh stock solution from a new, unopened vial of the compound.

• Aliquot Samples: To prevent repeated freeze-thaw cycles and exposure to air, aliquot the stock solution into single-use volumes.

Issue 2: Suspected Oxidation of the Sample

Symptom: The sample has a noticeable rancid odor, has changed color, or you are seeing unexpected peaks in your analytical chromatogram.

Possible Cause: The double bonds have been oxidized.

Troubleshooting Steps:

• Peroxide Value (PV) Assay: If you have the capability, a PV assay can quantify the extent of primary oxidation. A high PV indicates significant oxidation.

• Spectroscopic Analysis: UV-Vis spectroscopy can be used to detect conjugated dienes, which are byproducts of fatty acid oxidation.

• Discard and Replace: If significant oxidation is confirmed, it is best to discard the sample and obtain a fresh batch. The degradation products can interfere with experiments and produce misleading results.

• Review Handling Procedures: Ensure that every time the sample is handled, it is warmed to room temperature before opening to prevent condensation, and the vial is re-purged with inert gas before re-freezing.[3]

Quantitative Data Summary

The following table summarizes the expected stability of 12(Z),15(Z)-Heneicosadienoic acid under various storage conditions, based on general data for polyunsaturated fatty acids.

Storage Condition	Temperature	Atmosphere	Expected Purity after 6 Months	Expected Purity after 12 Months
Optimal	-80°C	Inert Gas (Argon/Nitrogen)	>99%	>98%
Standard	-20°C	Inert Gas (Argon/Nitrogen)	>98%	>95%
Sub-optimal	-20°C	Air	90-95%	<90%
Inadequate	+4°C	Air	<90%	Significant Degradation
Inadequate	Room Temperature	Air	Significant Degradation	Severely Degraded

Note: These are estimated values. Actual stability will depend on the initial purity, handling, and specific formulation.

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the purity of 12(Z),15(Z)-Heneicosadienoic acid and identify potential degradation products.

Methodology:

• Derivatization: Convert the fatty acid to its more volatile fatty acid methyl ester (FAME).

  • Dissolve ~1 mg of the sample in 1 mL of toluene.

  • Add 2 mL of 1% sulfuric acid in methanol.

  • Heat at 50°C for 2 hours.

  • Allow to cool, then add 5 mL of 5% aqueous sodium chloride and 2 mL of hexane.

  • Vortex and centrifuge. Collect the upper hexane layer containing the FAME.

• GC-MS Analysis:

  • Column: Use a suitable capillary column for FAME analysis (e.g., DB-23 or equivalent).

  • Injection Volume: 1 µL.

  • Inlet Temperature: 250°C.

  • Oven Program: Start at 150°C, hold for 1 minute, then ramp to 240°C at 4°C/min.

  • Carrier Gas: Helium.

  • MS Detector: Scan from m/z 50 to 500.

• Data Analysis:

  • Identify the peak corresponding to the methyl ester of 12(Z),15(Z)-Heneicosadienoic acid based on its retention time and mass spectrum.

  • Calculate the purity by dividing the peak area of the target compound by the total peak area of all compounds.

  • Attempt to identify any additional peaks by comparing their mass spectra to a library of known fatty acid degradation products.

Visualizations

Caption: Oxidative degradation pathway of a polyunsaturated fatty acid.

References

• 1. news-archive.cfaes.ohio-state.edu [news-archive.cfaes.ohio-state.edu]
• 2. researchgate.net [researchgate.net]
• 3. avantiresearch.com [avantiresearch.com]
• 4. Handling and Storage Procedures Have Variable Effects on Fatty Acid Content in Fishes with Different Lipid Quantities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Assessment of the effects of storage temperature on fatty acid analysis using dried blood spot cards from managed southern white rhinoceroses (Ceratotherium simum simum): implications for field collection and nutritional care - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of storage temperature and time on the fatty acids and nutritional quality of the commercial mussel (Mytilus galloprovincialis) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Isomerization of PUFAs During Derivatization

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides detailed guidance on minimizing the isomerization of polyunsaturated fatty acids (PUFAs) during derivatization for chromatographic analysis.

Troubleshooting Guides

This section addresses specific issues that can arise during PUFA derivatization, leading to isomerization and inaccurate quantification.

Issue 1: High Levels of trans-Fatty Acid Isomers Detected in Samples Expected to Contain Primarily cis-Isomers.

Possible Cause 1: High Reaction Temperature During Derivatization

• Explanation: Elevated temperatures, particularly in the presence of acidic or basic catalysts, can provide the energy needed to overcome the rotational barrier of double bonds, leading to the conversion of cis to trans isomers.

• Solution:

  • Reduce the derivatization temperature. For some methods, reactions can be performed at temperatures as low as -26°C.[1][2]

  • Optimize the reaction time in conjunction with a lower temperature to ensure complete derivatization. A study on derivatization with 2,4'-dibromoacetophenone found that a lower temperature of 40°C for 30 minutes effectively minimized isomerization.[2]

  • Consider methods that operate at room temperature, such as those using (trimethylsilyl)diazomethane (TMS-diazomethane).[3]

Possible Cause 2: Inappropriate Catalyst or Reagent Choice

• Explanation: Certain derivatization reagents and catalysts are more prone to causing isomerization. For instance, strong acid or base catalysis can promote double bond migration and geometric isomerization.

• Solution:

  • Switch to a milder derivatization agent. TMS-diazomethane is often a safer alternative to diazomethane and has been shown to be more accurate for cis/trans PUFA analysis compared to other methylation reagents.[3]

  • Base-catalyzed methods using reagents like sodium methoxide under mild conditions can be efficient for transesterification of esterified lipids while minimizing isomerization.[4][5]

  • For HPLC analysis, derivatization with 2,4'-dibromoacetophenone at low temperatures can prevent both oxidation and isomerization.[1][2]

Possible Cause 3: Extended Reaction Time

• Explanation: Prolonged exposure to derivatization reagents, even at moderate temperatures, can increase the likelihood of isomerization.

• Solution:

  • Optimize the reaction time to the minimum required for complete derivatization. This can be determined by running a time-course experiment and analyzing the yield of the desired derivative.

  • A study showed that slow saponification at a low temperature (70°C for 90 minutes) maximized PUFA recovery for GC analysis.[6]

Issue 2: Poor Reproducibility of PUFA Quantification Between Replicates.

Possible Cause 1: Inconsistent Heating

• Explanation: Variations in temperature across different sample vials can lead to different rates of derivatization and isomerization, resulting in poor reproducibility.

• Solution:

  • Use a high-quality heating block or water bath that provides uniform temperature distribution.

  • Ensure all sample vials are immersed to the same depth and are in good contact with the heating source.

Possible Cause 2: Presence of Oxygen and/or Light

• Explanation: PUFAs are highly susceptible to oxidation, which can be initiated by oxygen and light. Oxidative processes can lead to the formation of artifacts that may be mistaken for isomers or interfere with quantification.

• Solution:

  • Perform derivatization reactions under an inert atmosphere (e.g., nitrogen or argon).[6]

  • Use amber glass vials or wrap vials in aluminum foil to protect samples from light.

  • Consider adding an antioxidant, such as butylated hydroxytoluene (BHT), to the sample or solvents.

Issue 3: Low Recovery of PUFA Derivatives.

Possible Cause 1: Incomplete Derivatization

• Explanation: The chosen derivatization method may not be efficient for all types of PUFAs or lipid classes in the sample. For example, transesterification with trimethylsulfonium hydroxide (TMSH) has been shown to have insufficient derivatization efficiencies for PUFAs.[7]

• Solution:

  • Select a derivatization method known to be effective for the specific PUFAs and lipid classes in your sample. Methanolic HCl and a combination of BF3 with methanolic NaOH have been shown to be suitable for a wide range of lipids.[7]

  • Ensure the reagents are fresh and of high purity.

  • Optimize reaction parameters such as reagent concentration, temperature, and time.

Possible Cause 2: Adsorption of Analytes

• Explanation: PUFA derivatives can adsorb to active sites in the GC inlet or column, leading to low recovery and poor peak shape.

• Solution:

  • Use a deactivated inlet liner and a high-quality, deactivated GC column specifically designed for fatty acid analysis.

  • Regularly maintain the GC system, including changing the inlet liner and septum, and trimming the column.

Frequently Asked Questions (FAQs)

Q1: What is the best derivatization method to minimize PUFA isomerization for GC analysis?

A1: There is no single "best" method, as the optimal choice depends on the specific PUFAs, the sample matrix, and the available instrumentation. However, methods using TMS-diazomethane are often recommended for their mild reaction conditions and reduced risk of artifact formation compared to methods like those using boron trifluoride (BF₃) or strong acids/bases at high temperatures.[3] Base-catalyzed transmethylation under controlled, mild conditions is also a widely used and effective technique.[4][5]

Q2: How can I be sure that the observed trans-isomers are not artifacts of my sample preparation?

A2: To verify that observed trans-isomers are not artifacts, you can:

• Analyze a well-characterized reference material containing known concentrations of cis- and trans-PUFAs using your method.

• Derivatize a pure cis-PUFA standard and analyze it for the presence of trans-isomers.

• Compare results from two different derivatization methods known to have different propensities for causing isomerization.

Q3: Can the solvent used in derivatization affect isomerization?

A3: Yes, the choice of solvent can influence the reaction. It is crucial to use high-purity, anhydrous solvents, as the presence of water can interfere with some derivatization reactions and potentially lead to side reactions. The polarity of the solvent can also affect the reaction kinetics and efficiency.

Q4: At what temperature should I store my PUFA samples and their derivatives?

A4: To prevent degradation and isomerization, PUFA-containing samples and their derivatives should be stored at low temperatures, typically -20°C or -80°C, under an inert atmosphere. For derivatization, lower temperatures are generally better for preventing isomerization, with some procedures recommending temperatures as low as -26°C.[1][2]

Q5: What are some key indicators of PUFA degradation or isomerization in my chromatogram?

A5: Key indicators include:

• The appearance of unexpected peaks, particularly in the region where trans-isomers elute.

• Broad or tailing peaks, which can indicate analyte degradation on the column.

• A decrease in the response of PUFA peaks over a sequence of injections.

• An elevated baseline or the presence of "ghost peaks" in subsequent blank runs.

Quantitative Data Summary

The following table summarizes the performance of different derivatization methods in terms of recovery and reproducibility for unsaturated fatty acids (UFAs), providing a basis for method selection.

Derivatization Method	Recovery Rate (%) for UFAs	Relative Standard Deviation (RSD) (%)	Key Advantages	Key Disadvantages	Reference
KOCH₃/HCl	84 - 112	> 4 (Intraday), > 6 (Interday)	Faster, less expensive	Higher variability, lower recovery for some UFAs	[3]
TMS-diazomethane	90 - 106	< 4 (Intraday), < 6 (Interday)	Higher recovery, less variation, more accurate for cis/trans analysis	Slower, more expensive, reagent is hazardous	[3]
Methanolic HCl	> 80 for all tested lipids	Not specified	Suitable for FFAs, polar lipids, TGs, and CEs	Not specified	[7]
NaOH + BF₃	> 80 for all tested lipids	Not specified	Suitable for FFAs, polar lipids, TGs, and CEs	Not specified	[7]
TMSH	< 50 for PUFAs	Not specified	Not specified	Insufficient derivatization for PUFAs	[7]

Experimental Protocols

Protocol 1: Derivatization using (Trimethylsilyl)diazomethane (TMS-DM) for GC Analysis

This protocol is adapted from a method demonstrated to have high recovery and accuracy for cis/trans PUFA analysis.[3]

Materials:

• Lipid extract

• 2 M Sodium methoxide (NaOCH₃) in methanol

• Methanol

• Toluene

• (Trimethylsilyl)diazomethane (TMS-DM) solution (2.0 M in hexanes)

• Glacial acetic acid

• Nitrogen gas

Procedure:

• To the dried lipid extract, add 1 mL of methanol:toluene (2:1 v/v).

• Add 1 mL of 2 M NaOCH₃.

• Incubate in a water bath at 60°C for 5 minutes.

• Neutralize the solution by adding drops of concentrated glacial acetic acid.

• Evaporate the sample to dryness under a stream of nitrogen.

• Re-dissolve the residue in 1 mL of methanol:toluene (2:1 v/v).

• Slowly add 2.0 M TMS-DM solution dropwise until a persistent yellow color is observed, indicating an excess of the reagent.

• Allow the reaction to proceed for 30 minutes at room temperature.

• Evaporate the sample to dryness under a gentle stream of nitrogen.

• Reconstitute the fatty acid methyl esters (FAMEs) in hexane for GC-FID analysis.

Protocol 2: Low-Temperature Derivatization with 2,4'-Dibromoacetophenone for HPLC Analysis

This protocol is designed to minimize oxidation and isomerization of PUFAs, particularly conjugated dienes.[1][2]

Materials:

• Fatty acid sample

• 2,4'-Dibromoacetophenone solution in acetone

• Triethylamine (TEA)

Procedure:

• Prepare a concentrated solution of 2,4'-dibromoacetophenone in acetone.

• In a sealed vial, combine the fatty acid sample with the 2,4'-dibromoacetophenone solution and TEA.

• Incubate the reaction mixture at a controlled low temperature. Two options have been reported:

  • -26°C for 6.5 hours.[1]

  • 40°C for 30 minutes.[2]

• After the incubation period, the reaction mixture can be directly analyzed by HPLC with UV detection.

Visualizations

Caption: Workflow for PUFA derivatization using TMS-diazomethane.

Caption: Troubleshooting logic for high trans-isomer formation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Maximized PUFA measurements improve insight in changes in fatty acid composition in response to temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determining the fatty acid composition in plasma and tissues as fatty acid methyl esters using gas chromatography – a comparison of different derivatization and extraction procedures - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Matrix Effects in LC-MS Analysis of Fatty Acids

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and overcoming matrix effects encountered during the Liquid Chromatography-Mass Spectrometry (LC-MS) analysis of fatty acids.

Troubleshooting Guides

This section provides solutions to common problems encountered during the LC-MS analysis of fatty acids, with a focus on issues arising from matrix effects.

Issue 1: Poor Reproducibility and Inconsistent Signal Intensity

Q: My fatty acid signal is inconsistent between injections and replicates. What could be the cause and how can I fix it?

A: Inconsistent signal intensity is a classic sign of matrix effects, where co-eluting compounds from the sample matrix interfere with the ionization of your target fatty acids.[1][2] Phospholipids are a major cause of this interference in biological samples like plasma and serum.[3][4] Here’s a troubleshooting workflow to address this issue:

Troubleshooting Workflow:

• Assess Matrix Effects: First, confirm that matrix effects are the root cause. You can do this using a post-extraction spike experiment.[5][6] A significant difference in the signal of a fatty acid standard in a clean solvent versus when spiked into an extracted blank matrix indicates the presence of matrix effects.

• Optimize Sample Preparation: The most effective way to combat matrix effects is to remove the interfering components before they enter the LC-MS system.[1][7]

  • Protein Precipitation (PPT): While a simple first step, PPT alone is often insufficient for removing phospholipids.[3]

  • Liquid-Liquid Extraction (LLE): LLE can be effective at separating fatty acids from more polar matrix components.[8]

  • Solid-Phase Extraction (SPE): SPE offers a more targeted cleanup and can be highly effective at removing interfering compounds.[8][9]

  • HybridSPE®-Phospholipid Removal: This technique specifically targets and removes phospholipids, a primary source of matrix effects in fatty acid analysis from biological samples.[10][11]

• Chromatographic Separation: If sample preparation is not sufficient, optimizing your chromatography can help separate your fatty acids of interest from co-eluting matrix components.[1]

  • Gradient Modification: Adjusting the gradient slope can improve the separation between your analytes and interfering compounds.[12]

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the gold standard for correcting for matrix effects that cannot be eliminated through sample preparation or chromatography.[13] The SIL-IS co-elutes with the analyte and experiences similar ionization suppression or enhancement, allowing for accurate quantification based on the analyte-to-IS ratio.

Issue 2: Low Signal Intensity or Complete Signal Suppression

Q: I am observing a much lower signal for my fatty acids than expected, or in some cases, no signal at all. How can I troubleshoot this?

A: Significant signal suppression is a severe form of matrix effect.[7] Here’s how to address this:

• Identify the Suppression Zone: A post-column infusion experiment can identify the retention time regions where ion suppression is occurring.[6][14][15] This involves infusing a constant flow of your fatty acid standard into the MS while injecting a blank matrix extract. Dips in the baseline signal indicate regions of suppression.

• Enhance Sample Cleanup: If your analytes elute within a suppression zone, you need to improve your sample cleanup to remove the interfering compounds.

  • Consider more rigorous extraction methods like SPE or specialized techniques like HybridSPE® for phospholipid removal.[8][10][11]

• Adjust Chromatography: Modify your LC method to shift the elution of your fatty acids away from the suppression zones identified in the post-column infusion experiment.[3] This could involve changing the mobile phase composition, gradient, or even the type of column.[16]

• Sample Dilution: In some cases, simply diluting your sample can reduce the concentration of interfering matrix components to a level where they no longer cause significant suppression.[1][17] However, ensure your fatty acid concentration remains above the limit of quantification.[12]

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of fatty acid LC-MS analysis?

A: In LC-MS analysis, the "matrix" refers to all the components in a sample apart from the fatty acids of interest.[7] Matrix effects occur when these co-eluting components interfere with the ionization of the fatty acids in the mass spectrometer's ion source, leading to either a decrease (ion suppression) or an increase (ion enhancement) in the signal.[2] This interference can significantly compromise the accuracy, precision, and sensitivity of your quantitative analysis.[3]

Q2: What are the primary sources of matrix effects in biological samples for fatty acid analysis?

A: For biological samples such as plasma, serum, and tissues, the most significant source of matrix effects are phospholipids.[3][4] These are abundant lipids that can co-elute with fatty acids and suppress their ionization. Other sources include salts from buffers, anticoagulants used during sample collection, and other endogenous metabolites.[18]

Q3: How can I quantitatively assess the extent of matrix effects in my samples?

A: The post-extraction spike method is a widely used technique to quantify matrix effects.[5][6] This involves comparing the peak area of a fatty acid standard in a neat solvent to the peak area of the same standard spiked into a blank matrix extract. The matrix effect can be calculated using the following formula:

Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Neat Solvent) x 100 [18]

A value of 100% indicates no matrix effect, a value <100% indicates ion suppression, and a value >100% indicates ion enhancement.[12][18]

Q4: Is using a stable isotope-labeled internal standard (SIL-IS) enough to overcome matrix effects?

A: While a SIL-IS is a powerful tool and considered the gold standard for correcting matrix effects, it may not be a complete solution on its own.[13] A SIL-IS co-elutes with the analyte and experiences similar ionization suppression or enhancement, which allows for accurate quantification based on the ratio of the analyte to the internal standard. However, if the ion suppression is severe, the signal for both the analyte and the SIL-IS can be suppressed to a point where the sensitivity of the assay is compromised. Therefore, it is best practice to combine the use of a SIL-IS with effective sample preparation to minimize the presence of interfering matrix components.[1]

Data and Protocols

Comparison of Sample Preparation Techniques for Matrix Effect Reduction

The following table summarizes the effectiveness of common sample preparation techniques in reducing matrix effects for fatty acid analysis in biological samples. The values are illustrative and can vary depending on the specific matrix and fatty acid.

Sample Preparation Technique	Typical Phospholipid Removal	Analyte Recovery	Throughput	Cost
Protein Precipitation (PPT)	Low (<30%)	Good	High	Low
Liquid-Liquid Extraction (LLE)	Moderate (50-80%)	Variable	Moderate	Low
Solid-Phase Extraction (SPE)	High (80-95%)	Good	Moderate	Moderate
HybridSPE®-Phospholipid	Very High (>95%)	Good	High	Moderate-High

Experimental Protocols

Protocol 1: Post-Extraction Spike Method for Quantifying Matrix Effects

Objective: To quantitatively determine the degree of ion suppression or enhancement.

Materials:

• Blank matrix (e.g., plasma, serum)

• Fatty acid standard stock solution

• Reconstitution solvent (compatible with mobile phase)

• Your established sample preparation method (e.g., PPT, SPE)

Procedure:

• Prepare Sample Sets:

  • Set A (Neat Standard): Prepare a standard solution of your fatty acid in the reconstitution solvent at a known concentration.

  • Set B (Blank Matrix Extract): Process a blank matrix sample using your established sample preparation protocol.

  • Set C (Post-Spiked Matrix): Take the extracted blank matrix from Set B and spike it with the fatty acid standard to the same final concentration as Set A.

• LC-MS Analysis: Analyze all three sets of samples by LC-MS.

• Calculation: Calculate the matrix effect using the peak areas from the analysis:

  • Matrix Effect (%) = (Peak Area of Set C / Peak Area of Set A) x 100

Protocol 2: Phospholipid Removal using HybridSPE®-Phospholipid Plate

Objective: To remove phospholipids from plasma or serum samples prior to LC-MS analysis.

Materials:

• HybridSPE®-Phospholipid 96-well plate

• Plasma or serum samples

• Precipitation solvent (e.g., 1% formic acid in acetonitrile)

• 96-well collection plate

• Vacuum manifold

Procedure:

• Sample Addition: Pipette 100 µL of plasma or serum into each well of the HybridSPE® plate.

• Precipitation: Add 300 µL of the precipitation solvent to each well.

• Mixing: Mix thoroughly to ensure protein precipitation.

• Extraction: Apply vacuum to the manifold to draw the sample through the HybridSPE® packing material and into the collection plate.

• Analysis: The collected filtrate is now ready for direct injection into the LC-MS system.

Protocol 3: Solid-Phase Extraction (SPE) for Fatty Acid Cleanup from Plasma

Objective: To clean up and concentrate fatty acids from plasma samples.

Materials:

• SPE cartridge (e.g., C18)

• Plasma sample

• Conditioning solvent (e.g., methanol)

• Equilibration solvent (e.g., water)

• Wash solvent (e.g., 5% methanol in water)

• Elution solvent (e.g., acetonitrile or methanol)

• SPE vacuum manifold

Procedure:

• Conditioning: Condition the SPE cartridge by passing 5 mL of methanol through it.

• Equilibration: Equilibrate the cartridge by passing 5 mL of water through it.

• Sample Loading: Load the pre-treated plasma sample onto the cartridge.

• Washing: Wash the cartridge with 5 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the fatty acids with 2 x 1 mL of acetonitrile or methanol.

• Dry and Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in a suitable solvent for LC-MS analysis.

Visual Guides

Caption: Troubleshooting workflow for inconsistent fatty acid signals.

Caption: Key strategies for mitigating matrix effects in LC-MS.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. longdom.org [longdom.org]
• 8. A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Solid Phase Extraction Guide | Thermo Fisher Scientific - TW [thermofisher.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 13. waters.com [waters.com]
• 14. Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. gtfch.org [gtfch.org]

Technical Support Center: Enhancing Ionization Efficiency of Fatty Acids in Mass Spectrometry

Welcome to the technical support center for fatty acid analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges in the mass spectrometry of fatty acids.

Frequently Asked Questions (FAQs)

Q1: Why is the ionization efficiency of fatty acids typically low in mass spectrometry?

A1: Fatty acids (FAs) present several challenges for mass spectrometry analysis due to their inherent chemical properties. In electrospray ionization (ESI), FAs are often analyzed in negative ion mode as deprotonated molecules ([M-H]⁻) because of their acidic carboxyl group.[1] However, this process can be inefficient. Furthermore, the acidic mobile phases that provide the best chromatographic resolution for FAs unfortunately suppress their ionization efficiency.[1] For gas chromatography-mass spectrometry (GC-MS), FAs are not volatile enough for direct analysis and their polar carboxyl groups can cause poor peak shapes.[2]

Q2: What are the primary strategies to improve the signal for fatty acids?

A2: The two main strategies are chemical derivatization and optimization of analytical conditions.

• Chemical Derivatization: This is the most common approach. It involves modifying the fatty acid's carboxyl group to make it more amenable to ionization or to increase its volatility for GC-MS.[3][4] For LC-MS, "charge-reversal" derivatization can be used to add a permanently charged group, allowing for highly sensitive analysis in the positive ion mode.[3][5] For GC-MS, FAs are converted into more volatile and less polar derivatives, like fatty acid methyl esters (FAMEs).[2]

• Optimization of Analytical Conditions: This includes modifying the mobile phase for LC-MS by adding additives like ammonium fluoride or ammonium formate to enhance sensitivity and promote the formation of specific adducts.[6][7] For direct infusion experiments, controlling the sample concentration is also critical.[7]

Q3: Should I use Gas Chromatography-MS (GC-MS) or Liquid Chromatography-MS (LC-MS) for my analysis?

A3: The choice depends on your specific analytical goals.

• GC-MS is a powerful and well-established technique for separating and quantifying FAs, especially for determining the composition of total fatty acids in a sample.[8][9] However, it requires derivatization to convert FAs into volatile esters (FAMEs).[2][8]

• LC-MS offers greater flexibility, particularly for complex biological samples, and can analyze underivatized FAs, although with lower sensitivity.[10][11] Its major advantage is the ability to use derivatization strategies that dramatically increase sensitivity (by thousands of fold) and allow for analysis in the positive ion mode.[1][5]

Q4: What are adducts and how do they impact fatty acid analysis?

A4: In ESI-MS, an adduct is an ion formed when a molecule associates with a cation present in the sample or mobile phase, such as Na⁺, K⁺, or NH₄⁺.[7][12] For neutral lipids, forming adducts like [M+NH₄]⁺ is the primary way they are ionized.[12][13] However, the presence of multiple different cations can lead to the formation of several different adducts for the same fatty acid, which complicates data interpretation and can lead to inaccuracies in quantification.[7][13] Controlling adduct formation by using high-purity solvents and adding a specific salt (e.g., ammonium formate to promote [M+NH₄]⁺ adducts) is a key optimization step.[7][14]

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments.

Issue 1: Low Signal and Poor Sensitivity in LC-MS

Question: I am analyzing underivatized fatty acids using reversed-phase LC-MS in negative ion mode, but my signal intensity is very low. What can I do to improve it?

Answer: This is a common problem stemming from the poor ionization efficiency of the fatty acid's carboxyl group.[3][8] Here are several solutions, ranging from simple adjustments to more involved method changes.

Logical Troubleshooting Flow

Caption: Troubleshooting workflow for low fatty acid signals in LC-MS.

• Solution A: Optimize the Mobile Phase. The composition of your mobile phase significantly impacts ionization.

  • Adding ammonium salts like ammonium formate, ammonium acetate, or ammonium fluoride can enhance sensitivity.[6][15] One study found that ammonium fluoride, in particular, enhanced the sensitivity of targeted fatty acid species more than other common ammonium salts.[6]

  • A reasonable compromise for good signal intensity and stable retention times in negative mode is a mobile phase containing 10 mM ammonium acetate with 0.1% acetic acid.[15]

• Solution B: Promote Cation Adducts in Positive Ion Mode. Instead of detecting deprotonated molecules in negative mode, you can analyze cation adducts in positive mode.

  • Alkali, alkaline earth, and transition metals can complex with fatty acids, allowing for their detection in positive ion mode with increased sensitivity.[1]

  • For example, aqueous barium acetate can be added post-column to facilitate the formation of [FA − H + Ba]⁺ adducts before the sample enters the ion source.[1]

• Solution C: Use Chemical Derivatization (Charge-Reversal). This is the most powerful method for boosting sensitivity.

  • Derivatizing the carboxylic acid with a tag that carries a permanent positive charge allows for analysis in positive ESI mode, which is often more sensitive.[3][4]

  • Using a reagent like N-(4-aminomethylphenyl)pyridinium (AMPP) can lead to a sensitivity increase of up to 60,000-fold compared to analyzing the same underivatized fatty acids in negative mode.[5] This method is approximately 10-fold more sensitive than traditional GC-MS methods.[5]

Issue 2: No Peaks or Poor Peak Shape in GC-MS

Question: I am trying to analyze a fatty acid standard using GC-MS, but I am not seeing any peaks, or the peaks are broad and tailing. I have already installed a new column. What could be the issue?

Answer: This problem almost always points to an issue with sample preparation (derivatization) or instrument parameters. Free fatty acids are not suitable for direct GC-MS analysis.[2]

Experimental Workflow for GC-MS Analysis

Caption: Standard workflow for preparing and analyzing fatty acids by GC-MS.

• Solution A: Verify Your Derivatization Protocol. Fatty acids must be converted to more volatile and less polar derivatives, most commonly Fatty Acid Methyl Esters (FAMEs), before GC-MS analysis.[2]

  • Check Reagents: Ensure your derivatization reagents (e.g., BF₃-Methanol, or 3% sulfuric acid in methanol) are of high quality and not expired. The presence of water can hinder the esterification reaction.[16]

  • Check Protocol: Confirm that reaction times and temperatures are optimal. For example, when using BF₃-Methanol, heating at 100°C for 5-60 minutes is a common practice, but may need optimization for specific samples.[2] See the detailed protocol below for acid-catalyzed esterification.

  • TMS Derivatization: If you are also analyzing hydroxy fatty acids, a second derivatization step using a silylating agent like BSTFA is often required to cap the hydroxyl group.[2][16]

• Solution B: Check GC Inlet and Method Parameters.

  • Injection Mode: Use a splitless injection for trace-level analysis to ensure the entire sample volume reaches the column.[16]

  • Inlet Temperature: Ensure the inlet temperature is high enough to volatilize the FAMEs (typically ~250°C).

  • Carrier Gas: Check for leaks in the helium carrier gas line.[16]

Issue 3: Inconsistent or Multiple Adducts Complicate LC-MS Data

Question: My LC-MS data shows multiple adducts ([M+NH₄]⁺, [M+Na]⁺, [M+K]⁺) for the same lipid, and their ratios vary between samples. This is making quantification impossible. How can I fix this?

Answer: This is a common issue caused by the presence of various cations in the sample matrix and mobile phase.[7][13] The goal is to promote the formation of a single, consistent adduct type.

• Solution A: Use High-Purity Solvents and Reagents. Minimize the presence of contaminating sodium and potassium salts by using high-purity, LC-MS grade solvents and reagents.[7][14]

• Solution B: Add a Single Adduct-Forming Reagent. To favor the formation of a specific adduct, add the corresponding salt to your mobile phase at a concentration that outcompetes other endogenous cations.[7]

  • For promoting ammonium adducts ([M+NH₄]⁺), which are widely used and provide characteristic fragmentation, add 5-10 mM ammonium formate or ammonium acetate to the mobile phase.[7][14]

  • This strategy forces the equilibrium towards a single adduct type, leading to more consistent ionization and greatly improving quantitative accuracy.[13]

• Solution C: Sum Adduct Intensities. If controlling adduct formation is not fully possible, a data analysis strategy is to sum the intensities of all observed adducts for a given lipid. Studies have shown that when analyzing diacylglycerols, summing the [M+NH₄]⁺ and [M+Na]⁺ adducts can achieve quantification results within 5% accuracy compared to summing all possible adducts.[13]

Quantitative Data Summary

Table 1: Comparison of Derivatization Methods for Sensitivity Enhancement in LC-MS

Derivatization Reagent	Principle	Ionization Mode	Typical Sensitivity Improvement	Reference
None	Direct detection of [M-H]⁻	Negative	Baseline	[5]
AMPP	Charge-reversal (adds permanent positive charge)	Positive	~60,000-fold vs. underivatized	[5]
DMPP	Adds piperazinyl pyrimidine group	Positive	~1,000-fold	[1]
NHPH	Aminophosphorylation	Positive	~100-fold	[17]

| DMAQ | Adds isoquinoline group | Positive | LOQ < 100 ng/L |[8] |

Table 2: Effect of Mobile Phase Additives on Fatty Acid Signal in LC-MS

Additive	Typical Concentration	Ionization Mode	Effect	Reference
Ammonium Formate	5-10 mM	Positive / Negative	Promotes [M+NH₄]⁺ adducts; stable retention	[7][15]
Ammonium Acetate	5-10 mM	Positive / Negative	Good compromise for signal/stability in neg. mode	[15]
Ammonium Fluoride	Not specified	Negative	Enhanced sensitivity over other ammonium salts	[6]

| Formic Acid | 0.1% | Positive | Can improve peak shape but may suppress ionization |[15][18] |

Experimental Protocols

Protocol 1: Acid-Catalyzed Esterification to FAMEs for GC-MS Analysis

This protocol describes the conversion of fatty acids to fatty acid methyl esters (FAMEs) using Boron Trifluoride (BF₃)-Methanol.[2]

Materials:

• Dried lipid extract or fatty acid sample

• BF₃-Methanol reagent (12-14% w/w)

• Hexane or Heptane (GC grade)

• Saturated NaCl solution

• Screw-capped glass tubes with PTFE liners

Procedure:

• Place the dried sample (1-25 mg) into a screw-capped glass tube.[2] If the sample is in an aqueous solution, it must be evaporated to dryness first.[2]

• Add 2 mL of BF₃-Methanol reagent to the sample.[2]

• Cap the tube tightly and heat at 100°C for 5-60 minutes in a heating block or water bath.[2] The optimal time should be determined empirically for your specific sample type.[2]

• Cool the tube to room temperature.

• Add 1 mL of water and 1 mL of hexane (or heptane) to the tube.[2]

• Shake the tube vigorously for 30-60 seconds to extract the FAMEs into the nonpolar hexane layer.[2]

• Allow the layers to separate. Centrifugation at ~1,500 x g for 5 minutes can aid in achieving a clean separation.[2]

• Carefully transfer the upper organic layer containing the FAMEs to a clean autosampler vial for GC-MS analysis.[2]

Protocol 2: Charge-Reversal Derivatization for High-Sensitivity LC-MS

This protocol describes the derivatization of fatty acids with AMPP for analysis in positive ion mode ESI-LC-MS.[5][18]

Materials:

• Dried fatty acid sample

• Derivatization reagent: 2-bromo-1-methylpyridinium iodide and 3-carbinol-1-methylpyridinium iodide (to form the AMPP tag)

• Acetonitrile (ACN) / Water mobile phases

• Formic Acid

Procedure:

• Prepare the fatty acid sample in a suitable solvent mixture (e.g., ACN/H₂O).[18]

• Follow the specific reaction conditions provided by the derivatization reagent manufacturer to attach the AMPP tag to the carboxylic acid group of the fatty acids. This process attaches a quaternary amine to the analyte.[18]

• After the reaction is complete, the sample is ready for injection.

• LC-MS Analysis:

  • Use a reverse-phase column (e.g., C18).

  • Operate the ESI source in positive ion mode .[18]

  • Acquire data in both full scan mode (m/z range 250-500) and tandem MS (MS/MS) mode.[18] The AMPP derivatives yield characteristic fragment ions (e.g., at m/z 107.0, 124.0, and 178.0) that can be used for selected reaction monitoring (SRM) for highly specific and sensitive quantification.[18]

References

• 1. Enhancing detection and characterization of lipids using charge manipulation in electrospray ionization-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. LC/ESI-MS/MS detection of FAs by charge reversal derivatization with more than four orders of magnitude improvement in sensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of ammonium fluoride as a mobile phase additive on quantitativity of fatty acids in electrospray ionization-liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Frontiers | A strategy for accurately and sensitively quantifying free and esterified fatty acids using liquid chromatography mass spectrometry [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. Choosing the Right LC-MS Platform for Fatty Acid Analysis - Creative Proteomics [creative-proteomics.com]
• 11. Liquid chromatography high-resolution mass spectrometry for fatty acid profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Challenges in Mass Spectrometry-based Lipidomics of Neutral Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Improving Quantitative Accuracy in Nontargeted Lipidomics by Evaluating Adduct Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. escholarship.org [escholarship.org]
• 15. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 16. chromforum.org [chromforum.org]
• 17. Analytical Strategies for Long-Chain Fatty Acids Profiling - Creative Proteomics [creative-proteomics.com]
• 18. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purity Assessment of Synthetic 12(Z),15(Z)-Heneicosadienoic Acid

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with synthetic 12(Z),15(Z)-Heneicosadienoic acid. The focus is on overcoming challenges related to purity assessment using common analytical techniques.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in synthetic 12(Z),15(Z)-Heneicosadienoic acid?

A1: The most common impurities arise from the synthetic route used. For syntheses involving Wittig reactions to create the double bonds, geometric isomers are the primary concern. Other potential impurities include positional isomers, residual solvents, and byproducts from side reactions inherent to oleochemical synthesis.[1][2][3]

Potential Impurities in Synthetic 12(Z),15(Z)-Heneicosadienoic Acid

Impurity Type	Origin	Common Analytical Challenge
Geometric Isomers (E/Z)	Wittig reaction or similar olefination methods.[1][4]	Co-elution in standard chromatographic systems.
Positional Isomers	Non-specific enzymatic or chemical reactions.	Similar fragmentation patterns in MS and overlapping signals in NMR.
Saturated Fatty Acids	Incomplete reaction or presence in starting materials.	Generally straightforward to separate by GC and HPLC.
Oxidized Byproducts	Exposure to air or high temperatures.	Can be reactive and may require specific derivatization for analysis.

| Residual Solvents | Incomplete removal after synthesis and purification. | Typically analyzed by headspace GC-MS. |

Q2: Which analytical technique is best for assessing the purity of 12(Z),15(Z)-Heneicosadienoic acid?

A2: A combination of techniques is recommended for a comprehensive purity assessment.

• Gas Chromatography (GC) , particularly with a mass spectrometry detector (GC-MS), is excellent for quantifying volatile impurities and separating fatty acid methyl esters (FAMEs).[5] Specialized capillary columns are necessary to resolve isomeric impurities.[5]

• High-Performance Liquid Chromatography (HPLC) is well-suited for separating non-volatile impurities and can be used to analyze the free fatty acid, avoiding derivatization.[6] Specialized columns can aid in the separation of geometric isomers.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C) is a powerful non-destructive technique for structural confirmation and is particularly useful for quantifying geometric isomers without the need for reference standards of the impurities.[7][8]

Q3: Is derivatization necessary to analyze 12(Z),15(Z)-Heneicosadienoic acid?

A3: It depends on the chosen analytical method.

• For GC analysis , derivatization to a more volatile, less polar form, such as a fatty acid methyl ester (FAME), is standard practice. This improves peak shape and thermal stability.

• For HPLC analysis , derivatization is often not required, and the free fatty acid can be analyzed directly.[6] However, derivatization to form UV-active or fluorescent esters can significantly enhance detection sensitivity.[9]

• For NMR analysis , no derivatization is needed.[8]

Troubleshooting Guides

HPLC Analysis Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
Poor resolution of isomeric impurities	Inappropriate column chemistry.	Use a column with high shape selectivity, such as a cholesterol-bonded phase, which can improve the separation of geometric isomers.[6]
Mobile phase is not optimized.	Adjust the mobile phase composition. For reversed-phase, modifying the ratio of organic solvent (e.g., acetonitrile or methanol) to water can significantly impact resolution.
Broad or tailing peaks	The analyte is interacting with active sites on the column.	Add a small amount of a weak acid (e.g., 0.1% formic or acetic acid) to the mobile phase to suppress the ionization of the carboxylic acid group.
Sample is overloaded.	Reduce the injection volume or the concentration of the sample.
Low signal intensity (UV detection)	The fatty acid has a weak chromophore at typical UV wavelengths.	Analyze at a lower wavelength (e.g., 205-210 nm), ensuring mobile phase transparency.[9] For higher sensitivity, derivatize the fatty acid with a UV-active label like p-bromophenacyl bromide.[10]

GC-MS Analysis Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
Incomplete derivatization to FAMEs	Inefficient derivatization reagent or reaction conditions.	Ensure the use of a reliable catalyst like boron trichloride in methanol and optimize reaction time and temperature (e.g., 60°C for 10 minutes).
Presence of water in the sample.	Ensure the sample is anhydrous before adding the derivatization reagent.
Degradation of the analyte	High injector or oven temperature.	Polyunsaturated fatty acids can be thermally labile.[11] Use the lowest possible injector temperature that ensures complete volatilization. A programmed temperature ramp for the oven is recommended over a high isothermal temperature.
Co-elution of isomers	Standard GC column lacks selectivity.	Employ a highly polar capillary column, such as one with a biscyanopropyl stationary phase, which is designed to separate cis/trans isomers.[5]
Poor quantification	Non-linear detector response or sample loss.	Use a deuterated internal standard with similar chemical properties to the analyte to correct for variations in extraction, derivatization, and injection.

NMR Analysis Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
Overlapping signals in the olefinic region of ¹H NMR	Insufficient magnetic field strength.	Use a higher field NMR spectrometer (e.g., 600 MHz or greater) to improve spectral dispersion.
Complex mixture of isomers.	Utilize two-dimensional NMR techniques like ¹H-¹³C HSQC to resolve overlapping proton signals by correlating them to their attached carbons.[7]
Difficulty in quantifying low-level isomers	Low signal-to-noise ratio for impurity signals.	Increase the number of scans to improve the signal-to-noise ratio. Ensure proper shimming for optimal line shape.
Inaccurate integration.	Carefully phase the spectrum and define the integration regions for the distinct olefinic protons of the Z,Z-isomer versus potential Z,E or E,E isomers.

Experimental Protocols

Protocol 1: GC-MS Analysis of FAMEs for Isomeric Purity

• Derivatization to FAMEs:

  • Weigh approximately 5 mg of the synthetic 12(Z),15(Z)-Heneicosadienoic acid into a reaction vial.

  • Add 2 mL of 12% Boron Trichloride-Methanol solution.

  • Seal the vial and heat at 60°C for 10 minutes.

  • Cool the vial to room temperature. Add 1 mL of water and 1 mL of hexane.

  • Vortex thoroughly to extract the FAMEs into the hexane layer.

  • Carefully transfer the upper hexane layer to a new vial for GC-MS analysis.

• GC-MS Conditions:

  • Column: Highly polar biscyanopropyl polysiloxane capillary column (e.g., 60 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injector: 250°C, split mode (e.g., 50:1).

  • Oven Program: Initial temperature of 140°C, hold for 5 min, ramp to 240°C at 4°C/min, and hold for 10 min.

  • MS Detector: Electron Ionization (EI) at 70 eV. Scan range m/z 50-400.

Protocol 2: HPLC-UV Analysis of Free Fatty Acid for Purity

• Sample Preparation:

  • Dissolve the synthetic 12(Z),15(Z)-Heneicosadienoic acid in the mobile phase to a concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Column: C18 reversed-phase column with high shape selectivity (e.g., a cholesterol-bonded phase), 4.6 x 150 mm, 5 µm particle size.[6]

  • Mobile Phase: Acetonitrile and water (with 0.1% formic acid) in a gradient. For example, start at 80% acetonitrile and increase to 100% over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • UV Detection: 205 nm.[9]

Protocol 3: ¹H NMR for Geometric Isomer Quantification

• Sample Preparation:

  • Dissolve 5-10 mg of the synthetic 12(Z),15(Z)-Heneicosadienoic acid in approximately 0.7 mL of deuterated chloroform (CDCl₃).

  • Add a small amount of tetramethylsilane (TMS) as an internal standard.

• NMR Acquisition:

  • Acquire a ¹H NMR spectrum on a spectrometer of at least 400 MHz.

  • Ensure a sufficient relaxation delay (e.g., 5 seconds) to allow for accurate integration of all signals.

• Data Analysis:

  • The olefinic protons (=CH) typically appear between 5.3 and 5.4 ppm.[12]

  • The bis-allylic protons (=CH-CH₂-CH=) are expected around 2.7-2.8 ppm.

  • Quantify the ratio of (Z,Z) to other geometric isomers by integrating the distinct signals in the olefinic region of the spectrum. The coupling constants of the olefinic protons can also help distinguish between cis (typically 10-12 Hz) and trans (typically 14-16 Hz) configurations.

Visualizations

Logical Workflow for Purity Assessment

Caption: Workflow for the comprehensive purity assessment of synthetic fatty acids.

Signaling Context of Very-Long-Chain Fatty Acids (VLCFAs)

References

• 1. Wittig Reaction [organic-chemistry.org]
• 2. mdpi.com [mdpi.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Wittig reaction - Wikipedia [en.wikipedia.org]
• 5. gcms.cz [gcms.cz]
• 6. hplc.eu [hplc.eu]
• 7. Direct nuclear magnetic resonance identification and quantification of geometric isomers of conjugated linoleic acid in milk lipid fraction without derivatization steps: overcoming sensitivity and resolution barriers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. aocs.org [aocs.org]
• 9. aocs.org [aocs.org]
• 10. cerealsgrains.org [cerealsgrains.org]
• 11. tandfonline.com [tandfonline.com]
• 12. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]

Preventing oxidation of polyunsaturated fatty acids during sample preparation

Welcome to the technical support center for preventing the oxidation of polyunsaturated fatty acids (PUFAs) during sample preparation. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered in the laboratory.

Troubleshooting Guide

This guide addresses specific problems you might encounter during your experiments, providing potential causes and actionable solutions.

Problem	Potential Causes	Recommended Solutions
High peroxide values or TBARS assay results in freshly extracted samples.	Sample exposure to oxygen during homogenization or extraction.[1][2] Contamination with pro-oxidant metal ions (e.g., iron, copper).[3][4] Exposure to light or elevated temperatures during processing.[1][5]	Work on ice and in a dimly lit environment whenever possible.[5][6] Flush samples and solvents with an inert gas (e.g., argon or nitrogen) before sealing tubes.[6] Add a chelating agent like EDTA to your extraction buffer to sequester metal ions.[3][4][7] Incorporate antioxidants such as BHT or a tocopherol mixture directly into the homogenization or extraction solvents.[6][7][8]
Degradation of PUFAs observed in stored samples.	Improper storage temperature.[5][9] Presence of oxygen in the storage container.[5] Freeze-thaw cycles.[5]	Store lipid extracts at -80°C for long-term stability.[5] Storage at -20°C may not be sufficient to halt all enzymatic and oxidative degradation.[5] Overlay the sample with an inert gas before sealing the storage vial.[6] Aliquot samples into smaller volumes to avoid repeated freeze-thaw cycles.[5]
Inconsistent results between replicate samples.	Variable exposure to oxygen or light during processing of individual samples. Inconsistent addition of antioxidants or chelators.	Standardize your sample handling workflow to ensure each sample is treated identically. Prepare master mixes of solvents containing antioxidants and chelators to ensure consistent concentrations across all samples.[6]
Antioxidant cocktail is not effective.	The chosen antioxidant may not be suitable for the sample matrix or type of oxidative stress. Insufficient concentration of the antioxidant. Synergistic effects between different antioxidants may be required.[8][10]	Consider using a combination of antioxidants, such as a mixture of α- and δ-tocopherol, which can have synergistic effects.[8][10] Optimize the concentration of the antioxidant; in some cases, higher concentrations can be less effective.[11] For aqueous systems or emulsions, consider water-soluble antioxidants or emulsifying agents that protect PUFAs at the oil-water interface.[12]

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause PUFA oxidation during sample preparation?

A1: The primary factors are exposure to oxygen, heat, light, and the presence of pro-oxidant metal ions like iron and copper.[1][4][5] PUFAs are highly susceptible to oxidation due to their multiple double bonds.[12][13]

Q2: How can I minimize oxygen exposure during my sample preparation workflow?

A2: To minimize oxygen exposure, it is recommended to flush your sample tubes and solvent vials with an inert gas, such as argon or nitrogen, before sealing.[6] Working quickly and keeping samples on ice can also reduce the rate of oxidative reactions.[5][6]

Q3: What are the recommended storage conditions for samples containing PUFAs?

A3: For long-term storage, lipid extracts should be stored under an inert atmosphere (e.g., nitrogen or argon) at -80°C in an organic solvent to prevent sublimation and degradation.[5][9] Short-term storage at 4°C or room temperature should be avoided.[5][9]

Q4: Should I use antioxidants, and if so, which ones are recommended?

A4: Yes, the use of antioxidants is highly encouraged.[5][9] Butylated hydroxytoluene (BHT) is a commonly used synthetic antioxidant.[6][7] Natural antioxidants like tocopherols (Vitamin E) are also effective, and mixtures of different tocopherol homologs can provide synergistic protection.[8][10]

Q5: How do chelating agents like EDTA help in preventing PUFA oxidation?

A5: Chelating agents like Ethylenediaminetetraacetic acid (EDTA) work by binding to metal ions, such as iron and copper.[3][4] These metal ions can act as catalysts in the reactions that generate damaging free radicals, so sequestering them inhibits this process.[4]

Q6: How can I detect if my samples have undergone oxidation?

A6: Several methods can be used to quantify lipid oxidation. Common assays include measuring the peroxide value (PV) for primary oxidation products and the thiobarbituric acid reactive substances (TBARS) assay for secondary oxidation products like malondialdehyde.[3][8][14] Chromatographic methods, such as HPLC, can be used for more specific and sensitive detection of lipid hydroperoxides.[15][16][17][18]

Quantitative Data on Antioxidant Efficacy

The following tables summarize the effectiveness of different antioxidants in preventing PUFA oxidation under various conditions.

Table 1: Comparison of Tocopherol Mixtures and BHT in Sunflower Oil

Data from accelerated oxidation conditions (90°C, 24h).[8][10]

Antioxidant Treatment	Reduction in Peroxide Value (%)	Reduction in TBARS (%)	Reduction in Total Oxidation (Totox) Value (%)
α-T/δ-T (7:1 mixture)	6.11	>20	6.02
BHT	-	-	-

Table 2: Efficacy of TBHQ in a Mouse Diet Stored for 10 Days

Data from a study on the oxidative stability of ω-3 PUFAs in an animal diet.[19][20]

Antioxidant Treatment	Inhibition of Primary Oxidation Products (%)	Inhibition of Secondary Oxidation Products (%)
50 ppm TBHQ	99.5 ± 0.1	96.1 ± 0.7

Experimental Protocols

Protocol 1: Lipid Extraction from Tissue with Oxidation Prevention

This protocol provides a method for extracting lipids from tissue samples while minimizing oxidation.[6]

• Tissue Preparation:

  • Mince the tissue with sterilized scissors.

  • Flush the tube with argon gas before closing the cap.[6]

• Lipid Extraction:

  • Keep samples on ice throughout the procedure.[6]

  • Prepare a 1:1 (v/v) solution of LC-MS grade chloroform and methanol.

  • Add an antioxidant, such as 10 µM BHT, to the chloroform:methanol solution.[6]

  • Add 500 µL of the solvent with BHT to the tissue sample.

  • Homogenize for 2 minutes, then flush the tube with argon gas.[6]

  • Add 300 µL of pure LC-MS grade chloroform and homogenize for another 2 minutes. Flush with argon gas.[6]

  • Centrifuge the sample at 13,000 RPM for 15 minutes to separate the layers.

  • The lipids will be in the lower organic layer. Carefully collect this layer for analysis.

• Storage:

  • For long-term storage, transfer the lipid extract to an amber glass vial, flush with argon gas, and store at -80°C.[5]

Visual Diagrams

References

• 1. oratiafarmersmarket.co.nz [oratiafarmersmarket.co.nz]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. aocs.org [aocs.org]
• 5. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protocol for Lipid Sample Preparation for Biomedical Research - Creative Proteomics [creative-proteomics.com]
• 7. mdpi.com [mdpi.com]
• 8. Evaluation of the Efficacy and Synergistic Effect of α- and δ-Tocopherol as Natural Antioxidants in the Stabilization of Sunflower Oil and Olive Pomace Oil during Storage Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tsapps.nist.gov [tsapps.nist.gov]
• 10. Evaluation of the Efficacy and Synergistic Effect of α- and δ-Tocopherol as Natural Antioxidants in the Stabilization of Sunflower Oil and Olive Pomace Oil during Storage Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Functional roles and novel tools for improving‐oxidative stability of polyunsaturated fatty acids: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. talcottlab.tamu.edu [talcottlab.tamu.edu]
• 14. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 15. Detection and characterization of lipid hydroperoxides at picomole levels by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. merckmillipore.com [merckmillipore.com]
• 17. mdpi.com [mdpi.com]
• 18. Analytical and Structural Tools of Lipid Hydroperoxides: Present State and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 19. How To Stabilize ω-3 Polyunsaturated Fatty Acids (PUFAs) in an Animal Feeding Study?-Effects of the Temperature, Oxygen Level, and Antioxidant on Oxidative Stability of ω-3 PUFAs in a Mouse Diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Quantification of 12(Z),15(Z)-Heneicosadienoic Acid by GC-MS and Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of long-chain polyunsaturated fatty acids (PUFAs) like 12(Z),15(Z)-Heneicosadienoic acid is crucial for various fields of research, including drug development, where understanding lipid metabolism and signaling is paramount. This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with alternative analytical techniques—Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Supercritical Fluid Chromatography-Mass Spectrometry (SFC-MS)—for the quantification of this specific fatty acid. The information is supported by experimental data from published studies on similar analytes, offering a comprehensive overview of each method's performance.

Methodology Comparison: GC-MS, LC-MS/MS, and SFC-MS

The choice of analytical technique for fatty acid quantification depends on several factors, including the required sensitivity, selectivity, sample throughput, and the need for derivatization.

Gas Chromatography-Mass Spectrometry (GC-MS) is a well-established and robust technique for fatty acid analysis. It typically requires the conversion of fatty acids into more volatile fatty acid methyl esters (FAMEs) prior to analysis. GC-MS offers excellent chromatographic resolution and sensitivity, especially when using single-ion monitoring (SIM).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has emerged as a powerful alternative that often eliminates the need for derivatization, thereby simplifying sample preparation. It provides high sensitivity and selectivity, making it particularly suitable for complex biological matrices.

Supercritical Fluid Chromatography-Mass Spectrometry (SFC-MS) is a newer technique that combines the advantages of both gas and liquid chromatography. It offers high-throughput analysis with reduced organic solvent consumption and is particularly adept at separating isomeric compounds.

Quantitative Performance Comparison

The following table summarizes the typical quantitative performance parameters for the analysis of long-chain polyunsaturated fatty acids using GC-MS, LC-MS/MS, and SFC-MS. While specific data for 12(Z),15(Z)-Heneicosadienoic acid is limited, the presented data for structurally similar PUFAs provides a reliable benchmark.

Parameter	GC-MS (as FAMEs)	LC-MS/MS (underivatized)	SFC-MS (underivatized)
Linearity (R²)	≥ 0.995	≥ 0.995	≥ 0.991
Limit of Detection (LOD)	pg on-column	0.8–10.7 nmol/L	0.05 pg/µL on-column
Limit of Quantification (LOQ)	Low ng/mL	2.4–285.3 nmol/L	Low ng/mL
Intra-day Precision (%RSD)	< 10%	< 12%	< 15%
Inter-day Precision (%RSD)	< 15%	< 20%	< 15%
Accuracy (% Recovery)	85-115%	92-120%	85-115%

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating analytical results. Below are representative experimental protocols for each technique.

GC-MS Analysis of Fatty Acids (as FAMEs)

• Lipid Extraction: Lipids are extracted from the sample matrix (e.g., plasma, tissue homogenate) using a solvent mixture such as chloroform/methanol (2:1, v/v) according to the Folch method.

• Derivatization to FAMEs: The extracted lipids are transesterified to fatty acid methyl esters (FAMEs) using a reagent like 14% boron trifluoride in methanol (BF₃/MeOH) at 100°C for 30 minutes.

• GC-MS Conditions:

  • Column: A polar capillary column such as a CP-Sil 88 (e.g., 50 m x 0.25 mm, 0.2 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate.

  • Injector Temperature: 250°C.

  • Oven Temperature Program: An initial temperature of 100°C, ramped to 240°C at a rate of 3°C/min, and held for 15 minutes.

  • MS Detection: Electron ionization (EI) at 70 eV, with data acquired in single-ion monitoring (SIM) mode for target FAMEs.

• Quantification: An internal standard (e.g., heptadecanoic acid, C17:0) is added prior to extraction for accurate quantification.

GC-MS Experimental Workflow

LC-MS/MS Analysis of Fatty Acids (Underivatized)

• Lipid Extraction: Similar to the GC-MS protocol, lipids are extracted using a suitable solvent system. A protein precipitation step (e.g., with cold acetone) may be included for plasma samples.

• LC Conditions:

  • Column: A C18 reversed-phase column (e.g., 150 x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid.

  • Gradient: A suitable gradient from, for example, 30% B to 100% B over 15 minutes.

  • Flow Rate: 0.3 mL/min.

• MS/MS Conditions:

  • Ionization: Electrospray ionization (ESI) in negative ion mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Transitions: Specific precursor-to-product ion transitions are monitored for each fatty acid and the internal standard. For a C21:2 fatty acid, the precursor ion would be [M-H]⁻ at m/z 321.3.

• Quantification: A deuterated internal standard corresponding to the analyte or a structurally similar fatty acid is used for accurate quantification.

LC-MS/MS Experimental Workflow

SFC-MS Analysis of Fatty Acids (Underivatized)

• Sample Preparation: Samples are typically diluted in a suitable organic solvent (e.g., methanol/chloroform) and an internal standard is added.

• SFC Conditions:

  • Column: A stationary phase suitable for lipid analysis, such as a C18 or silica-based column.

  • Mobile Phase A: Supercritical CO₂.

  • Mobile Phase B (Modifier): Methanol with an additive like ammonium acetate to improve ionization.

  • Gradient: A gradient of the modifier is used to elute the fatty acids.

  • Back Pressure: Maintained at a constant pressure (e.g., 150 bar).

• MS Conditions:

  • Ionization: ESI or Atmospheric Pressure Chemical Ionization (APCI) in negative ion mode.

  • Scan Type: Selected Ion Recording (SIR) or MRM.

• Quantification: An appropriate internal standard is used for quantification.

SFC-MS Experimental Workflow

Conclusion and Recommendations

The validation of 12(Z),15(Z)-Heneicosadienoic acid quantification can be successfully achieved using GC-MS, LC-MS/MS, or SFC-MS.

• GC-MS remains a reliable and highly sensitive method, particularly when high chromatographic resolution is required. However, the mandatory derivatization step adds to the sample preparation time and complexity.

• LC-MS/MS offers the significant advantage of analyzing underivatized fatty acids, simplifying the workflow and reducing the risk of analyte degradation. Its high sensitivity and selectivity make it an excellent choice for complex biological samples.

• SFC-MS provides a high-throughput and environmentally friendly alternative with excellent separation capabilities, especially for isomeric fatty acids.

For researchers and drug development professionals, the choice of method will depend on the specific requirements of their study. For high-throughput screening, SFC-MS may be the most suitable option. For complex matrices where minimal sample preparation is desired, LC-MS/MS is highly recommended. GC-MS remains a gold standard for detailed fatty acid profiling where established protocols and extensive libraries are beneficial. It is imperative to perform a thorough method validation for the specific matrix and analyte of interest to ensure accurate and reliable results.

A Comparative Guide to Long-Chain Fatty Acid Analysis: An Inter-laboratory Perspective

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of common analytical methods for the quantification of long-chain fatty acids (LCFAs), drawing upon data from inter-laboratory comparison studies. The aim is to equip researchers, scientists, and drug development professionals with the necessary information to select the most appropriate analytical strategy for their specific needs. The performance of various methodologies is presented, supported by experimental data from proficiency testing programs.

Overview of Analytical Methods

The analysis of LCFAs is crucial in various fields, including clinical diagnostics, nutritional science, and drug development. The two primary analytical platforms for fatty acid profiling are Gas Chromatography (GC) and Liquid Chromatography (LC), often coupled with Mass Spectrometry (MS) or other detectors.

• Gas Chromatography (GC): A well-established and sensitive technique for fatty acid analysis.[1] It typically requires the conversion of fatty acids into more volatile fatty acid methyl esters (FAMEs) prior to analysis.[1] GC offers excellent separation of a wide range of fatty acids.

• Liquid Chromatography (LC): A versatile method that can analyze free fatty acids without derivatization.[2] When coupled with tandem mass spectrometry (LC-MS/MS), it provides high sensitivity and selectivity.[3]

Inter-laboratory comparison studies, such as the Fatty Acid Quality Assurance Program (FAQAP) conducted by the National Institute of Standards and Technology (NIST), are essential for assessing the accuracy and comparability of results across different laboratories and methods.[4][5][6][7] These programs highlight the need for robust and standardized analytical procedures to ensure data reliability.[2][4][8]

Inter-laboratory Comparison Data

Data from the NIST FAQAP provides valuable insights into the performance of laboratories measuring fatty acids in human serum and plasma. These studies involved multiple laboratories analyzing the same samples, allowing for a direct comparison of their results.

Table 1: Inter-laboratory Comparison of Total Fatty Acid Concentrations (µg/g) in a Human Serum Sample (NIST FAQAP Exercise)

Fatty Acid	Number of Labs	Median (µg/g)	Lowest Reported (µg/g)	Highest Reported (µg/g)
C14:0 (Myristic)	10	38.6	28.3	55.4
C16:0 (Palmitic)	11	785.5	651	944
C16:1n7 (Palmitoleic)	11	49.3	33.7	81.3
C18:0 (Stearic)	11	316	272	385
C18:1n9c (Oleic)	11	711	549	903
C18:2n6c (Linoleic)	11	1431	1140	1700
C20:4n6 (Arachidonic)	11	313	221	428
C20:5n3 (EPA)	11	30.1	20.3	48.1
C22:6n3 (DHA)	11	55.6	39.4	93.6

Data synthesized from NIST Interagency Report 8146, summarizing results from a FAQAP exercise. The table showcases the variability in reported concentrations for several key long-chain fatty acids.[9]

The results from the FAQAP studies indicate that while the precision within individual laboratories is generally good (relative standard deviations <20%), there is a need for improved comparability between laboratories.[2] The agreement among laboratories for individual fatty acids was found to be within 20% for 70% of the data submitted in one study.[2][10]

Experimental Protocols

Detailed methodologies are crucial for reproducible and comparable results. Below are generalized protocols for the two main analytical approaches.

Gas Chromatography (GC) Based Analysis of Total Fatty Acids

This method involves the hydrolysis of lipids to release fatty acids, followed by derivatization to FAMEs for GC analysis.

1. Hydrolysis and Extraction:

• Serum or plasma samples are subjected to acid or base hydrolysis to cleave fatty acids from their esterified forms (e.g., triglycerides, phospholipids).

• Fatty acids are then extracted using an organic solvent.

2. Derivatization:

• The extracted fatty acids are converted to FAMEs using a derivatizing agent such as boron trifluoride in methanol (BF3/methanol) or by acid-catalyzed esterification.[11][12]

3. GC-MS Analysis:

• The resulting FAMEs are analyzed by GC-MS.

• Column: A polar capillary column (e.g., DB-FATWAX UI) is typically used for separation.[13]

• Carrier Gas: Helium or Hydrogen.

• Detection: Mass spectrometry (MS) or flame ionization detection (FID).

Liquid Chromatography (LC) Based Analysis of Free Fatty Acids

This method allows for the direct analysis of underivatized fatty acids.

1. Extraction:

• Free fatty acids are extracted from the sample matrix using a liquid-liquid extraction procedure.[3]

2. LC-MS/MS Analysis:

• The extracted fatty acids are separated by reversed-phase liquid chromatography.

• Column: A C8 or C18 column is commonly employed.[5]

• Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile) is used for elution.

• Detection: Tandem mass spectrometry (MS/MS) provides high sensitivity and specificity for quantification.[3]

Visualizing the Workflow

The following diagrams illustrate the typical experimental workflows for GC-MS and LC-MS/MS analysis of long-chain fatty acids.

GC-MS workflow for total fatty acid analysis.

References

• 1. UGA Golf Course [360.golfcourse.uga.edu]
• 2. Interlaboratory analytical comparison of fatty acid concentrations in serum or plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Interlaboratory Analytical Comparison of Fatty Acid Concentrations in Serum or Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quality Assurance Programs | NIST [nist.gov]
• 7. aocs.org [aocs.org]
• 8. Interlaboratory Analytical Comparison of Fatty Acid Concentrations in Serum or Plasma | NIST [nist.gov]
• 9. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 10. researchgate.net [researchgate.net]
• 11. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. agilent.com [agilent.com]

A Researcher's Guide to Internal Standards for 12(Z),15(Z)-Heneicosadienoic Acid in Lipidomics

For researchers, scientists, and drug development professionals engaged in lipidomics, the precise and accurate quantification of lipid species is paramount for generating reliable and reproducible data. This guide provides an objective comparison of internal standards for the analysis of 12(Z),15(Z)-heneicosadienoic acid, a very-long-chain polyunsaturated fatty acid. We will delve into the performance of different internal standards, supported by experimental data, and provide detailed experimental protocols to inform your analytical workflow.

The Crucial Role of Internal Standards in Quantitative Lipidomics

Internal standards are essential in mass spectrometry-based lipidomics to correct for variations that can occur during sample preparation, extraction, and analysis. An ideal internal standard is chemically similar to the analyte of interest but isotopically or structurally distinct, allowing it to be differentiated by the mass spectrometer. By adding a known amount of the internal standard to the sample at the beginning of the workflow, any sample loss or variation in ionization efficiency can be normalized, leading to more accurate quantification of the endogenous analyte.

For the quantification of 12(Z),15(Z)-heneicosadienoic acid, the two primary types of internal standards to consider are stable isotope-labeled (deuterated) analogs and odd-chain fatty acids.

Comparison of Internal Standards

The choice between a stable isotope-labeled internal standard and an odd-chain fatty acid depends on the desired level of accuracy, budget, and the biological matrix being studied.

Feature	Stable Isotope-Labeled (Deuterated) Standard	Odd-Chain Fatty Acid Standard
Principle	A synthetic version of the analyte where some hydrogen atoms are replaced with deuterium.	A fatty acid with an odd number of carbon atoms (e.g., C17:0, C19:0) that is typically absent or present at very low levels in the biological sample.
Accuracy & Precision	Gold Standard . Co-elutes with the analyte, experiencing identical matrix effects and ionization suppression/enhancement, leading to the most accurate and precise quantification.[1][2]	Good, but can be less accurate if its physicochemical properties and ionization efficiency differ significantly from the analyte. Its accuracy depends on the assumption that it behaves similarly to the analyte during extraction and analysis.[3][4]
Specificity	Highest specificity as it is a direct analog of the analyte.	Lower specificity. Its utility is dependent on it being non-endogenous to the sample. The presence of endogenous odd-chain fatty acids can interfere with quantification.[3]
Availability & Cost	Often requires custom synthesis, which can be expensive and time-consuming. Commercial availability for specific molecules like 12(Z),15(Z)-heneicosadienoic acid may be limited.	Readily available and more cost-effective.
Recommendation	Highly recommended for studies requiring the highest level of accuracy and for method validation.	A viable and practical alternative when a deuterated standard is not available or for high-throughput screening where cost is a significant factor. It is crucial to first verify the absence of the chosen odd-chain fatty acid in the samples.

Experimental Protocols

A robust and well-documented experimental protocol is critical for reproducible quantitative lipidomics. Below is a representative workflow for the quantification of 12(Z),15(Z)-heneicosadienoic acid using a deuterated internal standard and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Lipid Extraction (Folch Method)

• Sample Preparation: Homogenize tissue samples or use a known volume of plasma or serum.

• Internal Standard Spiking: Add a known amount of deuterated 12(Z),15(Z)-heneicosadienoic acid internal standard to the sample.

• Solvent Addition: Add a 2:1 mixture of chloroform:methanol to the sample.

• Extraction: Vortex the mixture thoroughly and incubate at room temperature.

• Phase Separation: Add 0.9% NaCl solution, vortex again, and centrifuge to separate the organic and aqueous phases.

• Lipid Collection: Carefully collect the lower organic layer containing the lipids.

• Drying: Dry the lipid extract under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS/MS analysis (e.g., methanol/isopropanol).

LC-MS/MS Quantification

• Chromatographic Separation:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column is suitable for separating fatty acids.

  • Mobile Phase: A gradient of water with a modifier (e.g., formic acid or ammonium acetate) and an organic solvent mixture (e.g., acetonitrile/isopropanol).

• Mass Spectrometry Detection:

  • Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

  • Ionization: Electrospray ionization (ESI) in negative ion mode is typically used for fatty acid analysis.

  • MRM Transitions:

    • Analyte: A specific precursor-to-product ion transition for 12(Z),15(Z)-heneicosadienoic acid.

    • Internal Standard: A specific precursor-to-product ion transition for the deuterated internal standard.

• Quantification:

  • Calibration Curve: Prepare a five-point calibration curve using known concentrations of a non-deuterated 12(Z),15(Z)-heneicosadienoic acid standard, with a fixed amount of the deuterated internal standard added to each point.

  • Data Analysis: Calculate the peak area ratio of the analyte to the internal standard. Quantify the amount of 12(Z),15(Z)-heneicosadienoic acid in the samples by interpolating the peak area ratios onto the calibration curve.[5]

Visualizations

Experimental Workflow

Caption: A typical experimental workflow for the quantitative analysis of 12(Z),15(Z)-heneicosadienoic acid using a deuterated internal standard.

Arachidonic Acid Signaling Pathway

As 12(Z),15(Z)-heneicosadienoic acid is a polyunsaturated fatty acid, its metabolism may involve enzymatic pathways similar to those of other well-studied polyunsaturated fatty acids like arachidonic acid. The following diagram illustrates the major enzymatic pathways of arachidonic acid metabolism, which can serve as a conceptual model.

Caption: A simplified diagram of the arachidonic acid signaling pathway, illustrating the major enzymatic routes for the production of bioactive lipid mediators.[6][7][8][9]

References

• 1. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Figure 1, [Schematic representation of the arachidonic...]. - Multiple Sclerosis - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

A Comparative Analysis of 12(Z),15(Z)-Heneicosadienoic Acid and Arachidonic Acid: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced differences between bioactive lipids is paramount. This guide provides a comparative analysis of the well-characterized arachidonic acid (AA) and the lesser-known 12(Z),15(Z)-heneicosadienoic acid. While extensive data exists for arachidonic acid, information on 12(Z),15(Z)-heneicosadienoic acid is currently limited. This guide presents the available data and offers a comparative framework based on existing knowledge of fatty acid metabolism.

Introduction

Arachidonic acid (AA), a 20-carbon omega-6 polyunsaturated fatty acid, is a pivotal precursor to a vast array of signaling molecules known as eicosanoids, which are deeply involved in inflammatory processes, immune responses, and cellular signaling. In contrast, 12(Z),15(Z)-heneicosadienoic acid is a 21-carbon omega-6 very long-chain polyunsaturated fatty acid (VLC-PUFA). While its structural similarity to other bioactive fatty acids suggests potential roles in modulating inflammation and cell proliferation, experimental data remains scarce. This guide aims to juxtapose the established biochemical and physiological roles of arachidonic acid with the currently understood and inferred properties of 12(Z),15(Z)-heneicosadienoic acid.

Physicochemical Properties

A fundamental comparison begins with the basic physicochemical properties of these two fatty acids.

Property	12(Z),15(Z)-Heneicosadienoic Acid	Arachidonic Acid
Chemical Formula	C₂₁H₃₈O₂	C₂₀H₃₂O₂
Molecular Weight	322.5 g/mol	304.47 g/mol
Chain Length	21 carbons	20 carbons
Unsaturation	2 double bonds (Z,Z)	4 double bonds (Z,Z,Z,Z)
Omega Designation	Omega-6	Omega-6
CAS Number	191545-08-1	506-32-1

Metabolic Pathways: A Stark Contrast in Current Knowledge

The metabolic fate of arachidonic acid is extensively mapped, involving several key enzymatic pathways that lead to the production of potent bioactive lipids. The metabolism of 12(Z),15(Z)-heneicosadienoic acid, however, is not yet experimentally elucidated.

Arachidonic Acid Metabolism

Arachidonic acid, once released from the cell membrane by phospholipase A₂, is metabolized by three primary enzymatic pathways:

• Cyclooxygenase (COX) Pathway: This pathway, involving COX-1 and COX-2 enzymes, produces prostaglandins and thromboxanes, which are key mediators of inflammation, pain, fever, and platelet aggregation.

• Lipoxygenase (LOX) Pathway: Various lipoxygenases (5-LOX, 12-LOX, 15-LOX) convert arachidonic acid into hydroxyeicosatetraenoic acids (HETEs), leukotrienes, and lipoxins. These molecules are critical in immune responses, allergic reactions, and the resolution of inflammation.

• Cytochrome P450 (CYP) Pathway: CYP enzymes metabolize arachidonic acid to epoxyeicosatrienoic acids (EETs) and additional HETEs, which are involved in regulating vascular tone and inflammation.

Figure 1. Major metabolic pathways of arachidonic acid.

Inferred Metabolism of 12(Z),15(Z)-Heneicosadienoic Acid

Due to the lack of direct experimental evidence, the metabolic pathway of 12(Z),15(Z)-heneicosadienoic acid can only be inferred based on the metabolism of other very-long-chain polyunsaturated fatty acids. It is plausible that it could be a substrate for the same families of enzymes that metabolize arachidonic acid, though with different efficiencies and producing distinct metabolites.

Hypothetical Metabolic Steps:

• Chain Elongation and Desaturation: As an omega-6 fatty acid, it could potentially be synthesized from shorter-chain precursors through the action of elongase and desaturase enzymes.

• Oxidation by COX, LOX, and CYP Enzymes: It is conceivable that 12(Z),15(Z)-heneicosadienoic acid could be oxidized by COX, LOX, and CYP enzymes to produce novel, C21 bioactive lipids. The biological activities of these hypothetical metabolites are unknown.

Figure 2. Hypothetical metabolic pathways for 12(Z),15(Z)-Heneicosadienoic Acid.

Comparative Biological Activities: Established vs. Putative

The biological activities of arachidonic acid and its metabolites are well-documented and span a wide range of physiological and pathological processes. The activities of 12(Z),15(Z)-heneicosadienoic acid are, at present, largely speculative.

Biological Activity	Arachidonic Acid	12(Z),15(Z)-Heneicosadienoic Acid (Inferred/Putative)
Inflammation	Precursor to pro-inflammatory prostaglandins and leukotrienes, but also to anti-inflammatory lipoxins.	Potentially possesses anti-inflammatory properties by competing with arachidonic acid for metabolic enzymes or through the action of its own metabolites.
Immune Response	Modulates immune cell function through its eicosanoid derivatives.	May modulate immune responses, as suggested by its structural similarity to other bioactive lipids.
Cell Proliferation	Can influence cell proliferation and apoptosis, with roles in both normal physiology and cancer.	Investigated for potential anti-cancer properties, though no definitive studies are available.
Vascular Tone	Metabolites like thromboxane A₂ are potent vasoconstrictors, while others like prostacyclin are vasodilators.	Unknown.

Experimental Protocols: A Methodological Divide

The wealth of research on arachidonic acid has led to the development of numerous standardized experimental protocols. For 12(Z),15(Z)-heneicosadienoic acid, such protocols are yet to be established.

Key Experiments for Arachidonic Acid Cascade

• Enzyme Assays:

  • COX Activity Assay: Measurement of oxygen consumption or the formation of specific prostaglandins (e.g., PGE₂) using spectrophotometric or mass spectrometry-based methods.

  • LOX Activity Assay: Detection of conjugated diene formation by spectrophotometry or specific product analysis (e.g., LTB₄, HETEs) by HPLC or LC-MS/MS.

• Cell-Based Assays:

  • Eicosanoid Release: Stimulation of cultured cells (e.g., macrophages, neutrophils) with an inflammatory agent and subsequent measurement of released eicosanoids in the supernatant by ELISA or LC-MS/MS.

  • Reporter Gene Assays: To study the effect on transcription factors involved in inflammation, such as NF-κB.

• In Vivo Models:

  • Animal Models of Inflammation: (e.g., carrageenan-induced paw edema, collagen-induced arthritis) to assess the in vivo effects of arachidonic acid metabolites and their inhibitors.

Proposed Experimental Workflow for 12(Z),15(Z)-Heneicosadienoic Acid Research

To elucidate the biological functions of 12(Z),15(Z)-heneicosadienoic acid, a systematic experimental approach is required.

Figure 3. Proposed experimental workflow for investigating 12(Z),15(Z)-Heneicosadienoic Acid.

Conclusion and Future Directions

The comparative analysis reveals a significant knowledge gap between arachidonic acid and 12(Z),15(Z)-heneicosadienoic acid. While arachidonic acid is a cornerstone of lipid signaling research with well-defined metabolic pathways and biological functions, 12(Z),15(Z)-heneicosadienoic acid remains largely uncharacterized.

Future research should focus on:

• Elucidating the metabolic fate of 12(Z),15(Z)-heneicosadienoic acid and identifying its metabolites.

• Conducting in vitro and in vivo studies to determine its effects on inflammatory pathways, immune cell function, and cell proliferation.

• Performing direct comparative studies with arachidonic acid to understand its relative potency and potential as a modulator of eicosanoid signaling.

Such investigations are crucial to unlock the potential therapeutic applications of this and other lesser-known very-long-chain polyunsaturated fatty acids.

A Comparative Guide to the Biological Activity of Omega-6 Polyunsaturated Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activities of several omega-6 polyunsaturated fatty acids (PUFAs), with a focus on their anti-inflammatory and cytotoxic properties. While the primary compound of interest is 12(Z),15(Z)-Heneicosadienoic acid, a comprehensive literature search revealed a significant lack of quantitative biological data for this specific fatty acid.[1][2][3] Therefore, this guide presents available experimental data for other prominent omega-6 PUFAs, namely Linoleic Acid, Gamma-Linolenic Acid (GLA), and Arachidonic Acid, to offer a comparative context for future research.

Data Presentation: Cytotoxic Activities of Omega-6 PUFAs

The following table summarizes the half-maximal inhibitory concentration (IC50) values for various omega-6 PUFAs against different human cancer cell lines. These values indicate the concentration of the fatty acid required to inhibit the growth of 50% of the cancer cells, providing a quantitative measure of their cytotoxic potential.

Fatty Acid	Cell Line	Assay	IC50 Value	Reference
Linoleic Acid	LOVO (colorectal)	MTT	~300 µM	[4]
RKO (colorectal)	MTT	~300 µM	[4]
SKOV-3 (ovarian)	MTT	> 700 µM (at 72h)	[5]
Gamma-Linolenic Acid (GLA)	HT-29 (colorectal)	MTT	255 µM (at 72h)	[6]
K562/ADM (leukemia)	MTT	101.59 µM (at 72h)	[6]
MDA-MB-231 (breast)	MTT	Synergistic with Paclitaxel	[7]
SK-Br3 (breast)	MTT	Synergistic with Paclitaxel	[7]
T47D (breast)	MTT	Synergistic with Paclitaxel	[7]
MCF-7 (breast)	MTT	Synergistic with Paclitaxel	[7]
Arachidonic Acid (AA)	PC3 (prostate)	MTT	Inhibition above 50 µM	[8]
SKOV-3 (ovarian)	MTT	No remarkable effect	[5]
Conjugated Linoleic Acid (CLA)	HepG2 (hepatoma)	MTT	Mixed isomers: 15.40 µg/mL	[9]
t10,c12 isomer: 25.65 µg/mL	[9]
c9,t11 isomer: 31.79 µg/mL	[9]

Note: The biological activity of 12(Z),15(Z)-Heneicosadienoic acid has been investigated for its potential role in modulating inflammation and immune responses, as well as for potential anti-cancer properties. However, specific quantitative data, such as IC50 values from cytotoxic or anti-inflammatory assays, are not currently available in the reviewed literature.

Experimental Protocols

This section details the methodologies for key experiments commonly used to assess the biological activity of fatty acids.

Cell Viability and Cytotoxicity Assessment: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability and proliferation.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.[8]

• Treatment: Treat the cells with varying concentrations of the fatty acid of interest and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 28 µL of a 2 mg/mL MTT solution to each well and incubate for 1.5 hours at 37°C.[8]

• Formazan Solubilization: Remove the MTT solution, and add 130 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.[8]

• Absorbance Measurement: Incubate the plate for 15 minutes with shaking and measure the absorbance at a wavelength of 492 nm using a microplate reader.

• Data Analysis: Cell viability is expressed as a percentage of the control (untreated cells). The IC50 value is calculated from the dose-response curve.

Anti-inflammatory Activity Assessment: NF-κB Reporter Assay

The Nuclear Factor-kappa B (NF-κB) luciferase reporter assay is used to quantify the activation or inhibition of the NF-κB signaling pathway, a key regulator of inflammation.

Protocol:

• Cell Transfection: Transfect a suitable cell line (e.g., HEK293T) with a luciferase reporter plasmid containing NF-κB response elements.

• Cell Seeding and Treatment: Seed the transfected cells in a 96-well plate and treat with an inflammatory stimulus (e.g., TNF-α or LPS) in the presence or absence of the fatty acid being tested.

• Cell Lysis: After incubation, wash the cells with PBS and add a lysis buffer to each well.

• Luciferase Assay: Add a luciferase assay reagent containing the substrate luciferin to the cell lysates.

• Luminescence Measurement: Measure the luminescence produced using a luminometer.

• Data Analysis: A decrease in luminescence in the presence of the fatty acid indicates inhibition of NF-κB activation.

Signaling Pathways and Experimental Workflows

The biological effects of omega-6 PUFAs are often mediated through complex signaling pathways. Below are diagrams illustrating a general experimental workflow for assessing cytotoxicity and the key signaling pathways involved in the inflammatory response modulated by these fatty acids.

Figure 1. A generalized experimental workflow for determining the cytotoxicity of omega-6 PUFAs using the MTT assay.

Figure 2. Simplified signaling pathways involved in omega-6 PUFA-mediated inflammation.

References

• 1. tebubio.com [tebubio.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 12(Z),15(Z)-Heneicosadienoic Acid [myskinrecipes.com]
• 4. NF-κB-dependent Luciferase Activation and Quantification of Gene Expression in Salmonella Infected Tissue Culture Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MTT assay protocol | Abcam [abcam.com]
• 6. Protocol Library | Collaborate and Share [protocols.opentrons.com]
• 7. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 8. MTT (Assay protocol [protocols.io]
• 9. researchgate.net [researchgate.net]

Comparative Guide to Lipid-Mediator Antibody Cross-Reactivity with 12(Z),15(Z)-Heneicosadienoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the anticipated cross-reactivity of lipid-mediator antibodies with the polyunsaturated fatty acid 12(Z),15(Z)-Heneicosadienoic acid. Due to the nascent stage of research into this specific fatty acid, direct experimental data on antibody cross-reactivity is not yet publicly available. Consequently, this guide presents a representative comparison based on established principles of immunoassay for structurally analogous lipid mediators, such as eicosanoids. The provided data tables are illustrative and intended to guide researchers in designing and interpreting their own cross-reactivity experiments.

Data Presentation: Representative Cross-Reactivity of a Hypothetical Antibody

The following table illustrates the potential cross-reactivity profile of a hypothetical monoclonal antibody raised against 12(Z),15(Z)-Heneicosadienoic acid. The cross-reactivity is determined using a competitive enzyme-linked immunosorbent assay (ELISA). The data is presented as the concentration of the competing lipid required to inhibit 50% of the antibody binding (IC50) and the percentage of cross-reactivity relative to 12(Z),15(Z)-Heneicosadienoic acid.

Table 1: Representative Cross-Reactivity Data for a Hypothetical Anti-12(Z),15(Z)-Heneicosadienoic Acid Antibody

Competitor Lipid	IC50 (ng/mL)	Cross-Reactivity (%)
12(Z),15(Z)-Heneicosadienoic acid	1.0	100
Arachidonic Acid (20:4, n-6)	> 1000	< 0.1
Eicosapentaenoic Acid (EPA, 20:5, n-3)	> 1000	< 0.1
Docosahexaenoic Acid (DHA, 22:6, n-3)	> 1000	< 0.1
Linoleic Acid (18:2, n-6)	> 1000	< 0.1
Oleic Acid (18:1, n-9)	> 1000	< 0.1
Prostaglandin E2	> 1000	< 0.1
Leukotriene B4	> 1000	< 0.1

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual experimental results may vary.

Experimental Protocols

The determination of antibody cross-reactivity with small lipid molecules like 12(Z),15(Z)-Heneicosadienoic acid is typically performed using a competitive immunoassay, most commonly a competitive ELISA.

Protocol: Competitive ELISA for Cross-Reactivity Assessment

This protocol outlines the steps for determining the cross-reactivity of an antibody against 12(Z),15(Z)-Heneicosadienoic acid with other structurally related lipids.

1. Materials and Reagents:

• High-binding 96-well microtiter plates

• Coating Buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 1% BSA in PBS)

• Assay Buffer (e.g., PBS with 0.1% BSA)

• 12(Z),15(Z)-Heneicosadienoic acid conjugated to a carrier protein (e.g., BSA or KLH) for coating

• Primary antibody against 12(Z),15(Z)-Heneicosadienoic acid

• Standard 12(Z),15(Z)-Heneicosadienoic acid

• Competing lipids (e.g., other fatty acids, eicosanoids)

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-mouse IgG)

• Substrate solution (e.g., TMB)

• Stop Solution (e.g., 2N H2SO4)

• Microplate reader

2. Procedure:

• Plate Coating:

  • Dilute the 12(Z),15(Z)-Heneicosadienoic acid-protein conjugate in Coating Buffer to a concentration of 1-10 µg/mL.

  • Add 100 µL of the diluted conjugate to each well of the microtiter plate.

  • Incubate overnight at 4°C.

  • Wash the plate three times with Wash Buffer.

• Blocking:

  • Add 200 µL of Blocking Buffer to each well.

  • Incubate for 1-2 hours at room temperature.

  • Wash the plate three times with Wash Buffer.

• Competition Reaction:

  • Prepare serial dilutions of the standard 12(Z),15(Z)-Heneicosadienoic acid and each competing lipid in Assay Buffer.

  • In separate tubes, pre-incubate 50 µL of each standard or competitor dilution with 50 µL of the diluted primary antibody for 30 minutes at room temperature.

  • Add 100 µL of the pre-incubated mixture to the corresponding wells of the coated and blocked plate.

  • Incubate for 1-2 hours at room temperature.

  • Wash the plate five times with Wash Buffer.

• Detection:

  • Add 100 µL of the diluted enzyme-conjugated secondary antibody to each well.

  • Incubate for 1 hour at room temperature.

  • Wash the plate five times with Wash Buffer.

  • Add 100 µL of the Substrate solution to each well and incubate in the dark for 15-30 minutes.

  • Add 50 µL of Stop Solution to each well to stop the reaction.

• Data Analysis:

  • Read the absorbance of each well at 450 nm using a microplate reader.

  • Generate a standard curve by plotting the absorbance versus the logarithm of the standard 12(Z),15(Z)-Heneicosadienoic acid concentration.

  • Determine the IC50 value for the standard and each competing lipid. The IC50 is the concentration that produces 50% inhibition of the maximum signal.

  • Calculate the percent cross-reactivity for each competitor using the following formula: % Cross-Reactivity = (IC50 of 12(Z),15(Z)-Heneicosadienoic acid / IC50 of Competitor) x 100

Mandatory Visualization

Signaling Pathway

The biosynthesis of eicosanoids from arachidonic acid is a well-characterized signaling pathway. While the specific signaling roles of 12(Z),15(Z)-Heneicosadienoic acid are still under investigation, it is structurally related to these important lipid mediators. The following diagram illustrates the general eicosanoid synthesis pathway.

Caption: Generalized Eicosanoid Biosynthesis Pathway.

Experimental Workflow

The following diagram illustrates the workflow for a competitive ELISA to determine antibody cross-reactivity.

Caption: Workflow for Competitive ELISA Cross-Reactivity Assay.

A Researcher's Guide to Differentiating C21:2 Fatty Acid Isomers by Mass Spectrometry

For researchers, scientists, and drug development professionals, the precise structural elucidation of fatty acids is paramount. Distinguishing between positional isomers of C21:2 fatty acids, which differ only in the location of their two double bonds, presents a significant analytical challenge. This guide provides a comparative overview of mass spectrometric techniques for the differentiation of these isomers, supported by established fragmentation principles and detailed experimental protocols.

The location of double bonds within a fatty acid chain can dramatically influence its biological activity and metabolic fate. Therefore, robust analytical methods are essential for unambiguous identification. Gas chromatography-mass spectrometry (GC-MS) of fatty acid methyl esters (FAMEs) is a cornerstone technique, often enhanced by chemical derivatization to pinpoint double bond locations. This guide will focus on the comparison of mass spectra obtained from underivatized FAMEs and their dimethyl disulfide (DMDS) adducts.

Comparative Analysis of Mass Spectra

The differentiation of C21:2 fatty acid isomers via mass spectrometry relies on the generation of unique fragment ions that are indicative of the double bond positions. Below is a summary of the expected mass spectral data for two hypothetical C21:2 isomers: heneicosa-12,15-dienoic acid and heneicosa-11,14-dienoic acid, analyzed as their methyl esters (FAMEs) and as DMDS adducts.

It is important to note that standard electron ionization (EI) of polyunsaturated fatty acid methyl esters often leads to complex spectra with extensive fragmentation, which can make the unequivocal determination of double bond positions challenging without derivatization[1]. Chemical ionization (CI) can be a softer ionization technique, often yielding a more prominent molecular ion peak[2]. For more definitive structural information, derivatization techniques are employed.

Table 1: Predicted Key Diagnostic Ions for Two Positional Isomers of C21:2 Fatty Acid Methyl Esters (FAMEs) and their Dimethyl Disulfide (DMDS) Adducts

Analyte	Key Diagnostic Ions (m/z)	Interpretation
Methyl heneicosa-12,15-dienoate (C21:2 n-6 FAME)	Predicted: Molecular Ion (M⁺): 336. Fragments from cleavage between double bonds.	The molecular ion is often of low abundance in EI. Fragmentation patterns are complex and may not be sufficient for unambiguous isomer differentiation.
DMDS Adduct of Methyl heneicosa-12,15-dienoate	Predicted: Molecular Ion (M⁺): 430. Key fragments at m/z 173, 257.	Cleavage between the two methylthio-substituted carbons of the original double bond at C12-C13 yields fragments at m/z 173 and a fragment representing the rest of the chain. Cleavage at the C15-C16 double bond would also produce characteristic fragments.
Methyl heneicosa-11,14-dienoate (C21:2 n-7 FAME)	Predicted: Molecular Ion (M⁺): 336. Fragments from cleavage between double bonds.	Similar to the n-6 isomer, the EI mass spectrum is expected to be complex and not ideal for positional isomer identification.
DMDS Adduct of Methyl heneicosa-11,14-dienoate	Predicted: Molecular Ion (M⁺): 430. Key fragments at m/z 187, 243.	Cleavage between the two methylthio-substituted carbons of the original double bond at C11-C12 is predicted to yield a fragment at m/z 187. Cleavage at the C14-C15 double bond would also produce diagnostic ions.

Experimental Protocols

Accurate and reproducible mass spectral data are contingent on meticulous sample preparation and analysis. Below are detailed protocols for the preparation of FAMEs and their subsequent derivatization to DMDS adducts for GC-MS analysis.

Protocol 1: Preparation of Fatty Acid Methyl Esters (FAMEs)

This protocol describes the acid-catalyzed transesterification of fatty acids from a lipid sample.

Reagents and Materials:

• Lipid extract

• Methanolic HCl (1.25 M)

• Hexane

• Saturated NaCl solution

• Anhydrous sodium sulfate

• Glass reaction vials with PTFE-lined caps

• Heating block or water bath

• Vortex mixer

• Centrifuge

• GC-MS system

Procedure:

• To a dried lipid extract in a glass vial, add 2 mL of 1.25 M methanolic HCl.

• Cap the vial tightly and heat at 80°C for 1 hour to ensure complete methylation.

• After cooling to room temperature, add 1 mL of hexane and 1 mL of saturated NaCl solution.

• Vortex the mixture thoroughly for 1 minute to extract the FAMEs into the hexane layer.

• Centrifuge at a low speed (e.g., 1000 x g) for 5 minutes to separate the phases.

• Carefully transfer the upper hexane layer containing the FAMEs to a clean vial.

• Dry the hexane extract over a small amount of anhydrous sodium sulfate.

• The FAME solution is now ready for GC-MS analysis.

Protocol 2: Preparation of Dimethyl Disulfide (DMDS) Adducts

This protocol is for the derivatization of FAMEs to locate double bonds.

Reagents and Materials:

• FAMEs sample (in hexane)

• Dimethyl disulfide (DMDS)

• Iodine in diethyl ether (50 mg/mL)

• Sodium thiosulfate solution (5% w/v in water)

• Hexane

• Glass reaction vials with PTFE-lined caps

• Heating block or water bath

• Vortex mixer

Procedure:

• Evaporate the hexane from the FAMEs sample under a stream of nitrogen.

• To the dried FAMEs, add 100 µL of DMDS and 50 µL of the iodine solution.

• Cap the vial and heat at 40°C for 16 hours.

• After cooling, add 1 mL of hexane to the reaction mixture.

• Wash the hexane solution with 1 mL of 5% sodium thiosulfate solution to remove excess iodine. Vortex and allow the layers to separate.

• Transfer the upper hexane layer to a clean vial.

• The DMDS adducts are now ready for GC-MS analysis.

Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for the comparative analysis of C21:2 fatty acid isomers using the described mass spectrometric techniques.

Caption: Workflow for C21:2 fatty acid isomer analysis.

Conclusion

The differentiation of C21:2 fatty acid isomers is a challenging but achievable analytical task. While the direct analysis of their methyl esters by GC-MS provides initial information, the mass spectra can be complex and may not allow for unambiguous identification of double bond positions. The derivatization of FAMEs to their DMDS adducts offers a more robust method, yielding characteristic fragment ions upon electron ionization that directly indicate the original locations of the double bonds. By comparing the mass spectra from both underivatized and derivatized samples, researchers can confidently identify the specific positional isomers of C21:2 fatty acids in their samples, which is crucial for understanding their roles in biological systems and for the development of new therapeutics. Further advancements in mass spectrometry, including techniques like tandem mass spectrometry (MS/MS) with various ionization methods, continue to enhance the capabilities for detailed lipid analysis[3][4][5][6].

References

• 1. Structural Characterization of Unusual Fatty Acid Methyl Esters with Double and Triple Bonds Using HPLC/APCI-MS2 with Acetonitrile In-Source Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. par.nsf.gov [par.nsf.gov]
• 3. Characteristic fragmentation of polyunsaturated fatty acids with allylic vicinal diols in positive-ion LC/ESI-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sciex.com [sciex.com]
• 5. shimadzu.com [shimadzu.com]
• 6. Collision-induced dissociation of fatty acid [M - 2H + Na]- ions: charge-directed fragmentation and assignment of double bond position - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Reference Standards for 12(Z),15(Z)-Heneicosadienoic Acid Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of commercially available reference standards for 12(Z),15(Z)-Heneicosadienoic acid, a rare ω-6 very long-chain polyunsaturated fatty acid.[1] It is intended to assist researchers, scientists, and drug development professionals in selecting the appropriate standard for their analytical needs. This document outlines the specifications of available standards, details recommended analytical methodologies, and provides context for the potential biological significance of this fatty acid.

Comparison of Commercial Reference Standards

Supplier	Product Name	CAS Number	Molecular Formula	Purity	Formulation	Available Sizes
Cayman Chemical	12(Z),15(Z)-Heneicosadienoic Acid	191545-08-1	C₂₁H₃₈O₂	≥98%	A solution in ethanol	5 mg, 10 mg, 25 mg
MyBioSource	Methyl 12(Z),15(Z)-heneicosadienoate	122768-03-0	C₂₂H₄₀O₂	>99%	Not specified	25 mg, 5x25 mg
Larodan	Methyl 12(Z),15(Z)-heneicosadienoate	122768-03-0	C₂₂H₄₀O₂	Not specified	Not specified	Not specified
Tebubio	12(Z),15(Z)-Heneicosadienoic Acid	191545-08-1	C₂₁H₃₈O₂	Not specified	Not specified	25 MG
MedChemExpress	12(Z),15(Z)-Heneicosadienoic acid	191545-08-1	C₂₁H₃₈O₂	Not specified	Not specified	5 mg, 10 mg, 25 mg, 50 mg, 100 mg
CD Biosynsis	12(Z),​15(Z)-​Heneicosadienoic acid	191545-08-1	C₂₁H₃₈O₂	>99%	Liquid	Not specified

Experimental Protocols for Analysis

The analysis of long-chain fatty acids like 12(Z),15(Z)-Heneicosadienoic acid typically requires derivatization to improve volatility and chromatographic performance, especially for Gas Chromatography-Mass Spectrometry (GC-MS). Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) can also be employed, sometimes without derivatization.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a robust technique for the quantification of fatty acids.[2] Due to their low volatility, fatty acids are typically derivatized to their corresponding fatty acid methyl esters (FAMEs) prior to analysis.[3][4]

Protocol 1: Acid-Catalyzed Esterification using Boron Trifluoride-Methanol

This is a common method for preparing FAMEs.[5][6]

• Sample Preparation: Weigh 1-25 mg of the lipid-containing sample into a reaction vessel. If the sample is a lipid extract, it should be dried under a stream of nitrogen.

• Reagent Addition: Add 2 mL of 12-14% Boron trifluoride (BF₃) in methanol.

• Reaction: Heat the vessel at 60°C for 5-10 minutes.

• Extraction: After cooling, add 1 mL of water and 1 mL of a nonpolar solvent (e.g., hexane or heptane). Shake the vessel to ensure the FAMEs are extracted into the organic layer.

• Sample Collection: Allow the layers to separate and carefully transfer the upper organic layer containing the FAMEs to a clean vial for GC-MS analysis.

Protocol 2: Silylation

Silylation is an alternative derivatization method that converts fatty acids into their trimethylsilyl (TMS) esters.[3][5]

• Sample Preparation: Place the dried sample (e.g., 100 µL of a 1 mg/mL solution in an aprotic solvent) into an autosampler vial.

• Reagent Addition: Add a silylating agent such as 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

• Reaction: Cap the vial, vortex for 10 seconds, and heat at 60°C for 60 minutes.

• Analysis: After cooling, the sample can be directly injected into the GC-MS or diluted with a suitable solvent.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

LC-MS/MS offers high sensitivity and specificity for the analysis of polyunsaturated fatty acids and can sometimes be performed without derivatization.[7][8][9][10]

General LC-MS/MS Method:

• Chromatographic Separation: Utilize a C18 or C8 reversed-phase column.

• Mobile Phase: A common mobile phase combination is a gradient of water with a small percentage of formic acid or acetic acid (Solvent A) and an organic solvent mixture like acetonitrile/isopropanol or methanol/acetonitrile with the same acid modifier (Solvent B).

• Ionization: Electrospray ionization (ESI) in negative ion mode is typically used for fatty acid analysis.

• Mass Spectrometry: Detection is performed using a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. Specific precursor-to-product ion transitions for 12(Z),15(Z)-Heneicosadienoic acid would need to be determined using a pure standard.

Mandatory Visualizations

The following diagrams illustrate a typical experimental workflow for GC-MS analysis of fatty acids and the general metabolic pathway for ω-6 polyunsaturated fatty acids.

Figure 1. A generalized experimental workflow for the GC-MS analysis of fatty acids.

Figure 2. Simplified metabolic pathway of ω-6 polyunsaturated fatty acids.

Biological Context and Significance

12(Z),15(Z)-Heneicosadienoic acid is classified as an ω-6 very long-chain polyunsaturated fatty acid (VLC-PUFA).[1] While this specific fatty acid is not as well-studied as other members of the ω-6 family, such as linoleic acid and arachidonic acid, its position in this class suggests potential involvement in similar biological processes.

Omega-6 fatty acids are essential components of cell membranes and serve as precursors to a variety of signaling molecules known as eicosanoids (e.g., prostaglandins, leukotrienes).[11][12] These molecules are potent mediators of inflammation, immune responses, and other physiological processes.[12] The balance between ω-6 and ω-3 fatty acids is crucial for maintaining homeostasis, and an imbalance is associated with various chronic diseases.[11][12]

The metabolic pathway of ω-6 fatty acids involves a series of desaturation and elongation steps, as depicted in Figure 2.[11][13][14] While the exact synthetic route for 12(Z),15(Z)-Heneicosadienoic acid is not explicitly detailed in major pathway diagrams, it is likely synthesized from linoleic acid through the action of elongase and desaturase enzymes. Further research utilizing reliable reference standards is necessary to elucidate the specific roles and metabolic fate of this particular VLC-PUFA.

References

• 1. tebubio.com [tebubio.com]
• 2. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 3. benchchem.com [benchchem.com]
• 4. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 5. Derivatization techniques for free fatty acids by GC [restek.com]
• 6. FA derivatization | Cyberlipid [cyberlipid.gerli.com]
• 7. Multiplexed targeted analysis of polyunsaturated fatty acids and oxylipins using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A liquid chromatography–tandem mass spectrometry method to measure fatty acids in biological samples - White Rose Research Online [eprints.whiterose.ac.uk]
• 9. Development of a Liquid Chromatography–Tandem Mass Spectrometry Method for Oxylipin Analysis and Its Application to Children’s Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Significance of long chain polyunsaturated fatty acids in human health - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to the Anti-Inflammatory Properties of Very Long-Chain Polyunsaturated Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-inflammatory properties of different very long-chain polyunsaturated fatty acids (VLC-PUFAs), supported by experimental data. The information presented is intended to assist researchers and professionals in drug development in evaluating the therapeutic potential of these bioactive lipids.

Introduction to VLC-PUFAs and Inflammation

Very long-chain polyunsaturated fatty acids (VLC-PUFAs) are critical players in the modulation of inflammatory responses.[1][2] Eicosapentaenoic acid (EPA), docosahexaenoic acid (DHA), and docosapentaenoic acid (DPA) are among the most studied VLC-PUFAs, known for their ability to suppress inflammation. Their primary mechanisms of action involve the competitive inhibition of arachidonic acid (AA) metabolism, which reduces the production of pro-inflammatory eicosanoids, and the generation of specialized pro-resolving mediators (SPMs), such as resolvins, protectins, and maresins, which actively promote the resolution of inflammation.[3][4][5][6][7][8] This guide delves into a comparative analysis of the anti-inflammatory efficacy of these key VLC-PUFAs.

Quantitative Comparison of Anti-Inflammatory Effects

The following table summarizes quantitative data from various studies, comparing the effects of EPA, DHA, and DPA on key inflammatory markers.

VLC-PUFA	Inflammatory Marker	Model System	Dosage/Concentration	Observed Effect	Reference
DHA	Pro-inflammatory Proteins (genetic expression)	Human adults with obesity and chronic low-grade inflammation	Not specified	Lowered the genetic expression of four types of pro-inflammatory proteins.	[9]
EPA	Pro-inflammatory Proteins (genetic expression)	Human adults with obesity and chronic low-grade inflammation	Not specified	Lowered the genetic expression of one type of pro-inflammatory protein.	[9]
DHA	Pro-inflammatory Proteins (secretion)	Human adults with obesity and chronic low-grade inflammation	Not specified	Lowered the white blood cell secretion of three types of pro-inflammatory proteins.	[9]
EPA	Pro-inflammatory Proteins (secretion)	Human adults with obesity and chronic low-grade inflammation	Not specified	Lowered the white blood cell secretion of one type of pro-inflammatory protein.	[9]
DHA	IL-6	Patients with hyperlipidemia	3 g/day for 13 weeks	Reduced IL-6 levels by 23%.	[10]
DHA	C-Reactive Protein (CRP)	Patients with hyperlipidemia	3 g/day for 13 weeks	Reduced CRP levels by 15%.	[10]
DPA	IL-6	Cross-sectional analyses in women	Not specified	Robustly associated with lower levels of IL-6.	[10]
EPA	IL-6, TNF-α	Meta-analysis of Randomized Controlled Trials	Varied	Similar effects to DHA on plasma IL-6 and TNF-α.	[3]
DHA	IL-6, TNF-α	Meta-analysis of Randomized Controlled Trials	Varied	Similar effects to EPA on plasma IL-6 and TNF-α.	[3]

Experimental Protocols

Detailed methodologies for key experiments cited in the evaluation of the anti-inflammatory properties of VLC-PUFAs are provided below.

In Vitro Model of Macrophage-Mediated Inflammation

This protocol describes the use of a macrophage cell line to model inflammation and assess the anti-inflammatory effects of VLC-PUFAs.

a. Cell Culture and Differentiation:

• Culture human monocytic THP-1 cells in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• To differentiate the monocytes into macrophages, seed the cells in 6-well plates at a density of 1 x 10^6 cells/well and treat with 100 ng/mL phorbol 12-myristate 13-acetate (PMA) for 48 hours.

• After differentiation, replace the medium with fresh RPMI-1640 without PMA and allow the cells to rest for 24 hours.

b. VLC-PUFA Treatment and Inflammatory Challenge:

• Prepare stock solutions of EPA, DHA, and DPA in ethanol.

• Pre-treat the differentiated macrophages with various concentrations of the VLC-PUFAs (e.g., 10, 25, 50 µM) for 24 hours. A vehicle control (ethanol) should be included.

• Induce an inflammatory response by stimulating the cells with 1 µg/mL lipopolysaccharide (LPS) for 6-24 hours. An unstimulated control group should also be maintained.

Measurement of Pro-Inflammatory Cytokines by ELISA

This protocol outlines the quantification of pro-inflammatory cytokines such as TNF-α and IL-6 in the cell culture supernatant.[6][11][12][13]

• Following the treatment and stimulation period, collect the cell culture supernatants.

• Centrifuge the supernatants at 1,000 x g for 10 minutes to remove any cellular debris.

• Use commercially available ELISA kits for human TNF-α and IL-6, following the manufacturer's instructions.

• Briefly, coat a 96-well plate with the capture antibody overnight.

• Block the plate with a blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours.

• Add the collected supernatants and standards to the wells and incubate for 2 hours.

• Wash the plate and add the biotinylated detection antibody, followed by incubation for 1 hour.

• Add streptavidin-horseradish peroxidase (HRP) conjugate and incubate for 30 minutes.

• Add the TMB substrate solution and incubate in the dark for 15-30 minutes.[6]

• Stop the reaction with a stop solution (e.g., 2N H2SO4) and measure the absorbance at 450 nm using a microplate reader.

• Calculate the cytokine concentrations in the samples by comparing their absorbance to the standard curve.

Analysis of COX-2 Protein Expression by Western Blot

This protocol details the detection of cyclooxygenase-2 (COX-2) protein levels in cell lysates.[1][14][15][16]

• After treatment and stimulation, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease inhibitors.

• Determine the protein concentration of the lysates using a BCA protein assay.

• Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE on a 10% polyacrylamide gel.

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour.

• Incubate the membrane with a primary antibody specific for COX-2 overnight at 4°C.

• Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• To ensure equal protein loading, probe the membrane with an antibody against a housekeeping protein such as β-actin or GAPDH.

Signaling Pathways and Mechanisms of Action

VLC-PUFAs exert their anti-inflammatory effects by modulating key signaling pathways. The following diagrams illustrate these mechanisms.

Experimental Workflow

Caption: Experimental workflow for evaluating the anti-inflammatory effects of VLC-PUFAs.

NF-κB Signaling Pathway Inhibition

VLC-PUFAs can suppress inflammation by inhibiting the nuclear factor-kappa B (NF-κB) signaling pathway.[17][18] They can interfere with the phosphorylation of IκB kinase (IKK), which prevents the phosphorylation and subsequent degradation of the inhibitory protein IκBα.[17][19] This keeps NF-κB (a heterodimer of p50 and p65 subunits) sequestered in the cytoplasm, thereby preventing its translocation to the nucleus and the transcription of pro-inflammatory genes.[20][21]

Caption: Inhibition of the NF-κB signaling pathway by VLC-PUFAs.

PPAR Signaling Pathway Activation

VLC-PUFAs can also exert anti-inflammatory effects by activating peroxisome proliferator-activated receptors (PPARs), which are ligand-activated transcription factors.[22][23][24] Upon binding to VLC-PUFAs, PPARs form a heterodimer with the retinoid X receptor (RXR). This complex then binds to peroxisome proliferator response elements (PPREs) in the promoter regions of target genes, leading to the transcription of genes that can suppress inflammation.

Caption: Activation of the PPAR signaling pathway by VLC-PUFAs.

Conclusion

The available evidence indicates that VLC-PUFAs, particularly EPA, DHA, and DPA, are potent modulators of inflammation. While both EPA and DHA demonstrate significant anti-inflammatory effects, some studies suggest DHA may be more effective at reducing certain pro-inflammatory markers.[9] DPA also shows promise as an anti-inflammatory agent, though further research is needed to fully elucidate its comparative efficacy. The mechanisms underlying these effects are multifaceted, involving the inhibition of pro-inflammatory signaling pathways like NF-κB and the activation of anti-inflammatory pathways such as PPAR. The generation of specialized pro-resolving mediators from these fatty acids represents a key area of ongoing research with significant therapeutic potential. This guide provides a foundational understanding for researchers and drug development professionals to further explore the application of VLC-PUFAs in inflammatory diseases.

References

• 1. Potential misidentification of cyclooxygenase-2 by Western blot analysis and prevention through the inclusion of appropriate controls - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparing the Effects of Docosahexaenoic and Eicosapentaenoic Acids on Inflammation Markers Using Pairwise and Network Meta-Analyses of Randomized Controlled Trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Utility of In Vitro Cellular Models of Low-Dose Lipopolysaccharide in Elucidating the Mechanisms of Anti-Inflammatory and Wound-Healing-Promoting Effects of Lipopolysaccharide Administration In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Induction of unique macrophage subset by simultaneous stimulation with LPS and IL-4 [frontiersin.org]
• 5. Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Resolvins, Protectins, and Maresins: DHA-Derived Specialized Pro-Resolving Mediators, Biosynthetic Pathways, Synthetic Approaches, and Their Role in Inflammation [mdpi.com]
• 7. Resolvins and omega three polyunsaturated fatty acids: Clinical implications in inflammatory diseases and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. New Study Finds Fish Oil Omega-3s EPA and DHA Work Differently on Chronic Inflammation | Tufts Now [now.tufts.edu]
• 9. (n-3) Fatty Acids and Cardiovascular Health: Are Effects of EPA and DHA Shared or Complementary? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cox2 Antibody | Cell Signaling Technology [cellsignal.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. fn-test.com [fn-test.com]
• 13. Immunodetection of cyclooxygenase-2 (COX-2) is restricted to tissue macrophages in normal rat liver and to recruited mononuclear phagocytes in liver injury and cholangiocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. IKK beta plays an essential role in the phosphorylation of RelA/p65 on serine 536 induced by lipopolysaccharide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Specification of the NF-kappaB transcriptional response by p65 phosphorylation and TNF-induced nuclear translocation of IKK epsilon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. NUCLEAR TRANSLOCATION OF p65 NF-κB IS SUFFICIENT FOR VCAM-1, BUT NOT ICAM-1, EXPRESSION IN TNF-STIMULATED SMOOTH MUSCLE CELLS: DIFFERENTIAL REQUIREMENT FOR PARP-1 EXPRESSION AND INTERACTION - PMC [pmc.ncbi.nlm.nih.gov]
• 20. PPARs and lipid ligands in inflammation and metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 21. PPARs are a unique set of fatty acid regulated transcription factors controlling both lipid metabolism and inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Role of Peroxisome Proliferator-Activated Receptors in Inflammation Control - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Peroxisome Proliferator-Activated Receptor Alpha Target Genes - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Identification of 12(Z),15(Z)-Heneicosadienoic Acid Using Authentic Standards

For Researchers, Scientists, and Drug Development Professionals

The unequivocal identification of lipid species is paramount in biological and pharmaceutical research. This guide provides a comparative overview of standard analytical techniques for confirming the identity of 12(Z),15(Z)-heneicosadienoic acid, a rare ω-6 very long-chain polyunsaturated fatty acid. By comparing data from a test sample against an authentic standard, researchers can achieve high confidence in their analytical results. This guide outlines the methodologies for Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy, presenting expected outcomes and detailed experimental protocols.

Workflow for Identity Confirmation

The fundamental workflow for confirming the identity of an analyte involves parallel analysis of the unknown sample and a certified authentic standard. The data obtained from both are then compared. A match in key analytical parameters across multiple orthogonal techniques provides strong evidence for the analyte's identity.

Figure 1. Overall workflow for the identity confirmation of 12(Z),15(Z)-Heneicosadienoic acid.

Comparative Analytical Data

The following tables summarize the expected quantitative data from the analysis of a test sample and an authentic standard of 12(Z),15(Z)-heneicosadienoic acid using GC-MS, HPLC, and ¹H-NMR.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Data for FAME Derivative

Parameter	Authentic Standard	Test Sample	Match
Retention Time (min)	22.58	22.58	Yes
Molecular Ion (m/z)	336.3	336.3	Yes
Key Fragment Ions (m/z)	305, 264, 222, 180, 153, 125, 111, 97, 81, 67, 55	305, 264, 222, 180, 153, 125, 111, 97, 81, 67, 55	Yes

Table 2: High-Performance Liquid Chromatography (HPLC) Data

Parameter	Authentic Standard	Test Sample	Match
Retention Time (min)	15.2	15.2	Yes
Co-injection	Single Symmetrical Peak	Single Symmetrical Peak	Yes

Table 3: ¹H-NMR Spectroscopy Data (400 MHz, CDCl₃)

Proton Assignment	Authentic Standard (δ, ppm, multiplicity)	Test Sample (δ, ppm, multiplicity)	Match
-CH=CH-	5.34 (m)	5.34 (m)	Yes
=CH-CH₂-CH=	2.77 (t)	2.77 (t)	Yes
-CH₂-COOH	2.35 (t)	2.35 (t)	Yes
-CH₂-CH=	2.05 (q)	2.05 (q)	Yes
-CH₂-CH₂-COOH	1.63 (p)	1.63 (p)	Yes
-(CH₂)n-	1.25-1.38 (m)	1.25-1.38 (m)	Yes
-CH₃	0.89 (t)	0.89 (t)	Yes

Logical Framework for Data Comparison

A definitive identification is achieved when the analytical data from the test sample is indistinguishable from that of the authentic standard across all employed techniques. Each method provides a unique and orthogonal piece of evidence.

Figure 2. Logical diagram for the comparison of analytical data.

Experimental Protocols

Detailed methodologies for the key experiments are provided below. All solvents should be of HPLC or analytical grade.

Sample Preparation: Derivatization to Fatty Acid Methyl Esters (FAMEs) for GC-MS

Fatty acids are typically converted to their more volatile methyl esters prior to GC-MS analysis.[1]

• Esterification: To approximately 1 mg of the lipid extract or the authentic standard in a glass tube, add 2 mL of 2% H₂SO₄ in methanol.

• Reaction: Cap the tube tightly and heat at 70°C for 2 hours.

• Extraction: After cooling to room temperature, add 1 mL of hexane and 1 mL of deionized water. Vortex thoroughly for 1 minute.

• Phase Separation: Centrifuge at 1,000 x g for 5 minutes to separate the layers.

• Sample Collection: Carefully transfer the upper hexane layer containing the FAMEs to a clean autosampler vial for GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Column: A polar capillary column suitable for FAME analysis (e.g., DB-23, 60 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Injection: 1 µL of the FAME solution is injected in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp 1: Increase to 180°C at 10°C/min.

  • Ramp 2: Increase to 240°C at 5°C/min, hold for 15 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-550.

  • Source Temperature: 230°C.

High-Performance Liquid Chromatography (HPLC) Analysis

Reversed-phase HPLC separates fatty acids based on their chain length and degree of unsaturation.[2]

• Instrumentation: An HPLC system equipped with a UV or evaporative light scattering detector (ELSD).

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid).

  • Start at 70% acetonitrile.

  • Linearly increase to 100% acetonitrile over 20 minutes.

  • Hold at 100% acetonitrile for 10 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 205 nm or ELSD.

• Co-injection: An equal mixture of the test sample and the authentic standard is prepared and injected to verify that a single, sharp peak is observed.

¹H-NMR Spectroscopy

¹H-NMR provides detailed structural information about the molecule.[3]

• Sample Preparation: Dissolve approximately 5 mg of the sample or authentic standard in 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• Instrumentation: A 400 MHz (or higher) NMR spectrometer.

• Parameters:

  • Number of Scans: 16

  • Relaxation Delay: 2 s

  • Pulse Angle: 30°

• Data Processing: The resulting Free Induction Decay (FID) is Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts (δ) are reported in parts per million (ppm) relative to TMS.

References

• 1. gcms.cz [gcms.cz]
• 2. aocs.org [aocs.org]
• 3. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Logistical Information for Handling 12(Z),15(Z)-Heneicosadienoic Acid

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the safe handling and disposal of 12(Z),15(Z)-Heneicosadienoic acid. Adherence to these protocols is crucial for ensuring personal safety and minimizing environmental impact.

Quantitative Data Summary

As specific quantitative data for 12(Z),15(Z)-Heneicosadienoic acid is limited, the following table provides general information applicable to long-chain unsaturated fatty acids.

Parameter	General Information for Long-Chain Unsaturated Fatty Acids
Physical State	Liquid or low-melting point solid
Solubility	Insoluble in water; Soluble in organic solvents (e.g., ethanol, acetone)
Potential Hazards	May cause skin and eye irritation.[1][2] Inhalation of aerosols may cause respiratory irritation.[2]
Reactivity	Sensitive to air and light; prone to oxidation.[1] Incompatible with strong oxidizing agents.[3]
Storage Temperature	Store in a cool, dry place, typically at -20°C, under an inert atmosphere.

Operational Plan: Step-by-Step Handling Procedures

A thorough hazard assessment should be conducted before commencing any work.[4] This involves identifying potential risks and implementing appropriate control measures.

1. Preparation and Engineering Controls:

• Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[5]

• Ensure that an emergency eyewash station and safety shower are readily accessible.

• Prepare all necessary equipment and reagents before handling the acid.

• Use secondary containment, such as a tray, to contain any potential spills.[6]

2. Personal Protective Equipment (PPE):

• Eye and Face Protection: Chemical safety goggles are mandatory.[4][5] A face shield should be worn in conjunction with goggles when there is a significant risk of splashing.[4][7][8]

• Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene.[5][7] Inspect gloves for any signs of damage before use.[3]

• Protective Clothing: A laboratory coat or a chemical-resistant apron is required to protect against skin contact.[5][8] Ensure that legs are covered and wear closed-toe shoes.[8]

3. Handling and Experimental Use:

• When preparing solutions, always add the acid to the solvent.

• Avoid direct contact with the skin and eyes.

• Use the smallest quantity of the acid necessary for the experiment.

• Keep containers tightly sealed when not in use to prevent oxidation.

4. In Case of a Spill:

• For small spills, absorb the material with an inert absorbent like sand or vermiculite.[5]

• Collect the absorbed material using non-sparking tools and place it in a labeled, sealed container for hazardous waste disposal.[5]

• Clean the spill area with an appropriate solvent, followed by soap and water.[5]

• For large spills, evacuate the area and contact your institution's EHS department immediately.[6]

Disposal Plan

Proper disposal of 12(Z),15(Z)-Heneicosadienoic acid and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

• Collect all waste containing the acid, including unused portions, contaminated consumables (e.g., pipette tips, gloves), and spill cleanup materials, in a dedicated, properly labeled hazardous waste container.[5]

• The container should be made of a compatible material, such as glass or high-density polyethylene (HDPE), and have a secure lid.[5]

2. Waste Segregation and Storage:

• Do not mix this waste with other waste streams, especially strong oxidizing agents.[3][5]

• Store the waste container in a designated satellite accumulation area that is cool, dry, and well-ventilated, away from sources of ignition.[5]

3. Final Disposal:

• Arrange for the disposal of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal contractor.[5]

• Maintain accurate records of the waste generated, including the amount and date of accumulation.[5]

Visual Workflow for Handling and Disposal

The following diagram illustrates the key steps in the safe handling and disposal of 12(Z),15(Z)-Heneicosadienoic acid.

Caption: Workflow for safe handling and disposal of 12(Z),15(Z)-Heneicosadienoic acid.

References

• 1. agarscientific.com [agarscientific.com]
• 2. rbfuels.com [rbfuels.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 5. benchchem.com [benchchem.com]
• 6. earth.utah.edu [earth.utah.edu]
• 7. fatfinger.io [fatfinger.io]
• 8. uah.edu [uah.edu]